Zanamivir

• CAS: 139110-80-8

Core Science & Biosynthesis

Zanamivir's Mechanism of Action Against Influenza Virus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mechanism of action of zanamivir, a potent neuraminidase inhibitor used in the treatment and prophylaxis of influenza A and B viruses. This document details the molecular interactions, enzymatic inhibition, and its role in disrupting the viral life cycle, supported by quantitative data, experimental protocols, and visual diagrams.

Core Mechanism of Action: Inhibition of Viral Neuraminidase

Zanamivir is a structural analogue of sialic acid, the natural substrate for the influenza virus neuraminidase (NA) enzyme.[1][2] Its primary mechanism of action is the potent and specific inhibition of this enzyme, which is crucial for the release of progeny virions from the surface of infected host cells.[2][3] By binding to the active site of neuraminidase, zanamivir prevents the cleavage of terminal sialic acid residues from glycoconjugates on the host cell and on the newly formed viral particles.[3] This results in the aggregation of newly synthesized virions at the cell surface, preventing their release and subsequent infection of other respiratory epithelial cells.[4]

The binding of zanamivir to the highly conserved active site of the neuraminidase enzyme is characterized by strong hydrogen bonding and ionic interactions.[5] Key amino acid residues within the active site that interact with zanamivir include:

• Arginine triad (Arg118, Arg292, Arg371): These residues form salt bridges with the carboxylate group of zanamivir.[6]

• Glutamic acid (Glu119 and Glu227): These residues interact with the guanidino group at the C4 position of zanamivir.[5][6]

• Arginine (Arg152): Forms hydrogen bonds with the acetamido group.[5]

• Glutamic acid (Glu276): Interacts with the glycerol side chain of zanamivir.[5]

These interactions lead to a high-affinity binding of zanamivir to the neuraminidase, effectively blocking its enzymatic activity.

Quantitative Analysis of Zanamivir's Inhibitory Activity

The inhibitory potency of zanamivir is typically quantified by its 50% inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the neuraminidase enzyme activity in vitro. These values can vary depending on the influenza virus type and subtype, as well as the specific assay used.

Table 1: Mean IC50 Values of Zanamivir Against Susceptible Influenza Strains

Influenza Virus Type/Subtype	Mean Zanamivir IC50 (nM)	Assay Type	Reference
Influenza A/H1N1	0.76 - 0.92	Fluorescent/Chemiluminescent	[1][7]
Influenza A/H3N2	1.82 - 2.28	Fluorescent/Chemiluminescent	[1][7]
Influenza A/H1N2	3.09	Fluorescent	[1]
Influenza B	2.28 - 4.19	Fluorescent/Chemiluminescent	[1][7]

Impact of Resistance Mutations on Zanamivir Efficacy

Resistance to zanamivir is relatively rare compared to other neuraminidase inhibitors like oseltamivir. However, specific mutations in the neuraminidase gene can reduce the binding affinity of zanamivir, leading to decreased susceptibility.

Table 2: Impact of Neuraminidase Mutations on Zanamivir IC50 Values

Virus Strain/Mutation	Zanamivir IC50 (nM) (Wild-Type)	Zanamivir IC50 (nM) (Mutant)	Fold Increase in IC50	Reference
A/H5N1 (D198G)	-	-	44	[8]
A/H5N1 (E119G)	-	-	>1,300	[8]
A/H1N1 (Q136K)	-	-	~300	[9][10]
A/H3N2 (E119G)	~1	~100	~100	[10]
A/H3N2 (E119D)	~1	~150	~150	[10]
Influenza B (R152K)	~2	~100	~50	[10][11]
A/N2 (R292K)	~1	20	20	[11]

Experimental Protocols for Neuraminidase Inhibition Assays

The susceptibility of influenza viruses to zanamivir is primarily determined using in vitro neuraminidase inhibition assays. The two most common methods are the fluorescent and chemiluminescent assays.

Fluorescence-Based Neuraminidase Inhibition Assay (MUNANA Substrate)

This assay relies on the cleavage of the fluorogenic substrate 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) by the neuraminidase enzyme, which releases the fluorescent product 4-methylumbelliferone (4-MU).[12][13][14]

Methodology:

• Virus Preparation: Influenza viruses are cultured in Madin-Darby Canine Kidney (MDCK) cells or embryonated chicken eggs to obtain sufficient viral titers.[13]

• Serial Dilution of Inhibitor: Zanamivir is serially diluted in assay buffer to create a range of concentrations.

• Incubation with Virus: A standardized amount of the virus is pre-incubated with the various concentrations of zanamivir in a 96-well plate at room temperature for 45 minutes.[12]

• Substrate Addition: The MUNANA substrate (final concentration of approximately 100-300 µM) is added to each well.[12][15]

• Enzymatic Reaction: The plate is incubated at 37°C for 1 hour to allow the enzymatic reaction to proceed.[12]

• Reaction Termination: The reaction is stopped by adding a stop solution (e.g., NaOH in ethanol).[12][15]

• Fluorescence Measurement: The fluorescence of the liberated 4-MU is measured using a fluorometer with an excitation wavelength of ~355-365 nm and an emission wavelength of ~450-460 nm.[12][15]

• IC50 Calculation: The concentration of zanamivir that reduces the neuraminidase activity by 50% (IC50) is calculated from the dose-response curve.[12]

Chemiluminescent-Based Neuraminidase Inhibition Assay (NA-Star® Substrate)

This assay utilizes a 1,2-dioxetane derivative of sialic acid (e.g., NA-Star®) as a substrate. Cleavage by neuraminidase generates an unstable intermediate that produces light upon the addition of an accelerator.[16][17]

Methodology:

• Virus Dilution: The virus sample is diluted in the provided assay buffer. A 1:5 dilution is often sufficient.[16]

• Inhibitor Incubation: Diluted virus is incubated with serial dilutions of zanamivir in a 96-well plate.

• Substrate Incubation: The NA-Star® substrate is added, and the plate is incubated for 10-30 minutes.[16]

• Signal Acceleration and Detection: An accelerator solution is injected into each well, and the resulting chemiluminescent signal is immediately measured by a luminometer.[16]

• IC50 Determination: The IC50 value is determined by performing a nonlinear curve-fitting analysis of the dose-response data.[16]

Visualizing Zanamivir's Role in the Influenza Life Cycle and Neuraminidase Inhibition

Influenza Virus Life Cycle

The following diagram illustrates the key stages of the influenza virus life cycle and highlights the specific point of intervention for zanamivir.

Caption: Influenza virus life cycle and the inhibitory action of zanamivir.

Neuraminidase Enzymatic Action and Zanamivir Inhibition

This diagram depicts the enzymatic cleavage of sialic acid by neuraminidase and how zanamivir competitively inhibits this process.

Caption: Competitive inhibition of neuraminidase by zanamivir.

Conclusion

Zanamivir's mechanism of action is a well-characterized example of structure-based drug design. By mimicking the natural substrate of influenza neuraminidase, it effectively inhibits viral propagation. Understanding the molecular details of its interaction with the enzyme, the quantitative measures of its potency, and the methods for assessing its efficacy are crucial for ongoing antiviral research and the development of next-generation influenza therapies.

References

• 1. Sensitivity of influenza viruses to zanamivir and oseltamivir: a study performed on viruses circulating in France prior to the introduction of neuraminidase inhibitors in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Viral neuraminidase - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Influenza Virus Neuraminidase Structure and Functions [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of inhibitor binding in influenza virus neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Importance of Neuraminidase Active-Site Residues to the Neuraminidase Inhibitor Resistance of Influenza Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuraminidase Sequence Analysis and Susceptibilities of Influenza Virus Clinical Isolates to Zanamivir and Oseltamivir - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. mdpi.com [mdpi.com]
• 10. journals.asm.org [journals.asm.org]
• 11. Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. ulab360.com [ulab360.com]
• 17. ulab360.com [ulab360.com]

The Dawn of a New Era in Antiviral Therapy: A Technical Guide to the Discovery and Development of Zanamivir

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide chronicles the pivotal discovery and development of Zanamivir, the first neuraminidase inhibitor to be approved for the treatment of influenza. We will delve into the rational drug design process that led to its creation, its mechanism of action, and the key experimental data that validated its efficacy and safety. This document is intended to serve as a comprehensive resource, providing detailed experimental protocols and structured data to aid in the understanding of this landmark antiviral agent.

A Landmark in Rational Drug Design: The Genesis of Zanamivir

The journey to Zanamivir's discovery is a testament to the power of structure-based drug design. In the late 1980s, scientists at the Australian Commonwealth Scientific and Industrial Research Organisation (CSIRO), in collaboration with Monash University and the Victorian College of Pharmacy, embarked on a mission to develop a novel anti-influenza therapeutic.[1] Their strategy was anchored in the knowledge of the three-dimensional structure of the influenza virus neuraminidase enzyme, a key player in viral propagation.[1]

The starting point for their investigation was 2-deoxy-2,3-didehydro-N-acetylneuraminic acid (DANA), a known weak inhibitor of neuraminidase.[1] By employing X-ray crystallography and computational chemistry, the researchers meticulously analyzed the active site of the neuraminidase enzyme. This allowed them to identify key amino acid residues and pockets that could be targeted to enhance inhibitor binding.

A critical breakthrough came with the observation of a negatively charged pocket within the active site. The team hypothesized that introducing a positively charged group on the inhibitor molecule would create a strong electrostatic interaction, thereby significantly increasing its binding affinity. This led to the synthesis of a series of DANA derivatives, culminating in the addition of a guanidino group at the C4 position. This modification resulted in a compound, initially named GG167 and later Zanamivir, with dramatically improved inhibitory activity against neuraminidase.

Caption: The rational drug design workflow leading to the discovery of Zanamivir.

Mechanism of Action: Halting the Viral Spread

Zanamivir exerts its antiviral effect by specifically targeting the neuraminidase enzyme of both influenza A and B viruses. Neuraminidase is a surface glycoprotein that plays a crucial role in the final stage of the viral replication cycle. Its primary function is to cleave sialic acid residues from the surface of infected cells, which allows newly formed virus particles to be released and infect other cells.

Zanamivir is a transition-state analogue inhibitor of neuraminidase.[1] It binds with high affinity to the active site of the enzyme, effectively blocking its catalytic activity. By inhibiting neuraminidase, Zanamivir prevents the release of progeny virions from infected cells. The trapped viruses aggregate on the cell surface, unable to spread the infection throughout the respiratory tract.[1]

Caption: The influenza virus life cycle and the inhibitory action of Zanamivir.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of Zanamivir.

Table 1: In Vitro Inhibitory Activity of Zanamivir against Influenza Neuraminidase

Influenza Virus Strain	Neuraminidase Subtype	IC50 (nM)	Reference
A/Texas/36/91	H1N1	0.34	[2]
A/Victoria/3/75	H3N2	0.95	[2]
B/Lee/40	-	2.7	[2]
Oseltamivir-resistant H274Y	H1N1	1.5	[2]
Zanamivir-resistant E119G/A	H3N2	>100	[2]

IC50 (50% inhibitory concentration) values represent the concentration of the drug required to inhibit 50% of the neuraminidase enzyme activity.

Table 2: Pharmacokinetic Properties of Zanamivir

Parameter	Value	Reference
Bioavailability (oral)	2%	[1]
Bioavailability (inhaled)	4-17%	[1]
Protein Binding	<10%	[1]
Elimination Half-life	2.5 - 5.1 hours	[1]
Excretion	Primarily unchanged in urine	[1]

Table 3: Summary of Efficacy from Clinical Trials in Adults

Outcome	Zanamivir	Placebo	Reduction with Zanamivir	P-value	Reference
Median time to alleviation of symptoms (days)	6.0	6.6	0.60 days (14.4 hours)	<0.001	[3]
Reduction in symptomatic influenza (prophylaxis)	1.27%	3.26%	1.98%	-	[3]

Table 4: Summary of Common Adverse Events in Clinical Trials (Adults and Adolescents)

Adverse Event	Zanamivir 10 mg Inhaled Twice Daily (%)	Placebo (%)	Reference
Diarrhea	3	4	[4]
Nausea	3	3	[4]
Sinusitis	3	2	[4]
Nasal signs and symptoms	2	3	[4]
Bronchitis	2	3	[4]
Cough	2	3	[4]
Headache	2	1	[4]
Dizziness	2	<1	[4]

Key Experimental Protocols

The following are detailed methodologies for key experiments used in the evaluation of Zanamivir.

Neuraminidase Inhibition Assay (Fluorescence-based)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of influenza neuraminidase. It utilizes a fluorogenic substrate, 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).

Materials:

• Influenza virus stock

• Zanamivir (or other inhibitors)

• MUNANA substrate (Sigma-Aldrich)

• Assay Buffer: 33 mM MES, 4 mM CaCl2, pH 6.5

• Stop Solution: 0.1 M NaOH in 80% ethanol

• 96-well black, flat-bottom plates

• Fluorometer (Excitation: 360 nm, Emission: 465 nm)

Procedure:

• Virus Dilution: Dilute the virus stock in assay buffer to a concentration that yields a linear signal over the incubation period.

• Inhibitor Dilution: Prepare serial dilutions of Zanamivir in assay buffer.

• Reaction Setup: In a 96-well plate, add 50 µL of diluted virus to each well. Add 50 µL of the serially diluted Zanamivir or assay buffer (for control wells).

• Pre-incubation: Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

• Substrate Addition: Add 50 µL of MUNANA solution (final concentration 0.1 mM) to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for 60 minutes.

• Reaction Termination: Stop the reaction by adding 100 µL of stop solution to each well.

• Fluorescence Measurement: Read the fluorescence at an excitation wavelength of 360 nm and an emission wavelength of 465 nm.

• Data Analysis: Calculate the percentage of inhibition for each Zanamivir concentration relative to the control (no inhibitor). Determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration and fitting the data to a dose-response curve.

Caption: Workflow for the fluorescence-based neuraminidase inhibition assay.

Plaque Reduction Assay

This cell-based assay measures the ability of a compound to inhibit the replication of influenza virus, as evidenced by a reduction in the number of viral plaques formed in a cell monolayer.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Influenza virus stock

• Zanamivir

• Growth Medium: Eagle's Minimum Essential Medium (EMEM) with 10% Fetal Bovine Serum (FBS)

• Infection Medium: EMEM with 1 µg/mL TPCK-trypsin

• Overlay Medium: 1% low melting point agarose in infection medium

• Crystal Violet staining solution (0.1% in 20% ethanol)

• 24-well plates

Procedure:

• Cell Seeding: Seed MDCK cells in 24-well plates to form a confluent monolayer.

• Virus Dilution: Prepare serial dilutions of the virus stock in infection medium.

• Infection: Wash the cell monolayer with PBS and infect with a standardized amount of virus (e.g., 50-100 plaque-forming units per well) in the presence of varying concentrations of Zanamivir.

• Adsorption: Incubate at 37°C for 1 hour to allow virus adsorption.

• Overlay: Remove the virus inoculum and overlay the cells with the agarose overlay medium containing the respective concentrations of Zanamivir.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 2-3 days until plaques are visible.

• Fixation and Staining: Fix the cells with 10% formalin and then stain with crystal violet.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each Zanamivir concentration compared to the virus control. Determine the EC50 (50% effective concentration) value.

Caption: Workflow for the influenza plaque reduction assay.

Cell-based Viral Replication Assay

This assay assesses the overall inhibitory effect of a compound on viral replication in a multi-cycle growth format.

Materials:

• MDCK cells

• Influenza virus stock (low multiplicity of infection, e.g., MOI = 0.01)

• Zanamivir

• Infection Medium

• 96-well plates

• Method for quantifying viral yield (e.g., TCID50 assay, qPCR for viral RNA)

Procedure:

• Cell Seeding: Seed MDCK cells in 96-well plates.

• Infection: Infect the cells with influenza virus at a low MOI in the presence of serial dilutions of Zanamivir.

• Incubation: Incubate the plates at 37°C for a specified period (e.g., 24, 48, 72 hours) to allow for multiple rounds of viral replication.

• Supernatant Collection: At the end of the incubation period, collect the cell culture supernatants.

• Quantification of Viral Yield: Determine the amount of virus in the supernatants using a suitable method such as a TCID50 assay or qPCR.

• Data Analysis: Calculate the reduction in viral yield for each Zanamivir concentration compared to the virus control. Determine the EC50 value.

Caption: Workflow for the cell-based viral replication assay.

Conclusion

The discovery of Zanamivir represents a paradigm shift in antiviral drug development, showcasing the success of a rational, structure-based approach. As the first-in-class neuraminidase inhibitor, it paved the way for a new generation of influenza therapeutics. This technical guide has provided a comprehensive overview of the key scientific milestones, mechanistic insights, and experimental validation that underpinned the development of Zanamivir. The detailed protocols and compiled data serve as a valuable resource for researchers and professionals in the field of virology and drug discovery, illustrating the intricate process of translating fundamental scientific knowledge into a clinically effective therapeutic agent.

References

• 1. Zanamivir - Wikipedia [en.wikipedia.org]
• 2. Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bmj.com [bmj.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]

Zanamivir: A Comprehensive Technical Guide on its Chemical Structure and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure and key physicochemical properties of zanamivir, a potent neuraminidase inhibitor used in the treatment and prophylaxis of influenza A and B viruses.

Chemical Structure

Zanamivir, a synthetic analogue of sialic acid, is a white to off-white powder.[1] Its chemical structure is characterized by a dihydropyran ring with several key functional groups that are crucial for its binding to the active site of the neuraminidase enzyme.

IUPAC Name: (2R,3R,4S)-3-acetamido-4-(diaminomethylideneamino)-2-[(1R,2R)-1,2,3-trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid[1]

Molecular Formula: C₁₂H₂₀N₄O₇[1]

SMILES: CC(=O)N[C@@H]1--INVALID-LINK--O)O)C(=O)O">C@HN=C(N)N[1]

Chemical Structure:

References

• 1. Zanamivir molecular hi-res stock photography and images - Alamy [alamy.com]

The Binding Affinity of Zanamivir to the Neuraminidase Active Site: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the binding affinity of zanamivir to the active site of influenza neuraminidase, a critical interaction for the inhibition of viral replication. This document provides a comprehensive overview of the quantitative binding data, detailed experimental methodologies, and visual representations of the molecular interactions and experimental workflows.

Quantitative Binding Affinity Data

The efficacy of zanamivir as a neuraminidase inhibitor is quantified by its binding affinity, commonly expressed as the half-maximal inhibitory concentration (IC50) and, in computational studies, as binding energy. These values vary depending on the influenza virus strain, the neuraminidase subtype, and the presence of mutations.

Inhibitory Concentration (IC50) of Zanamivir

The IC50 value represents the concentration of zanamivir required to inhibit 50% of the neuraminidase enzymatic activity. Lower IC50 values indicate a higher binding affinity and more potent inhibition. The following tables summarize the mean IC50 values of zanamivir against various influenza A and B virus subtypes as determined by different assay methods.

Table 1: Mean IC50 Values of Zanamivir against Influenza A and B Viruses (Fluorometric Assay)

Influenza Virus Subtype	Mean IC50 (nM)
Influenza A/H1N1	0.92[1]
Influenza A/H3N2	2.28[1]
Influenza A/H1N2	3.09[1]
Influenza B	4.19[1]

Table 2: Mean IC50 Values of Zanamivir against Influenza A and B Viruses (Chemiluminescent vs. Fluorescent Assays)

Influenza Virus Subtype	Mean IC50 (nM) - Chemiluminescent	Mean IC50 (nM) - Fluorescent
Influenza A/H1N1 (N1)	0.61[2]	0.92[2]
Influenza A/H3N2 (N2)	2.17[2]	1.48[2]
Influenza B	2.57[2]	2.02[2]

Table 3: Zanamivir IC50 Values for Resistant Influenza Virus Mutants

Neuraminidase Mutation	Fold Increase in IC50 vs. Wild Type	Reference
E119G (N2)	High-level resistance	[3]
E119D (N2)	Affects all NA inhibitors	[3]
Q136K	~100 nM IC50	[4]
R152K (Influenza B)	~100 nM IC50	[4]

Computational Binding Energy

Molecular docking and molecular dynamics simulations provide theoretical estimates of the binding affinity in terms of binding energy, typically measured in kcal/mol. More negative values suggest a more favorable binding interaction.

Table 4: Computationally Determined Binding Energies of Zanamivir

Influenza Strain/Target	Method	Binding Energy (kcal/mol)	Reference
H5N1 Neuraminidase	Molecular Docking	-10.168	[5]
H7N9 Neuraminidase (Wild Type)	Molecular Docking	Not specified, but favorable	[6]
H1N1 2009 Neuraminidase	Molecular Docking	-9 to -12	[7]

Experimental Protocols

The determination of zanamivir's binding affinity relies on robust and reproducible experimental methods. The most common of these are neuraminidase inhibition assays.

Fluorescence-Based Neuraminidase Inhibition Assay

This assay is widely used to determine the IC50 of neuraminidase inhibitors.[8][9] It relies on a fluorogenic substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[8][9]

Principle: The neuraminidase enzyme cleaves the MUNANA substrate, releasing the fluorescent product 4-methylumbelliferone (4-MU).[8][9] The fluorescence intensity is directly proportional to the enzyme activity. In the presence of an inhibitor like zanamivir, the enzymatic activity is reduced, leading to a decrease in fluorescence.

Detailed Methodology:

• Virus Preparation: Influenza viruses are cultured in Madin-Darby Canine Kidney (MDCK) cells or embryonated chicken eggs to obtain a sufficient viral titer.[10]

• Reagent Preparation:

  • Assay Buffer: A 2-(N-morpholino)ethanesulfonic acid (MES) buffer with calcium chloride is prepared and adjusted to pH 6.5.[8]

  • MUNANA Substrate: A stock solution of MUNANA is prepared in distilled water and then diluted to a working concentration in the assay buffer.[8] The solution is protected from light.

  • Zanamivir Dilutions: A master stock of zanamivir is prepared and serially diluted to create a range of concentrations to be tested.

  • Stop Solution: A solution of ethanol and sodium hydroxide is prepared to stop the enzymatic reaction.[8]

• Assay Procedure:

  • 50 µL of the diluted test viruses are added to the wells of a 96-well plate.

  • 50 µL of the various zanamivir dilutions (or buffer for control) are added to the wells containing the virus and incubated at room temperature for 45 minutes to allow the inhibitor to bind to the enzyme.[8]

  • 50 µL of the MUNANA working solution is added to each well to start the enzymatic reaction, and the plate is incubated at 37°C for 1 hour.[8]

  • 100 µL of the stop solution is added to each well to terminate the reaction.[8]

• Data Acquisition and Analysis:

  • The fluorescence is measured using a fluorometer with an excitation wavelength of 355-360 nm and an emission wavelength of 460 nm.[8][11]

  • The concentration of zanamivir that reduces the neuraminidase activity by 50% (IC50) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[8][9]

Chemiluminescence-Based Neuraminidase Inhibition Assay

This assay offers higher sensitivity compared to the fluorescence-based method.[12] It utilizes a chemiluminescent 1,2-dioxetane substrate.

Principle: Neuraminidase cleaves the substrate, leading to the emission of light. The light intensity is proportional to the enzyme's activity. Zanamivir's inhibitory effect is measured by the reduction in the chemiluminescent signal.

Detailed Methodology:

• Sample and Reagent Preparation: Similar to the fluorescence-based assay, diluted virus samples and serial dilutions of zanamivir are prepared. The proprietary NA-XTD™ Assay Kit provides the necessary buffers and substrate.[13]

• Assay Procedure:

  • 25 µL of the zanamivir dilutions are added to the wells of a 96-well plate.

  • 25 µL of the diluted virus sample is added to each well and the plate is incubated for 20 minutes at 37°C.[13]

  • 25 µL of the diluted chemiluminescent substrate is added to each well.

  • The plate is incubated for 30 minutes at ambient temperature.[13]

• Data Acquisition and Analysis:

  • The chemiluminescent signal is read using a luminometer.

  • The IC50 value is determined by plotting the percentage of inhibition versus the inhibitor concentration.

Molecular Docking

Molecular docking is a computational technique used to predict the binding mode and affinity of a ligand (zanamivir) to a receptor (neuraminidase active site).

Principle: Docking algorithms explore various conformations of the ligand within the binding site and score them based on a scoring function that estimates the binding energy.

General Workflow:

• Protein and Ligand Preparation: The 3D structures of the neuraminidase protein (obtained from the Protein Data Bank) and zanamivir are prepared. This involves adding hydrogen atoms, assigning charges, and defining the binding site.

• Docking Simulation: A docking program (e.g., AutoDock) is used to place the zanamivir molecule into the defined active site of the neuraminidase. The program samples different orientations and conformations of the ligand.

• Scoring and Analysis: The different poses of the ligand are scored based on their predicted binding free energy.[14] The pose with the lowest energy is considered the most likely binding mode. The interactions between the ligand and the protein residues are then analyzed.

Visualizations

Zanamivir Binding to the Neuraminidase Active Site

The following diagram illustrates the key interactions between zanamivir and the amino acid residues within the active site of influenza neuraminidase. Zanamivir's guanidino group forms crucial salt bridges with glutamate (Glu) and aspartate (Asp) residues, anchoring it firmly in the active site.

Caption: Key interactions of zanamivir within the neuraminidase active site.

Experimental Workflow for Neuraminidase Inhibition Assay

The following diagram outlines the general workflow for determining the IC50 of zanamivir using a neuraminidase inhibition assay.

Caption: General workflow for a neuraminidase inhibition assay.

References

• 1. Sensitivity of influenza viruses to zanamivir and oseltamivir: a study performed on viruses circulating in France prior to the introduction of neuraminidase inhibitors in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuraminidase Sequence Analysis and Susceptibilities of Influenza Virus Clinical Isolates to Zanamivir and Oseltamivir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antivirals Targeting the Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Discovery of Novel Natural Inhibitors of H5N1 Neuraminidase Using Integrated Molecular Modeling and ADMET Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Silico Studies Reveal Peramivir and Zanamivir as an Optimal Drug Treatment Even If H7N9 Avian Type Influenza Virus Acquires Further Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Investigation on the Binding Properties of N1 Neuraminidase of H5N1 Influenza Virus in Complex with Fluorinated Sialic Acid Analog Compounds—a Study by Molecular Docking and Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]

The Blueprint of a Breakthrough: Zanamivir's Creation Through Rational Drug Design

An In-depth Technical Guide on the Structure-Based Design of the First Neuraminidase Inhibitor

This guide provides a detailed examination of the pivotal role that rational, structure-based drug design played in the development of Zanamivir (Relenza). It serves as a technical resource for researchers, scientists, and professionals in drug development, illustrating one of the earliest and most successful applications of this methodology. The process, from target identification to lead optimization, demonstrates a landmark achievement in antiviral therapy.

Introduction: A Paradigm Shift in Antiviral Strategy

The development of Zanamivir in the late 1980s and early 1990s marked a significant departure from traditional drug discovery methods that relied on broad screening of compounds.[1] Instead, it was a pioneering example of rational drug design, a process that leverages detailed knowledge of a biological target's three-dimensional structure to create specific and potent inhibitors.[2][3]

The target for this effort was influenza virus neuraminidase (NA), a surface glycoprotein enzyme essential for the virus's life cycle.[4] Neuraminidase cleaves terminal sialic acid residues from host cell receptors and newly formed virions, a crucial step for the release of progeny viruses from infected cells and their subsequent spread.[5] By inhibiting this enzyme, the viral replication cycle could be effectively halted. The strategy hinged on the availability of the X-ray crystal structure of influenza neuraminidase, which provided a detailed atomic-level map of its active site.[1][6]

The Rational Design Workflow: From Substrate to Inhibitor

The creation of Zanamivir was a multi-stage process, beginning with a known weak inhibitor and systematically modifying it based on the structural and chemical properties of the neuraminidase active site. This logical progression is a hallmark of structure-based drug design.

The starting point was 2-deoxy-2,3-didehydro-N-acetylneuraminic acid (DANA), an analogue of the natural substrate, sialic acid.[1][6] DANA was known to be a transition-state analogue inhibitor of neuraminidase, mimicking the flattened, high-energy state of sialic acid as it is being cleaved by the enzyme.[5][7] However, its inhibitory activity was modest. The goal was to design derivatives of DANA that would bind more tightly and specifically to the enzyme's catalytic site.

Figure 1. The rational drug design workflow for Zanamivir.

Computational chemistry techniques were employed to probe the active site of the enzyme.[1] Software like GRID was used to calculate the interaction energies between various chemical probes (representing functional groups) and the amino acid residues lining the catalytic site. This analysis revealed a key insight: an energetically favorable pocket existed in the active site that was occupied by the C4 hydroxyl group of DANA. This pocket contained the conserved, negatively charged side chain of a glutamic acid residue (Glu119).[1]

This discovery led to a clear design hypothesis: replacing the neutral C4 hydroxyl group with a positively charged group would create a favorable electrostatic interaction (a salt bridge) with Glu119, thereby anchoring the inhibitor more tightly in the active site.

The first modification involved substituting the hydroxyl with an amino group (-NH2), which is positively charged at physiological pH. The resulting compound, 4-amino-DANA, was synthesized and tested, revealing it to be approximately 100 times more potent as a neuraminidase inhibitor than the original lead, DANA.[1]

Further analysis of the active site pocket suggested it was large enough to accommodate the even more basic and larger guanidino group. This group offered the potential for multiple hydrogen bonds with not only Glu119 but also Glu227 and Asp151.[8] The synthesis of this 4-guanidino-DANA derivative yielded Zanamivir, a highly potent and specific inhibitor of both influenza A and B neuraminidases.[1]

Quantitative Data: Inhibitor Potency

The success of the rational design approach is quantified by the significant increase in inhibitory potency at each step of modification. The 50% inhibitory concentration (IC50) is a standard measure of an inhibitor's effectiveness.

Compound/Drug	Target Virus Type / Subtype	Mean IC50 (nM)	Fold Improvement vs. DANA
DANA	Human Parainfluenza Virus 3 (HPF3)	2,100 nM[9]	1x (Baseline)
4-Amino-DANA	Human Parainfluenza Virus 3 (HPF3)	3,200 - 8,000 nM[9]	~0.4x
Zanamivir	Human Parainfluenza Virus 3 (HPF3)	0.25 nM[9]	8,400x
Zanamivir	Influenza A (H1N1)	0.76 - 0.92 nM[3][10]	-
Zanamivir	Influenza A (H3N2)	1.82 - 2.28 nM[3][10]	-
Zanamivir	Influenza B	2.28 - 4.19 nM[3][10]	-

*Note: For HPF3, 4-Amino-DANA unexpectedly showed lower potency than DANA, while the guanidino addition in Zanamivir led to a massive increase in potency, highlighting the specific success of the guanidino group interaction.

Key Experimental Protocols

The development of Zanamivir relied on several key experimental techniques to validate the design hypotheses.

Neuraminidase Inhibition Assay (Fluorescence-Based)

This assay is crucial for determining the IC50 values of potential inhibitors. It measures the enzymatic activity of neuraminidase by using a fluorogenic substrate, most commonly 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[11][12] When neuraminidase cleaves the sialic acid portion of MUNANA, it releases the fluorescent product 4-methylumbelliferone (4-MU), which can be quantified.

Methodology:

• Virus Preparation: Influenza virus isolates are cultured and titrated to determine the appropriate dilution for the assay.

• Inhibitor Dilution: The inhibitor (e.g., Zanamivir) is serially diluted in assay buffer to create a range of concentrations.

• Incubation: A fixed amount of the virus is pre-incubated with the various concentrations of the inhibitor for a set period (e.g., 30 minutes) to allow for binding to the neuraminidase enzyme.

• Substrate Addition: A solution of MUNANA is added to all wells, and the plate is incubated at 37°C for a defined time (e.g., 60 minutes).

• Reaction Termination: The enzymatic reaction is stopped by adding a stop solution (e.g., NaOH in ethanol), which raises the pH and enhances the fluorescence of the 4-MU product.[11]

• Fluorescence Reading: The plate is read using a fluorometer with an excitation wavelength of ~355-365 nm and an emission wavelength of ~450-460 nm.[11]

• Data Analysis: The fluorescence intensity is plotted against the inhibitor concentration. The IC50 value is calculated as the concentration of the inhibitor that reduces the neuraminidase activity by 50% compared to the control (no inhibitor).

Figure 2. Workflow for a MUNANA-based neuraminidase inhibition assay.

X-ray Crystallography of Neuraminidase

This structural biology technique was the foundation of the entire rational design project. It provides a three-dimensional atomic map of the protein, allowing researchers to visualize the active site and understand how substrates and inhibitors bind.

Methodology:

• Protein Expression and Purification: The enzymatically active head of the neuraminidase protein is expressed, typically using a baculovirus or other expression system, and purified to a high degree.

• Crystallization: The purified protein is subjected to various conditions (e.g., different buffers, pH levels, precipitants) to induce the formation of highly ordered, three-dimensional crystals. This is often the most challenging step.

• X-ray Diffraction: The crystals are exposed to a focused beam of X-rays. The electrons in the atoms of the protein crystal diffract the X-rays, creating a complex pattern of spots that is recorded on a detector.

• Data Processing and Structure Solution: The diffraction pattern is computationally analyzed to determine the electron density map of the protein. This map is then used to build and refine an atomic model of the neuraminidase structure.

• Complex Structure Determination: To understand binding, crystals of the neuraminidase are soaked in a solution containing the inhibitor (like DANA or Zanamivir), or the protein and inhibitor are co-crystallized. The diffraction experiment is then repeated to solve the structure of the enzyme-inhibitor complex, revealing the precise molecular interactions.[13][14]

Molecular Interactions: The Key to High-Affinity Binding

The crystal structure of Zanamivir in complex with neuraminidase confirmed the design hypothesis. The positively charged guanidino group at the C4 position forms a network of highly favorable electrostatic interactions and hydrogen bonds with conserved negatively charged residues at the bottom of the active site pocket.

Figure 3. Key interactions of Zanamivir in the NA active site.

Specifically, the guanidino group forms a salt bridge with Glu119 and additional hydrogen bonds with Asp151 and Glu227.[8] Simultaneously, Zanamivir's carboxylate group interacts with a trio of conserved arginine residues (Arg118, Arg292, Arg371), and its acetamido group interacts with Arg152. This extensive network of interactions explains Zanamivir's extremely tight binding and high potency as an inhibitor.

Conclusion

The development of Zanamivir stands as a testament to the power of rational, structure-based drug design. By combining X-ray crystallography, computational chemistry, and synthetic chemistry, scientists were able to logically progress from a weak, naturally occurring inhibitor to a potent, clinically effective antiviral drug. This case study remains a foundational example in medicinal chemistry, demonstrating how a deep understanding of molecular interactions can be directly translated into life-saving therapeutics and paving the way for the development of subsequent neuraminidase inhibitors and other rationally designed drugs.[2]

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Neuraminidase Sequence Analysis and Susceptibilities of Influenza Virus Clinical Isolates to Zanamivir and Oseltamivir - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Viral neuraminidase - Wikipedia [en.wikipedia.org]
• 5. Neuraminidase - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of inhibitor binding in influenza virus neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Anti-Influenza Virus Agent 4-GU-DANA (Zanamivir) Inhibits Cell Fusion Mediated by Human Parainfluenza Virus and Influenza Virus HA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sensitivity of influenza viruses to zanamivir and oseltamivir: a study performed on viruses circulating in France prior to the introduction of neuraminidase inhibitors in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The 2.2 A resolution crystal structure of influenza B neuraminidase and its complex with sialic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. embopress.org [embopress.org]

The Molecular Basis of Neuraminidase Inhibition by Zanamivir: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delineates the molecular mechanisms underpinning the inhibition of influenza neuraminidase by the antiviral drug zanamivir. It provides a comprehensive overview of the drug's design, its interaction with the enzyme's active site, the experimental protocols used to characterize this interaction, and the molecular basis of viral resistance.

Introduction: Targeting Viral Egress

Influenza viruses, the causative agents of seasonal epidemics and occasional pandemics, rely on two primary surface glycoproteins: hemagglutinin (HA) and neuraminidase (NA). While HA facilitates viral entry into host cells, NA is crucial for the release of newly formed virus particles from infected cells, thereby enabling the spread of infection. NA functions as a sialidase, an enzyme that cleaves terminal sialic acid residues from glycoconjugates on the surface of the host cell and from the newly synthesized virions themselves. Inhibition of NA prevents the release of progeny virions, causing them to aggregate at the cell surface and reducing the viral load.

Zanamivir (Relenza®) was the first neuraminidase inhibitor to be developed through rational, structure-based drug design. It is a potent and specific inhibitor of both influenza A and B virus neuraminidases.

Mechanism of Action: A Transition-State Analog

Zanamivir is a structural analog of sialic acid (N-acetylneuraminic acid), the natural substrate for neuraminidase. The design of zanamivir was based on the crystal structure of the neuraminidase active site and the proposed enzymatic mechanism, which involves the formation of a transient, planar oxocarbocation intermediate. Zanamivir mimics this transition state, allowing it to bind to the active site with much higher affinity than the natural substrate.

The key structural modification that confers high-affinity binding is the substitution of the C4 hydroxyl group of the sialic acid precursor, DANA (2,3-didehydro-2-deoxy-N-acetylneuraminic acid), with a positively charged guanidino group. This guanidino group forms strong ionic and hydrogen bond interactions with conserved negatively charged amino acid residues within the enzyme's active site, primarily Glu119 and Glu227, and also interacts with Asp151.

Other critical interactions that stabilize the binding of zanamivir in the neuraminidase active site include:

• The C2 carboxylate group of zanamivir forms a salt bridge with a highly conserved triad of arginine residues (Arg118, Arg292, and Arg371).

• The acetamido group at C5 interacts with Arg152.

• The glycerol side chain (C7-C9) forms hydrogen bonds with Glu276.

These multiple, high-energy interactions result in a tight and specific binding of zanamivir to the neuraminidase active site, effectively blocking its catalytic function.

Quantitative Analysis of Zanamivir Inhibition

The inhibitory activity of zanamivir is typically quantified by its 50% inhibitory concentration (IC₅₀), which is the concentration of the drug required to reduce neuraminidase activity by 50%. These values are determined through enzyme inhibition assays and can vary depending on the influenza virus type and subtype, the specific neuraminidase variant (wild-type or mutant), and the assay methodology used.

Table 1: Zanamivir IC₅₀ Values for Wild-Type Influenza Viruses

Influenza Virus Type/Subtype	Neuraminidase (NA) Type	Mean Zanamivir IC₅₀ (nM)	Assay Method
Influenza A(H1N1)	N1	0.76	Chemiluminescent & Fluorescent
Influenza A(H3N2)	N2	1.82	Chemiluminescent & Fluorescent
Influenza B	B	2.28	Chemiluminescent & Fluorescent

Data compiled from Gubareva et al. (2000). Note that IC₅₀ values can show slight variations between studies. For instance, N1 viruses have shown mean zanamivir IC₅₀s of 0.61 nM and 0.92 nM in chemiluminescent and fluorescent assays, respectively. Similarly, N2 viruses showed mean IC₅₀s of 2.17 nM and 1.48 nM, and Influenza B viruses 2.57 nM and 2.02 nM in the respective assays.

Table 2: Impact of Resistance Mutations on Zanamivir IC₅₀

Mutations in the neuraminidase gene can lead to reduced susceptibility to zanamivir. These mutations often occur in or near the active site and disrupt the key interactions required for high-affinity binding.

Neuraminidase Mutation	Virus Type/Subtype	Zanamivir IC₅₀ (nM) (Mutant)	Fold Increase in IC₅₀ vs. Wild-Type	Reference
E119G	Influenza A(H3N2)	~100	-
E119D	Influenza A(H3N2)	~150	-
R152K	Influenza B	~100 (150-fold increase)	150
Q136K	Influenza A(H1N1)	98.1 - 124.2	248 - 327
R292K	Influenza A(H3N2)	-	-
D198N	Influenza B	Resistant	-

Note: The fold increase can vary depending on the wild-type parent strain and the specific assay conditions.

Experimental Protocols

Fluorescence-Based Neuraminidase Inhibition Assay (MUNANA Substrate)

This is the most widely used method for determining the susceptibility of influenza viruses to neuraminidase inhibitors. The assay relies on the cleavage of a fluorogenic substrate, 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), by the neuraminidase enzyme, which releases the fluorescent product 4-methylumbelliferone (4-MU). The reduction in fluorescence in the presence of an inhibitor is used to calculate the IC₅₀ value.

Detailed Methodology:

• Reagent Preparation:

  • Assay Buffer (1x): 33.3 mM MES, 4 mM CaCl₂, pH 6.5.

  • Zanamivir Stock Solution: Prepare a master stock of 300 µM zanamivir by dissolving the appropriate amount in 2x assay buffer (66.6 mM MES, 8 mM CaCl₂, pH 6.5).

  • MUNANA Substrate Working Solution: Prepare a 300 µM working solution of MUNANA in 1x assay buffer. This solution is light-sensitive and should be protected from light.

  • Stop Solution: Prepare a solution of 0.1 M NaOH in 80-83% ethanol.

• Virus Titration (NA Activity Assay):

  • Perform serial two-fold dilutions of the virus stock in a 96-well plate.

  • Add the MUNANA working solution to each well and incubate at 37°C for 30-60 minutes.

  • Stop the reaction by adding the stop solution.

  • Measure the fluorescence using a fluorometer (excitation ~355-360 nm, emission ~450-460 nm).

  • Determine the virus dilution that yields a high signal without being in substrate-limiting conditions.

• Inhibition Assay:

  • Prepare serial dilutions of zanamivir in a 96-well plate. The final concentrations should typically range from 0.01 nM to 10,000 nM.

  • Add the pre-determined optimal dilution of the virus to each well containing the inhibitor.

  • Incubate the virus-inhibitor mixture at room temperature for 30-45 minutes to allow for binding.

  • Initiate the enzymatic reaction by adding the MUNANA working solution to all wells.

  • Incubate the plate at 37°C for 60 minutes.

  • Terminate the reaction by adding the stop solution.

  • Read the fluorescence as described above.

• Data Analysis:

  • Subtract background fluorescence (wells with no virus).

  • Plot the percentage of neuraminidase inhibition versus the logarithm of the inhibitor concentration.

  • Calculate the IC₅₀ value using a suitable curve-fitting software (e.g., four-parameter logistic regression).

X-Ray Crystallography of Neuraminidase-Zanamivir Complexes

X-ray crystallography has been instrumental in understanding the precise interactions between zanamivir and the neuraminidase active site.

General Methodology:

• Protein Expression and Purification: The neuraminidase head domain is typically expressed using a baculovirus system in insect cells and purified using affinity chromatography.

• Crystallization: Purified neuraminidase is crystallized, often using the hanging-drop vapor-diffusion method.

• Soaking: The neuraminidase crystals are soaked in a solution containing a high concentration of zanamivir (e.g., 5 mM) to allow the inhibitor to diffuse into the active site of the protein crystals.

• Cryo-protection and Data Collection: Crystals are transferred to a cryo-protectant solution before being flash-cooled in liquid nitrogen. X-ray diffraction data are then collected at a synchrotron source.

• Structure Determination and Refinement: The diffraction data are processed to determine the three-dimensional electron density map of the neuraminidase-zanamivir complex. The atomic model is then built and refined to fit the experimental data.

Molecular Dynamics (MD) Simulations

MD simulations provide insights into the dynamic behavior of the neuraminidase-zanamivir complex in a solvated environment, complementing the static picture from X-ray crystallography.

General Methodology:

• System Setup:

  • The initial coordinates of the neuraminidase-zanamivir complex are typically obtained from a high-resolution crystal structure (e.g., from the Protein Data Bank).

  • The complex is placed in a simulation box filled with a specific water model (e.g., TIP3P).

  • Counter-ions are added to neutralize the system.

• Force Field Parametrization:

  • A force field (e.g., Amber, GROMOS) is used to describe the interatomic interactions for the protein, water, and ions.

  • Specific parameters for the zanamivir molecule are generated.

• Simulation Protocol:

  • The system undergoes energy minimization to remove steric clashes.

  • The system is gradually heated to the desired temperature (e.g., 300 K) and equilibrated at a constant pressure (e.g., 1 bar).

  • A production MD simulation is run for an extended period (nanoseconds to microseconds) to sample the conformational space of the complex.

• Trajectory Analysis: The resulting trajectory is analyzed to study the stability of the complex, hydrogen bond networks, conformational changes, and to calculate binding free energies.

Visualizing the Molecular Interactions and Processes

Neuraminidase Catalytic Cycle

Caption: The enzymatic cycle of influenza neuraminidase cleaving its natural substrate, sialic acid.

Zanamivir Inhibition Mechanism

An In-depth Technical Guide to the Initial Synthesis Pathways of Zanamivir from N-acetylneuraminic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the seminal synthetic routes for the antiviral drug Zanamivir, commencing from the readily available starting material, N-acetylneuraminic acid (Neu5Ac). The document details the key chemical transformations, presents quantitative data for comparative analysis, and offers detailed experimental protocols for the synthesis of this important neuraminidase inhibitor.

Introduction

Zanamivir was one of the first neuraminidase inhibitors to be developed as a therapeutic agent against influenza A and B viruses. Its synthesis, originally reported by von Itzstein and coworkers, represents a significant achievement in carbohydrate chemistry and structure-based drug design. This guide will focus on the foundational synthetic pathways that established the feasibility of producing Zanamivir from N-acetylneuraminic acid, a sialic acid that serves as a natural substrate for the viral neuraminidase enzyme. The core strategy involves a series of key transformations of the pyranose ring and its substituents to introduce the critical guanidinyl group at the C-4 position and to establish the 2,3-didehydro functionality.

Core Synthetic Pathways

The initial and most cited syntheses of zanamivir from N-acetylneuraminic acid follow a generally conserved sequence of reactions, with variations in reagents and conditions aimed at improving yield and scalability. The two primary pathways detailed here are the original von Itzstein synthesis and the scalable route developed by Glaxo (later GlaxoSmithKline).

The general synthetic sequence can be outlined as follows:

• Esterification of the carboxylic acid at C-2.

• Peracetylation of the hydroxyl groups.

• Formation of a 2,3-unsaturated sugar derivative.

• Introduction of an azido group at the C-4 position.

• Reduction of the azido group to an amine.

• Guanidinylation of the C-4 amino group to yield zanamivir.

The von Itzstein Synthesis Pathway

The pioneering synthesis by von Itzstein and his team laid the groundwork for all subsequent synthetic efforts.[1][2] This route is characterized by the formation of an oxazoline intermediate to facilitate the stereoselective introduction of the azide at C-4.

Figure 1: The von Itzstein synthetic pathway for Zanamivir.

The Glaxo/Chandler Scalable Pathway

Researchers at Glaxo developed a more scalable synthesis, which shares several intermediates with the von Itzstein route but introduces modifications to improve yields and facilitate larger-scale production.[3]

References

• 1. A facile synthesis of 2-deoxy-2,3-didehydroneuraminic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Structural Biology of the Zanamivir-Neuraminidase Complex: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the structural and molecular interactions between the antiviral drug zanamivir and its target, the influenza virus neuraminidase. The document summarizes key quantitative data, details relevant experimental methodologies, and visualizes complex relationships to facilitate a comprehensive understanding of this critical drug-target interaction.

Introduction to Zanamivir and Neuraminidase

Influenza viruses remain a significant global health threat, primarily due to their rapid evolution and the potential for pandemic outbreaks. The viral surface glycoprotein neuraminidase (NA) is a crucial enzyme for the replication and propagation of the virus. It functions by cleaving terminal sialic acid residues from host cell receptors, which facilitates the release of newly formed virions from infected cells. Due to the highly conserved nature of its active site across different influenza A and B strains, neuraminidase is a prime target for antiviral drug development.

Zanamivir (4-guanidino-Neu5Ac2en) was one of the first commercially successful neuraminidase inhibitors developed through structure-based drug design. It is a transition-state analog of sialic acid, the natural substrate of neuraminidase. By binding with high affinity to the enzyme's active site, zanamivir effectively blocks its function, thereby preventing the release of viral progeny and halting the spread of infection. Understanding the precise molecular interactions within the zanamivir-neuraminidase complex is fundamental for the development of next-generation antivirals and for predicting and overcoming drug resistance.

Structural Overview of the Zanamivir-Neuraminidase Complex

The crystal structure of the zanamivir-neuraminidase complex reveals that zanamivir binds to the highly conserved active site of the neuraminidase enzyme. This active site is a pocket on the surface of the mushroom-shaped neuraminidase head. The binding of zanamivir is characterized by a network of hydrogen bonds and salt bridges with key amino acid residues within this pocket.

The guanidino group of zanamivir, a key feature distinguishing it from the natural substrate, forms favorable interactions with the side chains of glutamic acid 119 (E119) and glutamic acid 227 (E227).[1] The carboxylate group of zanamivir interacts with a triad of conserved arginine residues: R118, R292, and R371.[2] The glycerol side chain forms hydrogen bonds with glutamic acid 276 (E276).[1] Additionally, the acetamido group interacts with arginine 152 (R152).[1] These interactions collectively contribute to the high-affinity binding of zanamivir to the neuraminidase active site, leading to potent inhibition of its enzymatic activity.

Quantitative Data

The following tables summarize the crystallographic data for several zanamivir-neuraminidase complex structures available in the Protein Data Bank (PDB) and the in vitro inhibitory activity of zanamivir against various influenza virus strains.

Table 1: Crystallographic Data for Zanamivir-Neuraminidase Complexes

PDB ID	Influenza Strain/NA Subtype	Resolution (Å)	R-Value Work	R-Value Free	Reference
3B7E	A/Brevig Mission/1/1918 (H1N1)	1.45	0.140	0.160	[3]
3CKZ	A/Viet Nam/1203/2004 (H5N1) - H274Y mutant	1.90	0.201	0.228	[4]
2HTQ	A/Duck/Ukraine/1/1963 (H3N8)	2.20	0.271	0.334	[1]
5L17	A/Shanghai/2/2013 (H7N9)	2.40	0.205	0.256	[2]
4MJV	Influenza A Virus (Subtype N1)	2.65	0.200	0.285	[5]

Table 2: In Vitro Inhibitory Activity of Zanamivir against Influenza Neuraminidase

Influenza Virus Type/Subtype	Mean IC₅₀ (nM)	Assay Method	Reference
Influenza A (H1N1)	0.76	Chemiluminescent/Fluorescent	[6]
Influenza A (H3N2)	1.82	Chemiluminescent/Fluorescent	[6]
Influenza B	2.28	Chemiluminescent/Fluorescent	[6]
Influenza A (H1N1)	0.92	Fluorometric	[7]
Influenza A (H3N2)	2.28	Fluorometric	[7]
Influenza B	4.19	Fluorometric	[7]

Experimental Protocols

Recombinant Neuraminidase Expression and Purification

A common method for producing recombinant neuraminidase for structural studies involves expression in insect cells using a baculovirus system.[2]

• Cloning: The gene encoding the neuraminidase ectodomain is cloned into a baculovirus transfer vector, often with an N-terminal secretion signal and a C-terminal hexa-histidine (His6) tag for purification.

• Baculovirus Generation: The transfer vector is used to generate a recombinant baculovirus in insect cells (e.g., Spodoptera frugiperda Sf9 cells).

• Protein Expression: High Five insect cells are infected with the high-titer recombinant baculovirus. The cells are cultured for 72-96 hours to allow for protein expression and secretion into the culture medium.[8]

• Purification:

  • The cell culture supernatant is harvested and clarified by centrifugation.

  • The supernatant is concentrated and buffer-exchanged.

  • The His-tagged neuraminidase is purified using immobilized metal affinity chromatography (IMAC). The column is washed with a buffer containing a low concentration of imidazole, and the protein is eluted with a high concentration of imidazole.[8]

  • Further purification can be achieved by size-exclusion chromatography to isolate the tetrameric form of the enzyme.

X-ray Crystallography of the Zanamivir-Neuraminidase Complex

• Crystallization:

  • The purified neuraminidase is concentrated to approximately 10 mg/mL.

  • The concentrated protein is incubated with a molar excess of zanamivir.

  • Crystals are grown using the hanging-drop vapor diffusion method. A typical crystallization condition involves mixing the protein-inhibitor complex with a reservoir solution containing a precipitant such as polyethylene glycol (PEG). For example, crystals of a zanamivir-resistant N2 neuraminidase were grown in 0.1 M HEPES pH 7.5 and 12% (w/v) PEG 3350.[9]

• Data Collection:

  • Crystals are cryo-protected and flash-cooled in liquid nitrogen.

  • X-ray diffraction data are collected at a synchrotron source.

• Structure Solution and Refinement:

  • The structure is solved by molecular replacement using a previously determined neuraminidase structure as a search model.

  • The model is built and refined using crystallographic software. The final model is validated for its geometric quality and fit to the electron density map.

Neuraminidase Inhibition Assay (Fluorescence-Based)

This assay measures the ability of an inhibitor to block the enzymatic activity of neuraminidase.[6]

• Reagents:

  • Assay buffer (e.g., MES buffer with CaCl₂).

  • Fluorogenic substrate: 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).

  • Serial dilutions of zanamivir.

  • Purified neuraminidase or influenza virus sample.

• Procedure:

  • In a 96-well microplate, the neuraminidase sample is pre-incubated with serial dilutions of zanamivir for a defined period (e.g., 30 minutes) at 37°C.

  • The enzymatic reaction is initiated by adding the MUNANA substrate.

  • The plate is incubated for a specific time (e.g., 60 minutes) at 37°C.

  • The reaction is stopped by adding a stop solution (e.g., a basic solution like NaOH).

  • The fluorescence of the product, 4-methylumbelliferone, is measured using a fluorometer (excitation ~360 nm, emission ~450 nm).

• Data Analysis:

  • The fluorescence readings are plotted against the inhibitor concentration.

  • The IC₅₀ value, the concentration of inhibitor that reduces enzyme activity by 50%, is calculated from the resulting dose-response curve.

Visualizations

Experimental Workflow for Structure Determination

References

• 1. rcsb.org [rcsb.org]
• 2. rcsb.org [rcsb.org]
• 3. rcsb.org [rcsb.org]
• 4. rcsb.org [rcsb.org]
• 5. rcsb.org [rcsb.org]
• 6. Structural and inhibitor sensitivity analysis of influenza B–like viral neuraminidases derived from Asiatic toad and spiny eel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crystallization and preliminary X-ray analysis of type B influenza virus neuraminidase complexed with antibody Fab fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Crystallization and preliminary X-ray studies of influenza A virus neuraminidase of subtypes N5, N6, N8 and N9 - PubMed [pubmed.ncbi.nlm.nih.gov]

Zanamivir's Spectrum of Activity Against Influenza A and B Strains: A Technical Guide

Introduction

Zanamivir is an antiviral agent belonging to the neuraminidase inhibitor class of drugs.[1] It is indicated for the treatment of uncomplicated acute illness due to influenza A and B viruses in adults and pediatric patients (7 years and older) who have been symptomatic for no more than two days.[1] Zanamivir works by selectively inhibiting the neuraminidase enzyme of the influenza virus, which is essential for the release of newly formed virus particles from infected cells.[2][3][4] This action prevents the spread of the virus within the respiratory tract.[3] Formulated as a powder for oral inhalation, zanamivir is delivered directly to the primary site of infection.[4]

Mechanism of Action

The influenza virus replication cycle concludes with the budding of new virions from the host cell membrane. The viral hemagglutinin (HA) protein on the surface of these new virions binds to sialic acid receptors on the host cell, causing the virions to aggregate and remain attached to the cell surface. The viral neuraminidase (NA) enzyme cleaves these sialic acid residues, releasing the progeny virions and allowing them to infect other cells.[5]

Zanamivir is a structural analog of sialic acid and acts as a competitive inhibitor of the NA enzyme.[1][4] By binding with high affinity to the conserved active site of the NA protein, zanamivir prevents the cleavage of sialic acid, thereby trapping the newly synthesized viruses on the cell surface and halting the spread of infection.[3][4]

Caption: Zanamivir's mechanism of action.

Data Presentation: In Vitro Susceptibility of Influenza Viruses

The in vitro activity of zanamivir is typically quantified by determining the 50% inhibitory concentration (IC50), which is the concentration of the drug required to inhibit 50% of the viral neuraminidase enzyme activity. This is a key measure of the drug's potency against a specific virus strain.

Table 1: Zanamivir IC50 Values for Influenza A Virus Subtypes

Influenza A Subtype	Strain	Mean IC50 (nM)	Assay Type	Reference
A(H1N1)	Clinical Isolates (1996-1999)	0.76	Chemiluminescent/Fluorescent	[6]
Clinical Isolates (2002-2003)	0.92	Fluorescent	[7]
A(H1N1)pdm09	Wild-Type	0.51	Fluorescent	[8]
A(H3N2)	Clinical Isolates (1996-1999)	1.82	Chemiluminescent/Fluorescent	[6]
Clinical Isolates (2002-2003)	2.28	Fluorescent	[7]
A(H1N2)	Clinical Isolates (2002-2003)	3.09	Fluorescent	[7]
A(H5N1)	Wild-Type	~0.6 - 0.9	Not Specified	[9]

Table 2: Zanamivir IC50 Values for Influenza B Virus Lineages

Influenza B Lineage	Strain	Mean IC50 (nM)	Assay Type	Reference
Not Specified	Clinical Isolates (1996-1999)	2.28	Chemiluminescent/Fluorescent	[6]
Clinical Isolates (2002-2003)	4.19	Fluorescent	[7]
Victoria	Not Specified	1.0	Not Specified	[10]
Yamagata	Not Specified	1.1	Not Specified	[10]

Table 3: Impact of Resistance-Associated Mutations on Zanamivir Susceptibility

Virus Subtype	NA Mutation	Fold Increase in Zanamivir IC50	Reference
A(H1N1)	Q136K	~300-fold	[11][12]
A(H5N1)	E119G	~1,400-fold	[9]
A(H5N1)	D198G	Reduced Susceptibility	[9]
A(H3N2)	E119V	>150-fold	[6]
Influenza B	E119A	~12,538-fold	[10]
Influenza B	R152K	Significant Resistance	[12]

Note: IC50 values can vary based on the specific assay conditions and virus isolates tested.

Experimental Protocols

The susceptibility of influenza viruses to zanamivir is primarily assessed using neuraminidase (NA) inhibition assays and cell-based assays.

Neuraminidase Inhibition Assay (Fluorescence-Based)

This assay is the most common method for determining the IC50 of neuraminidase inhibitors.[13] It measures the ability of the drug to inhibit the enzymatic activity of viral NA. The assay relies on a fluorogenic substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[6][13] When cleaved by NA, MUNANA releases a fluorescent product, 4-methylumbelliferone, which can be quantified.[13]

Methodology:

• Virus Titration: The NA activity of the virus isolate is first titrated by serial dilutions to determine the concentration that falls within the linear range of the enzyme activity curve.[14]

• Drug Dilution: Zanamivir is prepared in a series of half-log10 dilutions.[15]

• Incubation: Equal volumes of the diluted virus and zanamivir are mixed and pre-incubated, typically for 30-45 minutes at room temperature or 37°C, to allow the inhibitor to bind to the NA enzyme.[14][15][16]

• Substrate Addition: The MUNANA substrate is added to the virus-inhibitor mixture. The plate is then incubated for a set period (e.g., 60 minutes) at 37°C.[15][16]

• Reaction Termination: The enzymatic reaction is stopped by adding a stop solution (e.g., NaOH in ethanol).[14][17]

• Fluorescence Measurement: The fluorescence of the released 4-methylumbelliferone is measured using a fluorometer at an excitation wavelength of ~365 nm and an emission wavelength of ~450 nm.[14][16]

• Data Analysis: The fluorescence readings are plotted against the log of the zanamivir concentration. The IC50 value is calculated as the drug concentration that reduces the fluorescence signal by 50% compared to the no-drug control.[13][14]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Zanamivir - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Zanamivir? [synapse.patsnap.com]
• 4. news-medical.net [news-medical.net]
• 5. web.stanford.edu [web.stanford.edu]
• 6. Neuraminidase Sequence Analysis and Susceptibilities of Influenza Virus Clinical Isolates to Zanamivir and Oseltamivir - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sensitivity of influenza viruses to zanamivir and oseltamivir: a study performed on viruses circulating in France prior to the introduction of neuraminidase inhibitors in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neuraminidase Inhibitor Susceptibility Testing in Human Influenza Viruses: A Laboratory Surveillance Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. tandfonline.com [tandfonline.com]
• 11. journals.asm.org [journals.asm.org]
• 12. Zanamivir-Resistant Influenza Viruses with a Novel Neuraminidase Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Zanamivir Susceptibility Monitoring and Characterization of Influenza Virus Clinical Isolates Obtained during Phase II Clinical Efficacy Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 16. mdpi.com [mdpi.com]
• 17. journals.asm.org [journals.asm.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Zanamivir in Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zanamivir is an antiviral medication used for the treatment and prevention of influenza A and B viruses. As a neuraminidase inhibitor, it plays a crucial role in managing influenza infections. Accurate quantification of zanamivir in plasma is essential for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials. This document provides a detailed application note and protocol for the quantification of zanamivir in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique. The methodologies described are based on validated methods published in peer-reviewed scientific literature.

Experimental Protocols

This section outlines the detailed methodologies for the key experiments involved in the quantification of zanamivir in plasma.

Sample Preparation

The goal of sample preparation is to extract zanamivir from the complex plasma matrix and remove interfering substances. Two common methods are Solid-Phase Extraction (SPE) and Protein Precipitation.

a) Solid-Phase Extraction (SPE) Protocol [1][2][3]

This method offers cleaner extracts compared to protein precipitation.

• Materials:

  • Human plasma samples

  • Internal Standard (IS) solution (e.g., stable isotope-labeled zanamivir or Remdesivir)[1][4]

  • Phosphoric acid solution (4%)

  • SPE cartridges (e.g., Waters Oasis MCX)[3]

  • Methanol

  • Acetonitrile

  • Ammonium hydroxide

  • Elution solvent (e.g., 5% ammonium hydroxide in methanol/acetonitrile)

• Procedure:

  • Thaw plasma samples to room temperature.

  • To 100 µL of plasma, add 20 µL of internal standard solution.[5]

  • Add 300 µL of 4% phosphoric acid in water and vortex.[3]

  • Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of water followed by 1 mL of methanol to remove interfering substances.

  • Elute zanamivir and the internal standard with 1 mL of elution solvent.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

b) Protein Precipitation Protocol [1]

This is a simpler and faster method for sample preparation.

• Materials:

  • Human plasma samples

  • Internal Standard (IS) solution

  • Acetonitrile (ice-cold)

• Procedure:

  • Thaw plasma samples to room temperature.

  • To 50 µL of plasma, add a corresponding volume of the internal standard solution.[1]

  • Add 200 µL of ice-cold acetonitrile to precipitate plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

The chromatographic separation of zanamivir from other components is critical for accurate quantification. Both Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase (C18) chromatography have been successfully employed.

Parameter	Method 1 (HILIC)	Method 2 (Reversed-Phase)
LC System	Agilent 1200 system or equivalent[1]	Waters Alliance HPLC system or equivalent[4][6]
Column	ZIC-HILIC (5 µm, 50 × 2.1 mm)[1]	C18 Thermo base deactivated silica Hypersil column (50 mm×4.6 mm, 5 μm)[2]
Mobile Phase A	Ammonium acetate buffer (pH 3.5) in water[1]	0.1% Formic acid in water[2]
Mobile Phase B	Acetonitrile[1]	Acetonitrile[2]
Gradient/Isocratic	Gradient[1]	Isocratic (35:65 v/v, A:B)[2]
Flow Rate	500 µL/min[1]	0.7 mL/min[2]
Injection Volume	10 µL[4]	5.0 µL[2]
Column Temperature	Ambient[4]	25°C[2]
Run Time	Approximately 6 minutes[4][7]	Approximately 6.5 minutes[2]

Mass Spectrometry (MS) Conditions

The mass spectrometer is used for the detection and quantification of zanamivir.

Parameter	Setting
Mass Spectrometer	API 5000 triple quadrupole or SCIEX QTRAP 5500[1][4][6]
Ionization Source	TurboV ionization source (TIS) or Electrospray Ionization (ESI)[1][2]
Ionization Mode	Positive Ion Mode[1][2][4]
Scan Type	Multiple Reaction Monitoring (MRM)[2]
MRM Transition (Zanamivir)	m/z 333.31 → 93.42[4] or 333.14 → 61.04[2]
MRM Transition (IS - Remdesivir)	m/z 603.58 → 240.53[4]
MRM Transition (IS - Ledipasvir)	m/z 889.4 → 130.0[2]
Source Temperature	Optimized as per instrument
Gas Settings (Nebulizer, Heater, Curtain, CAD)	Optimized as per instrument[4]

Quantitative Data Summary

The following tables summarize the quantitative performance of various validated LC-MS/MS methods for zanamivir quantification in human plasma.

Table 1: Calibration and Linearity Data

Method Reference	Linearity Range (ng/mL)	Correlation Coefficient (r²)
Method A[1]	1 - 50,000	> 0.99
Method B[4][7]	4 - 80	0.99941
Method C[2]	2.15 - 64.5	> 0.999

Table 2: Sensitivity, Precision, and Accuracy Data

Method Reference	LLOQ (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Method A[1]	1	Not explicitly stated	Not explicitly stated	Within ±15% of nominal
Method B[4][7]	4	0.81 - 1.98	Not explicitly stated	Within ±15% of nominal
Method C[2]	2.15	≤ 6.81	≤ 6.81	96.49 - 103.88

Table 3: Recovery and Stability Data

Method Reference	Extraction Recovery (%)	Freeze-Thaw Stability	Bench-Top Stability (Room Temp)	Long-Term Stability
Method A[1]	Not explicitly stated	Stable for 3 cycles	Stable for at least 48 h	Not explicitly stated
Method B[4][7]	> 99	Stable	Stable	Stable at -80°C for 30 days
Method C[2]	92.8 - 94.7	Stable	Stable	Stable

Visualizations

Experimental Workflow

Caption: Workflow for zanamivir quantification in plasma.

Validation Parameter Relationships

Caption: Key parameters for LC-MS/MS method validation.

References

• 1. Quantification of the anti-influenza drug zanamivir in plasma using high-throughput HILIC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsonline.com [ijpsonline.com]
• 3. A five-day treatment course of zanamivir for the flu with a single, self-administered, painless microneedle array patch: Revolutionizing delivery of poorly membrane-permeable therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. healthinformaticsjournal.com [healthinformaticsjournal.com]
• 5. Zanamivir Oral Delivery: Enhanced Plasma and Lung Bioavailability in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. impactfactor.org [impactfactor.org]
• 7. healthinformaticsjournal.com [healthinformaticsjournal.com]

Application Notes and Protocols for Zanamivir In Vitro Plaque Reduction Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction: Zanamivir is an antiviral agent that functions as a neuraminidase inhibitor.[1][2][3][4] It is effective against both influenza A and B viruses by blocking the active site of the neuraminidase protein.[1][2] This inhibition prevents the virus from escaping its host cell, thereby halting the spread of infection to other cells.[1][2] The in vitro plaque reduction assay is a fundamental method used to quantify the antiviral activity of compounds like zanamivir by measuring the reduction in the formation of viral plaques in a cell culture. This document provides a detailed protocol for performing a zanamivir plaque reduction assay using Madin-Darby Canine Kidney (MDCK) cells, a commonly used cell line for influenza virus research.[5][6][7][8]

Mechanism of Action of Zanamivir

Zanamivir is a structural analog of sialic acid, the natural substrate for the viral neuraminidase enzyme.[2] By binding to the active site of neuraminidase, zanamivir prevents the cleavage of sialic acid residues on the surface of infected cells and newly formed viral particles.[2] This action inhibits the release of progeny virions from the infected host cell, thus limiting the spread of the virus.[2][9]

Caption: Mechanism of Zanamivir Action on Influenza Virus Release.

Quantitative Data Summary

The following table summarizes typical concentrations and results obtained from zanamivir plaque reduction assays as described in the literature. The 50% inhibitory concentration (IC50) is a key metric for antiviral activity.

Influenza Virus Strain	Cell Line	Zanamivir Concentration Range (µg/mL)	Reported IC50 (µM)	Reference
Influenza A (H1N1)	MDCK	0.0001 - 100	0.19	[10][11]
Influenza A (H3N2)	MDCK	0.0001 - 100	15.93	[10][11]
Influenza B	MDCK	0.0001 - 100	Variable	[10]

Note: IC50 values can be highly variable between different virus isolates and assay conditions.[10][12]

Experimental Protocol: Zanamivir Plaque Reduction Assay

This protocol outlines the steps for determining the antiviral activity of zanamivir against influenza virus in MDCK cells.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Influenza virus stock of known titer (e.g., PFU/mL)

• Zanamivir

• Serum-free MEM with TPCK-treated trypsin (2 µg/mL)

• Agarose or Avicel overlay medium

• Crystal Violet staining solution (0.1% w/v in 20% ethanol)

• Formalin (10%) or 4% formaldehyde for fixation

• 6-well or 12-well tissue culture plates

Experimental Workflow:

Caption: Workflow for the Zanamivir Plaque Reduction Assay.

Procedure:

Day 1: Cell Seeding

• Culture MDCK cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Trypsinize confluent MDCK cells and resuspend in fresh medium.

• Seed the cells into 6-well or 12-well plates at a density that will result in a confluent monolayer on the following day (e.g., 5 x 10^5 cells/well for a 6-well plate).

• Incubate the plates at 37°C in a 5% CO2 incubator overnight.[5][13]

Day 2: Virus Infection and Drug Treatment

• Prepare serial dilutions of zanamivir in serum-free MEM. Concentrations can range from 0.0001 to 100 µg/mL to determine the IC50.[10][12]

• Prepare a dilution of the influenza virus stock in serum-free MEM to yield approximately 50-100 plaque-forming units (PFU) per well.

• When the MDCK cells are fully confluent, aspirate the growth medium and wash the monolayer twice with sterile PBS.[10][12]

• Inoculate the cell monolayers with 200-300 µL of the diluted virus.[10][12]

• Incubate the plates for 1 hour at 37°C with gentle rocking every 15 minutes to allow for virus adsorption.[5][10]

• After the incubation period, remove the virus inoculum.

• Add the prepared zanamivir dilutions to the respective wells. Include a "virus control" (no drug) and a "cell control" (no virus, no drug).

Day 2: Overlay Application

• Prepare the overlay medium. This can be a mixture of 2x MEM and 1.8% agarose or a 1.2% Avicel solution. The overlay should contain TPCK-treated trypsin (final concentration of 1 µg/mL).[5][14]

• Carefully add 2 mL of the overlay medium to each well.

• Allow the overlay to solidify at room temperature before moving the plates.

• Incubate the plates at 37°C in a 5% CO2 incubator for 2-3 days, or until plaques are visible.[10][12]

Day 4-5: Plaque Visualization and Counting

• Fix the cells by adding 10% formalin or 4% formaldehyde to each well and incubating for at least 30 minutes at room temperature.[13]

• Carefully remove the overlay and the fixative.

• Stain the cell monolayer with a crystal violet solution for 15-30 minutes.

• Gently wash the wells with water to remove excess stain and allow the plates to air dry.

• Count the number of plaques in each well. Plaques will appear as clear zones against a purple background of stained cells.

Data Analysis:

• Calculate the percentage of plaque reduction for each zanamivir concentration compared to the virus control (no drug) using the following formula: % Plaque Reduction = [(Average number of plaques in virus control) – (Number of plaques in drug-treated well)] / (Average number of plaques in virus control) x 100

• Determine the 50% inhibitory concentration (IC50), which is the concentration of zanamivir that reduces the number of plaques by 50%. This can be calculated by plotting the percentage of plaque reduction against the log of the zanamivir concentration and using non-linear regression analysis.[10][15]

Conclusion: The plaque reduction assay is a robust and reliable method for determining the in vitro efficacy of antiviral compounds like zanamivir.[16] Careful execution of this protocol will yield reproducible data on the susceptibility of influenza virus strains to neuraminidase inhibitors, which is crucial for antiviral drug development and surveillance of drug resistance.

References

• 1. Zanamivir - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Zanamivir? [synapse.patsnap.com]
• 3. youtube.com [youtube.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. protocols.io [protocols.io]
• 6. [PDF] Replication and plaque assay of influenza virus in an established line of canine kidney cells. | Semantic Scholar [semanticscholar.org]
• 7. Viral Plaque Assay [protocols.io]
• 8. A simplified plaque assay for influenza viruses in Madin-Darby kidney (MDCK) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Zanamivir Susceptibility Monitoring and Characterization of Influenza Virus Clinical Isolates Obtained during Phase II Clinical Efficacy Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pure.eur.nl [pure.eur.nl]
• 13. Influenza virus plaque assay [bio-protocol.org]
• 14. mdpi.com [mdpi.com]
• 15. A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Plaque inhibition assay for drug susceptibility testing of influenza viruses - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating Zanamivir Efficacy in a Mouse Model of Influenza

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to conducting preclinical evaluations of zanamivir efficacy against influenza A virus in a mouse model. The protocols outlined below are synthesized from established methodologies and are intended to ensure robust and reproducible results.

Introduction

Zanamivir is a potent and specific inhibitor of the influenza virus neuraminidase, an enzyme essential for the release of progeny virions from infected cells.[1][2][3] Preclinical assessment in animal models is a critical step in the development and validation of antiviral therapies. The following protocols detail the experimental procedures for evaluating the in vivo efficacy of zanamivir in mice, a widely used model for studying influenza pathogenesis and treatment.

Experimental Protocols

Materials and Reagents

• Animals: Female BALB/c mice, 6-12 weeks old, weighing 18-20 g.[4]

• Virus: Influenza A virus strains (e.g., A/PR/8/34, A/Victoria/3/75 (H3N2), A/California/04/2009 (H1N1)).[5][6] Virus stocks should be tittered to determine the 50% tissue culture infective dose (TCID50) or 50% mouse lethal dose (mLD50).

• Zanamivir: Pharmaceutical grade zanamivir powder.

• Vehicle/Placebo: Sterile phosphate-buffered saline (PBS), pH 7.4 or lactose powder dissolved in PBS.[6]

• Anesthetics: Ketamine/xylazine mixture or isoflurane for animal anesthesia.[4]

• Equipment: Calibrated pipettes, vortex mixer, biosafety cabinet (BSL-2), microisolator cages, analytical balance, equipment for virus titration (e.g., Madin-Darby Canine Kidney (MDCK) cells, specific antibodies, etc.).

Experimental Workflow

The following diagram outlines the general experimental workflow for assessing zanamivir efficacy in a mouse model of influenza infection.

Caption: Experimental workflow for zanamivir efficacy testing in mice.

Detailed Methodologies

2.3.1. Animal Handling and Acclimatization

• Upon arrival, house mice in microisolator cages within a BSL-2 facility.

• Allow for an acclimatization period of at least one week before the start of the experiment.

• Provide ad libitum access to food and water.

• Randomly assign mice to treatment and control groups (n=10-20 mice per group is recommended).[7]

2.3.2. Virus Inoculation

• Anesthetize mice via intraperitoneal injection of a ketamine/xylazine mixture or by inhalation of isoflurane.[4]

• Inoculate mice intranasally with a predetermined dose of influenza virus (e.g., 200 CCID50) in a total volume of 20-50 µL of sterile PBS.[6][7]

2.3.3. Zanamivir Administration

• Prepare zanamivir solutions fresh daily in sterile PBS.

• Administer zanamivir intranasally at doses ranging from 0.1 to 100 mg/kg/day.[5][8] Treatment is typically given twice daily for 5 days, starting 4 hours before or up to 24 hours after virus exposure.[7][8]

• The control group should receive an equivalent volume of the vehicle (placebo).

2.3.4. Post-Infection Monitoring and Endpoints

• Monitor mice daily for a period of 14-21 days for changes in body weight, clinical signs of illness (e.g., ruffled fur, lethargy), and survival.[9]

• At predetermined time points (e.g., day 3 or 5 post-infection), a subset of mice from each group can be euthanized for sample collection.[5][6]

• Collect lungs for the determination of viral titers (e.g., by TCID50 assay on MDCK cells or qRT-PCR) and for histopathological analysis to assess lung damage.[6]

Data Presentation

The following tables summarize representative quantitative data on the efficacy of zanamivir from various studies.

Table 1: Effect of Zanamivir on Survival Rate in Influenza-Infected Mice

Influenza Strain	Zanamivir Dose (mg/kg/day)	Administration Route	Survival Rate (%)	Reference
A/Victoria/3/75 (H3N2)	1	Intranasal	Partially Protective	[5]
A/Victoria/3/75 (H3N2)	10	Intranasal	100	[5]
A/NWS/33 (H1N1)	0.1	Intranasal	60	[5]
A/NWS/33 (H1N1)	1	Intranasal	100	[5]
A/NWS/33 (H1N1)	10	Intranasal	100	[5]
A/HK/156/97 (H5N1)	10	Intranasal	Increased Survivors	[8]
A/HK/156/97 (H5N1)	50	Intranasal	100	[8]
A/Quail/HK/G1/97 (H9N2)	10	Intranasal	100	[8]

Table 2: Effect of Zanamivir on Lung Viral Titer Reduction in Influenza-Infected Mice

Influenza Strain	Zanamivir Dose (mg/kg/day)	Administration Route	Viral Titer Reduction	Reference
Influenza A	1.56	Intranasal	Significant (90.83%)	[10]
Influenza A	12.5	Intranasal	Significant (99.13%)	[10]
A/NWS/33 (H1N1)	>1	Intranasal	Significant	[5]
H5N1, H6N1, H9N2	10, 50, 100	Intranasal	Significant	[8]
A/PR/8/34	2	Intranasal	1.7-fold decrease	[6]

Table 3: Effect of Zanamivir on Body Weight Loss in Influenza-Infected Mice

Influenza Strain	Zanamivir Dose (mg/kg/day)	Administration Route	Effect on Body Weight	Reference
A/Victoria/3/75 (H3N2)	10	Intranasal	Minimal body weight loss	[5]
A/PR/8/34	2	Intranasal	Significantly less weight loss	[6]

Influenza Virus Replication and Zanamivir's Mechanism of Action

Influenza virus infection triggers a cascade of cellular signaling pathways, including the NF-κB, PI3K/Akt, and MAPK pathways, which the virus manipulates to support its replication.[11][12][13] Zanamivir's antiviral activity stems from its ability to inhibit the viral neuraminidase enzyme, which is crucial for the release of newly synthesized virus particles from the host cell.[1][2][3]

The following diagram illustrates the influenza virus replication cycle and the point of intervention by zanamivir.

Caption: Influenza virus replication cycle and zanamivir's point of inhibition.

References

• 1. What is the mechanism of Zanamivir? [synapse.patsnap.com]
• 2. Zanamivir - Wikipedia [en.wikipedia.org]
• 3. news-medical.net [news-medical.net]
• 4. Zanamivir Diminishes Lung Damage in Influenza A Virus-infected Mice by Inhibiting Nitric Oxide Production | In Vivo [iv.iiarjournals.org]
• 5. Exacerbation of Influenza Virus Infections in Mice by Intranasal Treatments and Implications for Evaluation of Antiviral Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Zanamivir Diminishes Lung Damage in Influenza A Virus-infected Mice by Inhibiting Nitric Oxide Production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Efficacy of Zanamivir against Avian Influenza A Viruses That Possess Genes Encoding H5N1 Internal Proteins and Are Pathogenic in Mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A five-day treatment course of zanamivir for the flu with a single, self-administered, painless microneedle array patch: Revolutionizing delivery of poorly membrane-permeable therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemoprophylaxis of Influenza A Virus Infections, with Single Doses of Zanamivir, Demonstrates that Zanamivir Is Cleared Slowly from the Respiratory Tract - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Influenza virus and cell signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Influenza virus and cell signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Note and Protocol: Zanamivir Permeability Assessment Using the Caco-2 Cell Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Caco-2 cell permeability assay is a reliable in vitro method for predicting the oral absorption of drug candidates. This application note provides a detailed protocol for assessing the intestinal permeability of zanamivir, an antiviral neuraminidase inhibitor, using the Caco-2 cell monolayer model. Zanamivir's transport across the intestinal epithelium is predominantly mediated by passive paracellular diffusion.[1][2] This protocol outlines the necessary steps for Caco-2 cell culture, monolayer formation on transwell inserts, execution of the permeability assay, and subsequent sample analysis.

Data Presentation

Table 1: Apparent Permeability (Papp) of Zanamivir Across Caco-2 Monolayers

Compound	Concentration (µg/mL)	Transport Direction	Transport Buffer	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)	Reference
Zanamivir	300	Apical to Basolateral (A-B)	HBSS	0.043 ± 0.003	[3]
Zanamivir	400	Apical to Basolateral (A-B)	HBSS	Not specified, ratio to B-A is 0.97	[2]
Zanamivir	300	Basolateral to Apical (B-A)	HBSS	0.045 ± 0.004	[3]
Zanamivir	400	Basolateral to Apical (B-A)	HBSS	Not specified, ratio to A-B is 0.97	[2]
Zanamivir	15	Apical to Basolateral (A-B)	HBSSg	Not specified, used as control	[4]
Zanamivir (in presence of 0.25% Capmul MCM L8)	15	Apical to Basolateral (A-B)	HBSSg	5.2-fold increase vs. control	[4]
Zanamivir (in presence of 5% glycerol)	15	Apical to Basolateral (A-B)	HBSSg	5.6-fold increase vs. control	[4]
Zanamivir	Not Specified	Apical to Basolateral (A-B)	HBSS without Ca²⁺	2.417 ± 0.161	[3]
Zanamivir	Not Specified	Basolateral to Apical (B-A)	HBSS without Ca²⁺	2.574 ± 0.206	[3]

HBSS: Hank's Balanced Salt Solution HBSSg: HBSS supplemented with 10 mM HEPES and 15 mM D-glucose, pH 7.4

Experimental Workflow

Caption: Experimental workflow for the Caco-2 cell permeability assay of zanamivir.

Experimental Protocols

1. Caco-2 Cell Culture and Monolayer Formation

This protocol is for culturing Caco-2 cells and establishing a confluent monolayer on semi-permeable inserts.

Materials:

• Caco-2 cell line (ATCC HTB-37)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% non-essential amino acids, 1 mM sodium pyruvate, and 1% L-glutamine.[5]

• 0.25% (w/v) Trypsin-EDTA solution

• Phosphate Buffered Saline (PBS), Ca²⁺/Mg²⁺-free

• T-75 cm² cell culture flasks

• Transwell polycarbonate filter inserts (e.g., 0.4 µm pore size)

• 12- or 24-well plates

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Cell Maintenance: Culture Caco-2 cells in T-75 flasks with complete DMEM. Change the medium every 2-3 days.[6][7]

• Subculturing: When cells reach 80-90% confluency, wash with PBS and detach using Trypsin-EDTA. Neutralize trypsin with complete medium and centrifuge the cell suspension.

• Seeding on Inserts: Resuspend the cell pellet in fresh medium and seed the Caco-2 cells onto the apical side of the Transwell inserts at a density of 2.6 x 10⁵ cells/cm².[6]

• Differentiation: Culture the cells on the inserts for 21 days to allow for differentiation and formation of a confluent monolayer with tight junctions. Replace the culture medium in both the apical and basolateral compartments every 2-3 days.[6][8]

2. Monolayer Integrity Assessment

Prior to the permeability assay, it is crucial to confirm the integrity of the Caco-2 cell monolayer.

Materials:

• Epithelial Voltohmmeter (EVOM) with "chopstick" electrodes

• Lucifer Yellow (LY) solution

• Transport buffer (HBSS)

Procedure:

• Transepithelial Electrical Resistance (TEER) Measurement:

  • Equilibrate the cell monolayers in transport buffer.

  • Measure the electrical resistance across the monolayer using an EVOM.

  • Calculate the TEER value (in Ω·cm²) by subtracting the resistance of a blank insert and multiplying by the surface area of the insert.

  • Monolayers with TEER values above 250 Ω·cm² are typically used for permeability studies.[5]

• Lucifer Yellow Permeability Assay:

  • Add LY solution to the apical chamber.

  • After incubation, measure the fluorescence in the basolateral chamber.

  • A low passage of LY (typically <1%) indicates a tight monolayer.[2]

3. Zanamivir Permeability Assay

This protocol describes the bidirectional transport of zanamivir across the Caco-2 monolayer.

Materials:

• Zanamivir solution of known concentration in transport buffer (e.g., 300-400 µg/mL).[2]

• Transport buffer (HBSS, pH 7.4).

• 12- or 24-well plates with Caco-2 monolayers.

• Incubator (37°C).

Procedure:

• Pre-incubation: Wash the Caco-2 monolayers twice with pre-warmed transport buffer and pre-incubate at 37°C for 30-45 minutes.[9]

• Apical to Basolateral (A-B) Transport:

  • Add the zanamivir solution to the apical (donor) chamber.

  • Add fresh transport buffer to the basolateral (receiver) chamber.

  • Incubate at 37°C.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh buffer.

• Basolateral to Apical (B-A) Transport:

  • Add the zanamivir solution to the basolateral (donor) chamber.

  • Add fresh transport buffer to the apical (receiver) chamber.

  • Follow the same incubation and sampling procedure as for A-B transport.

• Sample Storage: Store collected samples at -20°C or -80°C until analysis.

4. Quantification of Zanamivir

The concentration of zanamivir in the collected samples is determined using a validated analytical method.

Analytical Method: High-Performance Liquid Chromatography (HPLC) [1][2][9]

• Column: BDS Hypersil Cyano column (250 mm x 4.6 mm, 5 µm particle size).[2][9]

• Mobile Phase: 98% (v/v) ultrapure water and 2% (v/v) acetonitrile.[1][2][9]

• Flow Rate: 0.5 mL/min.[1][2][9]

• Detection: UV at 230 nm.[2][9]

• Quantification: A standard curve of zanamivir in the transport buffer is used for quantification.

Alternative Method: Liquid Chromatography-Mass Spectrometry (LC-MS/MS) [5][10]

• LC-MS/MS offers higher sensitivity and is suitable for lower concentrations of zanamivir.[10]

• Specific instrument parameters (e.g., column, mobile phase gradient, mass transitions) should be optimized for zanamivir.

5. Data Analysis

The apparent permeability coefficient (Papp) is calculated to quantify the rate of zanamivir transport across the Caco-2 monolayer.

Calculation of Apparent Permeability (Papp):

Papp (cm/s) = (dQ/dt) / (A * C₀)

Where:

• dQ/dt: The steady-state flux (rate of appearance of zanamivir in the receiver chamber).

• A: The surface area of the transwell insert (cm²).

• C₀: The initial concentration of zanamivir in the donor chamber.

Calculation of Efflux Ratio:

Efflux Ratio = Papp (B-A) / Papp (A-B)

An efflux ratio greater than 2 suggests the involvement of active efflux transporters.[8] For zanamivir, the efflux ratio is expected to be close to 1, indicating passive transport.[2]

Signaling Pathways

The transport of zanamivir across Caco-2 cell monolayers is primarily governed by passive diffusion through the paracellular pathway, which is the space between the cells.[1][2] This is supported by the observation that its permeability is not concentration-dependent and significantly increases when tight junctions are opened by removing calcium from the transport medium.[1][2] Therefore, a specific signaling pathway diagram is not applicable. The experimental workflow diagram above illustrates the logical progression of the assay.

References

• 1. A Validated HPLC Method for Zanamivir and its Application to In vitro Permeability Study in Caco-2 Culture Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsonline.com [ijpsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Permeability Enhancers Dramatically Increase Zanamivir Absolute Bioavailability in Rats: Implications for an Orally Bioavailable Influenza Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancing the Intestinal Membrane Permeability of Zanamivir: A Carrier Mediated Prodrug Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Re-Use of Caco-2 Monolayers in Permeability Assays—Validation Regarding Cell Monolayer Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ainslielab.web.unc.edu [ainslielab.web.unc.edu]
• 8. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. A Validated HPLC Method for Zanamivir and its Application to In vitro Permeability Study in Caco-2 Culture Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantification of the anti-influenza drug zanamivir in plasma using high-throughput HILIC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Unraveling Zanamivir-Neuraminidase Interactions Through Molecular Dynamics Simulation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Influenza virus remains a significant global health threat, primarily due to its rapid mutation rate, which can lead to seasonal epidemics and occasional pandemics. A key strategy in combating influenza is the inhibition of the neuraminidase (NA) enzyme, a critical glycoprotein on the virus surface that facilitates the release of newly formed virus particles from infected host cells. Zanamivir is a potent, rationally designed inhibitor that mimics the natural substrate of neuraminidase, sialic acid.[1][2]

Understanding the precise molecular interactions, conformational dynamics, and binding energetics between zanamivir and neuraminidase is crucial for optimizing current therapies and overcoming the challenge of drug resistance.[3][4] Molecular dynamics (MD) simulations have become an indispensable computational tool, offering atomic-level insights into the dynamic nature of protein-ligand complexes that are often inaccessible through static experimental methods alone.[5][6][7]

This application note provides a detailed protocol for performing an MD simulation of the zanamivir-neuraminidase complex, from system preparation to trajectory analysis. It also summarizes key quantitative data from relevant studies and presents visual workflows to guide researchers.

Experimental Protocols: Simulating the Zanamivir-Neuraminidase Complex

This protocol outlines a generalized workflow for setting up, running, and analyzing an MD simulation of zanamivir bound to influenza neuraminidase using common software packages like GROMACS or AMBER.[8][9][10]

Step 1: System Preparation

• Obtain Initial Structures: Download the crystal structure of neuraminidase in complex with zanamivir from the Protein Data Bank (PDB). A commonly used structure is PDB ID: 4B7Q, which represents the neuraminidase of the H1N1 2009 influenza virus.[1][8]

• Prepare the Protein:

  • Remove all non-protein molecules from the PDB file, such as water, ions, and crystallization agents, except for those essential for structural integrity (e.g., a coordinated Ca2+ ion).[10]

  • Add hydrogen atoms to the protein structure, as they are typically not resolved in X-ray crystallography.

  • Determine the protonation states of titratable residues (like Histidine, Aspartate, Glutamate) at a physiological pH (e.g., pH 6.5-7.0) using tools like PDB2PQR.[10]

• Prepare the Ligand (Zanamivir):

  • Generate the 3D coordinates of zanamivir if simulating an unbound state or a docked pose.

  • Calculate partial atomic charges for the ligand. The Restrained Electrostatic Potential (RESP) method is commonly used.[10]

  • Generate topology and parameter files for zanamivir using a suitable force field, such as the General Amber Force Field (GAFF).[8][10] Tools like AmberTools (Antechamber) can be used for this purpose.[1][8]

Step 2: Building the Simulation System

• Force Field Selection: Choose an appropriate force field for the protein and solvent. The Amber ff14SB or Amber99SB-iLDN force fields are widely used for proteins.[8][10]

• Solvation: Place the protein-ligand complex in a periodic simulation box (e.g., cubic or dodecahedral).[1][8][11] The box size should be set to ensure a minimum distance (e.g., 1.0 - 1.6 nm) between the complex and the box edge to avoid self-interaction artifacts.[1][8]

• Add Water and Ions: Fill the simulation box with a pre-equilibrated water model, such as TIP3P.[1][8][9] Add counter-ions (e.g., Na+ or Cl-) to neutralize the total charge of the system and mimic physiological salt concentrations (e.g., 150 mM).[10]

Step 3: Minimization and Equilibration

• Energy Minimization: Perform energy minimization, typically using the steepest descent algorithm, to relax the system and remove any steric clashes or unfavorable geometries introduced during the setup.[1][8]

• NVT Equilibration (Constant Volume):

  • Gently heat the system to the target temperature (e.g., 300 K) while restraining the positions of heavy atoms of the protein and ligand.

  • This allows the solvent molecules to equilibrate around the solute. A typical duration is 100-200 ps.[1][8]

• NPT Equilibration (Constant Pressure):

  • Continue the simulation at the target temperature and pressure (e.g., 1 bar), again with restraints on the solute.

  • This step ensures the system reaches the correct density. A typical duration is 100 ps to 1 ns.[1][8] The restraints on the protein-ligand complex are gradually released during the final stages of equilibration.

Step 4: Production Molecular Dynamics

• Production Run: After successful equilibration, remove all restraints and run the production MD simulation for a desired length of time. Simulation times can range from tens of nanoseconds to microseconds, depending on the specific research question.[1][8][12][13] For routine stability checks, 50-100 ns is often sufficient.[1][8]

• Data Collection: Save the coordinates (trajectory) and energy data at regular intervals (e.g., every 10-100 ps) for subsequent analysis.

Step 5: Trajectory Analysis

• Stability and Fluctuation Analysis:

  • Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and ligand heavy atoms with respect to the initial structure to assess the overall stability of the simulation.[12][13]

  • Root Mean Square Fluctuation (RMSF): Calculate the RMSF for each residue to identify flexible regions of the protein.[12][13]

• Interaction Analysis:

  • Hydrogen Bonds: Analyze the formation and persistence of hydrogen bonds between zanamivir and neuraminidase active site residues throughout the simulation.[3][14]

  • Non-bonded Contacts: Investigate other interactions, such as hydrophobic and electrostatic contacts.[3]

• Binding Free Energy Calculation:

  • Use methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) to estimate the binding free energy of zanamivir to neuraminidase.[7][12][13]

  • For more rigorous (but computationally expensive) calculations, alchemical free energy methods can be employed.[7][15]

Quantitative Data Summary

The following tables summarize key parameters and results from molecular dynamics studies of the zanamivir-neuraminidase interaction.

Table 1: Common Simulation Parameters

Parameter	Typical Value / Method	Reference(s)
MD Software	GROMACS, AMBER	[1][8][10]
Protein Force Field	Amber99SB-iLDN, ff14SB	[1][8][10]
Ligand Force Field	General Amber Force Field (GAFF)	[1][8][10]
Water Model	TIP3P	[1][8][9]
Simulation Time	50 ns - 120 ns (or longer)	[1][8][12][13]

| Binding Energy Method | MM-PBSA, Alchemical Free Energy |[12][13][15] |

Table 2: Calculated Binding Free Energy Changes (ΔΔG) for Resistant Mutants Note: A positive ΔΔG indicates that the mutation reduces the binding affinity of the drug.

Mutant	Inhibitor	Calculated ΔΔG (kcal/mol)	Method	Reference(s)
H274Y	Zanamivir	+1.3	Alchemical Free Energy	[15]
N294S	Zanamivir	+2.2	Alchemical Free Energy	[15]
H274Y	Oseltamivir	+4.1	Alchemical Free Energy	[15]

| N294S | Oseltamivir | +2.3 | Alchemical Free Energy |[15] |

Table 3: Key Neuraminidase Residues Interacting with Zanamivir Identified through hydrogen bond and non-bonded contact analysis.

Interaction Type	Interacting Residues	Reference(s)
Hydrogen Bonding	R118, D151, R152, R224, E276, R292, R371	[3][15]

| Electrostatic/van der Waals | E119, W178, S179, I222, R224, E227, E277 |[3][15] |

Visualizing the Workflow and Molecular Mechanisms

Diagrams created using Graphviz (DOT language) help to clarify complex workflows and relationships.

Caption: MD simulation workflow for zanamivir-neuraminidase binding analysis.

Caption: Logical diagram of the Q136K mutation's effect on zanamivir binding.[3][4]

References

• 1. Discovering Influenza Virus Neuraminidase Inhibitors via Computational and Experimental Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of inhibitor binding in influenza virus neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring the Mechanism of Zanamivir Resistance in a Neuraminidase Mutant: A Molecular Dynamics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Molecular Dynamics Simulations of Protein-Drug Complexes: A Computational Protocol for Investigating the Interactions of Small-Molecule Therapeutics with Biological Targets and Biosensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.stmjournals.com [journals.stmjournals.com]
• 7. From byte to bench to bedside: molecular dynamics simulations and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Hands-on: High Throughput Molecular Dynamics and Analysis / High Throughput Molecular Dynamics and Analysis / Computational chemistry [training.galaxyproject.org]
• 10. Binding mechanism of oseltamivir and influenza neuraminidase suggests perspectives for the design of new anti-influenza drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]
• 12. tandfonline.com [tandfonline.com]
• 13. N1 neuraminidase of H5N1 avian influenza A virus complexed with sialic acid and zanamivir - A study by molecular docking and molecular dynamics simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Exploring the Mechanism of Zanamivir Resistance in a Neuraminidase Mutant: A Molecular Dynamics Study | PLOS One [journals.plos.org]
• 15. Quantitative Predictions of Binding Free Energy Changes in Drug-Resistant Influenza Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]

Generating Zanamivir-Resistant Influenza Mutants In Vitro: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of antiviral resistance is a significant concern in the management of influenza infections. Zanamivir, a neuraminidase (NA) inhibitor, is a crucial therapeutic option. Understanding the mechanisms of resistance and identifying mutations that confer reduced susceptibility is paramount for surveillance, drug development, and public health preparedness. This document provides detailed protocols and data for the in vitro generation and characterization of zanamivir-resistant influenza virus mutants. Two primary methodologies are described: serial passage under drug pressure and site-directed mutagenesis using reverse genetics.

Data Presentation: Zanamivir Resistance Profiles of Influenza NA Mutations

The following tables summarize quantitative data on zanamivir resistance conferred by specific neuraminidase mutations in various influenza A virus subtypes. IC50 values represent the concentration of zanamivir required to inhibit 50% of the neuraminidase activity. Fold resistance is calculated by dividing the IC50 of the mutant virus by the IC50 of the wild-type (WT) virus.

Table 1: Zanamivir Resistance in H1N1 Influenza A Viruses

Neuraminidase Mutation	Wild-Type (WT) IC50 (nM)	Mutant IC50 (nM)	Fold Increase in Resistance	Reference(s)
Q136K	0.3 - 0.5	98.1 - 238.8	~248 - 327	[1][2][3]
E119V	Not specified	Not specified	1,727 - 2,144	[4]
H274Y + I222R	Not specified	Not specified	up to 20	[5]
N70S	Not specified	Not specified	46	[6]

Table 2: Zanamivir Resistance in H3N2 Influenza A Viruses

Neuraminidase Mutation	Wild-Type (WT) IC50 (nM)	Mutant IC50 (nM)	Fold Increase in Resistance	Reference(s)
E119G	Not specified	~100	High-level	[3][6]
E119D	Not specified	~150	High-level	[3]

Table 3: Zanamivir Resistance in H5N1 Influenza A Viruses

Neuraminidase Mutation	Wild-Type (WT) IC50 (nM)	Mutant IC50 (nM)	Fold Increase in Resistance	Reference(s)
E119G	Not specified	Not specified	>1,300 - 1,400	[7]
D198G	Not specified	Not specified	44	[7]

Table 4: Zanamivir Resistance in Influenza B Viruses

Neuraminidase Mutation	Wild-Type (WT) IC50 (nM)	Mutant IC50 (nM)	Fold Increase in Resistance	Reference(s)
R152K	Not specified	~100	Not specified	[2][3]
E119A	Not specified	Not specified	12,538	[5]

Experimental Protocols

Protocol 1: Generation of Zanamivir-Resistant Mutants by Serial Passage

This protocol describes the selection of zanamivir-resistant influenza viruses by serially passaging the virus in cell culture in the presence of increasing concentrations of the drug.

Materials:

• Influenza virus stock of known titer (e.g., PFU/mL or TCID50/mL)

• Madin-Darby Canine Kidney (MDCK) cells

• Cell culture medium (e.g., DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin)

• Infection medium (e.g., serum-free DMEM with 1 µg/mL TPCK-treated trypsin)

• Zanamivir powder

• Sterile, nuclease-free water or appropriate buffer for zanamivir dissolution

• Sterile cell culture plates (e.g., 6-well or 12-well) and flasks (T-25 or T-75)

• Standard cell culture equipment (incubator, biosafety cabinet, centrifuge)

Procedure:

• Cell Seeding: Seed MDCK cells in 6-well plates to achieve 90-95% confluency on the day of infection.

• Virus Inoculation (Passage 1):

  • Prepare a virus inoculum at a multiplicity of infection (MOI) of 0.001 to 0.01 in infection medium.

  • Wash the confluent MDCK cell monolayers twice with sterile PBS.

  • Inoculate the cells with the virus suspension.

  • Incubate for 1 hour at 37°C to allow for virus adsorption.

  • Remove the inoculum and add fresh infection medium containing zanamivir at a starting concentration equal to the IC50 of the wild-type virus. For subsequent passages, the zanamivir concentration will be incrementally increased.

• Incubation and Observation: Incubate the infected cells at 37°C in a 5% CO2 incubator. Monitor the cells daily for cytopathic effect (CPE).

• Virus Harvest: When 75-100% CPE is observed (typically 2-3 days post-infection), harvest the supernatant containing the progeny virus.

• Virus Titration: Determine the titer of the harvested virus using a standard method such as a plaque assay or TCID50 assay.

• Subsequent Passages:

  • Use the harvested virus from the previous passage to infect fresh MDCK cells at the same MOI.

  • For each subsequent passage, double the concentration of zanamivir in the infection medium.[8] If the virus fails to replicate (no CPE observed), reduce the zanamivir concentration by half for the next passage.

  • Repeat the process for a desired number of passages (e.g., 10-20 passages) or until a significant increase in the zanamivir IC50 is observed.

• Analysis of Resistant Mutants:

  • Perform neuraminidase inhibition assays (Protocol 3) to determine the IC50 of the passaged virus population.

  • Extract viral RNA from the harvested virus and perform sequencing of the neuraminidase gene to identify mutations associated with resistance.

Protocol 2: Generation of Zanamivir-Resistant Mutants by Reverse Genetics and Site-Directed Mutagenesis

This protocol describes the introduction of specific mutations into the neuraminidase gene of influenza virus using an eight-plasmid reverse genetics system.[9]

Materials:

• pHW2000-based plasmids containing the eight gene segments of a reference influenza A virus strain (e.g., A/Puerto Rico/8/34).

• Site-directed mutagenesis kit.

• Custom-designed mutagenic primers for the desired NA mutation.

• High-fidelity DNA polymerase.

• E. coli competent cells for plasmid transformation and amplification.

• Plasmid purification kit.

• HEK 293T and MDCK cells.

• Transfection reagent (e.g., Lipofectamine 2000).

• Opti-MEM I Reduced Serum Medium.

• Standard molecular biology and cell culture equipment.

Procedure:

• Site-Directed Mutagenesis of the NA Plasmid:

  • Design and synthesize forward and reverse mutagenic primers containing the desired nucleotide change in the NA gene.

  • Perform PCR-based site-directed mutagenesis using the pHW2000-NA plasmid as a template and the mutagenic primers, following the manufacturer's protocol.[10][11] A typical reaction involves a small amount of template plasmid (e.g., 2 ng), primers, dNTPs, and a high-fidelity polymerase.[11] The cycling conditions generally include an initial denaturation, followed by 18-25 cycles of denaturation, annealing, and extension.[11]

  • Digest the parental, non-mutated plasmid DNA with a methylation-dependent endonuclease (e.g., DpnI).

  • Transform the mutated plasmid into competent E. coli cells.

  • Select and grow a single colony, then isolate and purify the mutated pHW2000-NA plasmid.

  • Verify the presence of the desired mutation and the absence of other mutations by Sanger sequencing.

• Transfection and Virus Rescue:

  • On the day before transfection, seed a 6-well plate with a co-culture of HEK 293T and MDCK cells to be 80-90% confluent on the day of transfection.

  • Prepare the transfection mixture by combining 1 µg of each of the eight influenza virus plasmids (including the mutated pHW2000-NA plasmid) with a suitable transfection reagent in serum-free medium (e.g., Opti-MEM), according to the manufacturer's instructions.[11]

  • Add the transfection complex to the co-cultured cells and incubate at 37°C in a 5% CO2 incubator.

  • After 6-8 hours, replace the transfection medium with fresh infection medium.

• Virus Amplification and Characterization:

  • Incubate the cells for 48-72 hours, monitoring for CPE.

  • Harvest the supernatant containing the rescued recombinant virus.

  • Amplify the virus stock by infecting fresh MDCK cells.

  • Confirm the presence of the introduced mutation by sequencing the NA gene of the rescued virus.

  • Characterize the phenotype of the mutant virus by performing a neuraminidase inhibition assay (Protocol 3).

Protocol 3: Neuraminidase Inhibition Assay

This protocol determines the concentration of zanamivir required to inhibit 50% of the viral neuraminidase activity (IC50).

Materials:

• Virus stock (wild-type or mutant).

• Zanamivir stock solution of known concentration.

• Fluorogenic substrate: 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).

• Assay buffer (e.g., 32.5 mM MES, 4 mM CaCl2, pH 6.5).

• Stop solution (e.g., 0.1 M glycine in 25% ethanol, pH 10.7).

• Black 96-well fluorescence microplates.

• Fluorescence plate reader (Excitation: 365 nm, Emission: 450 nm).

Procedure:

• Virus Dilution: Dilute the virus stock in assay buffer to a concentration that yields a linear enzymatic reaction over the assay period. This is typically determined in a preliminary enzyme activity assay.

• Zanamivir Dilutions: Prepare a series of 2-fold or 10-fold dilutions of zanamivir in assay buffer, covering a range that is expected to span the IC50 value.

• Assay Setup:

  • In a black 96-well plate, add 50 µL of the diluted virus to each well.

  • Add 50 µL of each zanamivir dilution to the corresponding wells. Include wells with virus and assay buffer only (no inhibitor control) and wells with assay buffer only (background control).

  • Incubate the plate at 37°C for 30 minutes.

• Enzymatic Reaction:

  • Add 50 µL of MUNANA substrate solution to each well.

  • Incubate the plate at 37°C for 1 hour.

• Stopping the Reaction: Add 100 µL of stop solution to each well.

• Fluorescence Measurement: Read the fluorescence intensity of each well using a plate reader.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Calculate the percentage of neuraminidase inhibition for each zanamivir concentration relative to the no-inhibitor control.

  • Plot the percentage of inhibition against the logarithm of the zanamivir concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Mandatory Visualization

Caption: Workflow for generating zanamivir-resistant influenza mutants via serial passage.

Caption: Workflow for generating zanamivir-resistant mutants using reverse genetics.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Zanamivir-Resistant Influenza Viruses with a Novel Neuraminidase Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Impact of neuraminidase mutations conferring influenza resistance to neuraminidase inhibitors in the N1 and N2 genetic backgrounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Influenza neuraminidase mutations and resistance to neuraminidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. journals.asm.org [journals.asm.org]
• 8. biorxiv.org [biorxiv.org]
• 9. pnas.org [pnas.org]
• 10. Rapid generation of pandemic influenza virus vaccine candidate strains using synthetic DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Efficient Generation of Recombinant Influenza A Viruses Employing a New Approach to Overcome the Genetic Instability of HA Segments - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Zanamivir in Antiviral Combination Therapy Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies and data relevant to the study of zanamivir in antiviral combination therapies. The protocols outlined below are intended to serve as a detailed guide for conducting in vitro and in vivo experiments to assess the synergistic, additive, or antagonistic effects of zanamivir when combined with other antiviral agents.

Introduction to Zanamivir Combination Therapy

Zanamivir is a neuraminidase inhibitor used for the treatment and prophylaxis of influenza A and B viruses.[1] The rationale for its use in combination therapy is primarily to enhance antiviral efficacy, overcome or prevent the emergence of drug-resistant viral strains, and broaden the spectrum of activity against various respiratory viruses.[1][2] Studies have explored zanamivir in combination with other neuraminidase inhibitors like oseltamivir, RNA polymerase inhibitors such as favipiravir and baloxavir marboxil, and other investigational agents against influenza and other viruses like human parainfluenza virus (hPIV).[2][3][4][5]

Data Presentation: Summary of Quantitative Data

The following tables summarize the quantitative data from various studies on zanamivir combination therapy.

Table 1: In Vitro Synergy Analysis of Zanamivir Combinations against Influenza Viruses

Combination	Virus Strain(s)	Cell Line	Assay Type	Synergy Analysis Method	Key Findings	Reference(s)
Zanamivir + Oseltamivir	Oseltamivir-resistant H1N1	MDCK	Viral Replication Assay	Not Specified	Combination therapy was as effective as the most effective monotherapy at suppressing resistant viruses.	[5]
Zanamivir + Baloxavir	Baloxavir-resistant (I38T mutant) and NAI-resistant (R292K mutant) H1N1	MDCK	CPE Reduction	MacSynergy II	Moderate to strong synergistic effects against both baloxavir- and NAI-resistant strains.	[3]
Zanamivir + Baloxavir	Influenza A (H1N1)pdm09 and A (H3N2)	ST6GalI-MDCK & Human Airway Epithelium (HAE)	Cell Viability & Viral Titer Reduction	Combination Index (CI)	Synergistic effects observed in both cell lines and the HAE model. CIwt for zanamivir + baloxavir against H1N1 was 0.40 and against H3N2 was 0.47.	[6]
Zanamivir + Favipiravir	Oseltamivir-sensitive and -resistant pandemic H1N1	MDCK	Viral Yield Reduction	MacSynergy II	Regions of synergy were observed for both oseltamivir-sensitive and -resistant strains.	[7]

MDCK: Madin-Darby Canine Kidney; CPE: Cytopathic Effect; NAI: Neuraminidase Inhibitor; CIwt: Weighted Combination Index.

Table 2: In Vivo Efficacy of Zanamivir Combination Therapy in Animal Models

Combination	Virus	Animal Model	Key Efficacy Endpoint(s)	Key Findings	Reference(s)
Zanamivir + Favipiravir	Influenza B	Immunocompromised child (case study)	Viral Clearance	Combination therapy led to the final clearance of the infection where monotherapies had failed.	[8]
Zanamivir + Oseltamivir	Oseltamivir-resistant H1N1 2009 pandemic influenza	Mice	Not specified	Combination therapy was comparable to zanamivir monotherapy and significantly better than oseltamivir monotherapy.	[9]
Zanamivir + Clarithromycin + Flufenamic Acid	Influenza A(H1N1)	Mice	Survival, Inflammatory Markers	Triple combination improved survival and reduced inflammatory markers.	[10]

Table 3: Clinical Trial Data on Zanamivir Combination Therapy for Influenza

Combination	Study Design	Patient Population	Primary Endpoint(s)	Key Findings	Reference(s)
Zanamivir + Oseltamivir	Randomized, Placebo-Controlled	Adults with seasonal influenza A (mainly H3N2)	Proportion of patients with nasal influenza RT-PCR below 200 copies/µl at day 2	Combination was less effective than oseltamivir monotherapy and not significantly more effective than zanamivir monotherapy.	[1][11][12]
Zanamivir + Baloxavir	Case Study	Hematopoietic stem cell transplant recipient with persistent influenza A and HCoV-OC43	Viral Clearance	A 10-day regimen effectively controlled influenza replication and was associated with clearance of HCoV-OC43.	[4][13]

RT-PCR: Reverse Transcription Polymerase Chain Reaction; HCoV: Human Coronavirus.

Experimental Protocols

In Vitro Synergy Testing: Checkerboard Assay

The checkerboard assay is a common method to evaluate the in vitro interaction of two antimicrobial agents.[14][15]

Objective: To determine the fractional inhibitory concentration (FIC) index, which quantifies the synergistic, additive, or antagonistic effect of a drug combination.

Materials:

• 96-well microtiter plates

• Susceptible host cells (e.g., Madin-Darby Canine Kidney - MDCK cells for influenza)

• Virus stock of known titer

• Zanamivir and the second antiviral agent

• Cell culture medium (e.g., DMEM with appropriate supplements)

• Reagents for assessing cell viability or viral cytopathic effect (CPE), such as Neutral Red or Crystal Violet stain.[16][17]

Protocol:

• Cell Seeding: Seed MDCK cells into 96-well plates at a density that will form a confluent monolayer within 24 hours.

• Drug Dilution Preparation:

  • Prepare serial dilutions of zanamivir (Drug A) and the second antiviral (Drug B) in cell culture medium. Typically, two-fold serial dilutions are made.

  • The concentrations should range from well above to well below the known 50% effective concentration (EC50) of each drug.

• Checkerboard Setup:

  • Add the diluted drugs to the 96-well plate in a checkerboard format. Drug A is serially diluted along the x-axis (columns), and Drug B is serially diluted along the y-axis (rows).

  • Each well will contain a unique combination of concentrations of the two drugs.

  • Include wells with each drug alone (monotherapy controls) and wells with no drugs (virus control). Also, include uninfected, untreated cell control wells.

• Virus Inoculation: Infect the cell monolayer with the virus at a predetermined multiplicity of infection (MOI).

• Incubation: Incubate the plates at the optimal temperature and CO2 concentration for virus replication (e.g., 3-5 days for influenza virus).

• Assessment of Antiviral Effect:

  • Visually inspect the plates for CPE.

  • Quantify cell viability using a method like the Neutral Red uptake assay or Crystal Violet staining, followed by spectrophotometric reading.[5]

• Data Analysis:

  • The EC50 for each drug alone and for each combination is determined.

  • The FIC for each drug in a given combination is calculated as:

    • FIC of Drug A = (EC50 of Drug A in combination) / (EC50 of Drug A alone)

    • FIC of Drug B = (EC50 of Drug B in combination) / (EC50 of Drug B alone)

  • The FIC Index (FICI) is the sum of the individual FICs: FICI = FIC of Drug A + FIC of Drug B.

  • Interpretation of FICI:

    • FICI ≤ 0.5: Synergy

    • 0.5 < FICI ≤ 4: Additive/Indifference

    • FICI > 4: Antagonism[15]

  • Software such as MacSynergy II or CalcuSyn can be used for more detailed synergy analysis.[3][18]

Hollow Fiber Infection Model (HFIM) System

The HFIM is a dynamic in vitro system that simulates human pharmacokinetics (PK) and allows for the study of pharmacodynamics (PD) of antimicrobial agents over an extended period.[18][19]

Objective: To evaluate the effect of drug combinations on viral replication and the emergence of resistance under simulated human PK profiles.

Materials:

• Hollow fiber cartridge

• Peristaltic pump

• Central reservoir for media and drug

• Fresh media reservoir

• Waste reservoir

• Tubing and connectors

• Susceptible host cells and virus

• Zanamivir and the second antiviral agent

Protocol:

• System Setup: Assemble the HFIM system in a sterile biosafety cabinet. The system consists of a central reservoir connected via a pump to a hollow fiber cartridge. Tubing for fresh media influx and waste efflux is also connected to the central reservoir.

• Cell Seeding and Growth: Inoculate the extracapillary space (ECS) of the hollow fiber cartridge with host cells. Allow the cells to grow and reach a high density over several days.

• Virus Infection: Infect the cells in the ECS with the virus.

• Pharmacokinetic Simulation:

  • Administer zanamivir and the second drug into the central reservoir to simulate clinical dosing regimens (e.g., simulating oral or intravenous administration).

  • The system's pump continuously circulates the drug-containing medium through the intracapillary space of the fibers, allowing the drugs to diffuse into the ECS and interact with the infected cells.

  • Simulate drug clearance by continuously infusing fresh medium into the central reservoir while removing medium to a waste container, thus mimicking the drug's half-life in the human body.

• Sampling: Collect samples from the ECS at various time points to measure viral load (e.g., by plaque assay or RT-qPCR) and to sequence the viral genome for resistance mutations.

• Data Analysis: Plot viral load over time for each treatment regimen (monotherapy and combination therapy) to assess the antiviral effect. Analyze viral sequences to determine the emergence and frequency of resistance mutations.

Visualization of Workflows and Pathways

Experimental Workflow for In Vitro Synergy Testing

Caption: Workflow for determining antiviral synergy using the checkerboard assay.

Influenza Virus Neuraminidase Inhibition Pathway

Caption: Inhibition of influenza virus release by neuraminidase inhibitors.

Logical Relationship for Combination Therapy Rationale

Caption: Rationale and potential benefits of zanamivir combination therapy.

References

• 1. SARS-CoV-2 cytopathic effect (CPE) - SARS-CoV-2 Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pblassaysci.com [pblassaysci.com]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 4. In Vitro Antiviral Testing | IAR | USU [qanr.usu.edu]
• 5. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io:443]
• 6. In Vitro Combinations of Baloxavir Acid and Other Inhibitors against Seasonal Influenza A Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preclinical and clinical developments for combination treatment of influenza - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synergistic combinations of favipiravir and oseltamivir against wild-type pandemic and oseltamivir-resistant influenza A virus infections in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Efficacy of oseltamivir-zanamivir combination compared to each monotherapy for seasonal influenza: a randomized placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Efficacy of Oseltamivir-Zanamivir Combination Compared to Each Monotherapy for Seasonal Influenza: A Randomized Placebo-Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of Three Dimensional Synergistic Analyses of Percentage Versus Logarithmic Data in Antiviral Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 16. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. CPE Inhibition Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 18. Evaluation of antiviral drug synergy in an infectious HCV system - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for Intravenous Zanamivir Administration in In Vivo Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: Zanamivir is a potent neuraminidase inhibitor effective against both influenza A and B viruses. While clinically available as an inhaled powder, intravenous (IV) administration is a critical route for research in hospitalized or severe influenza models, as well as for pharmacokinetic and biodistribution studies. These application notes provide detailed protocols for the preparation and intravenous administration of zanamivir in rodent models, specifically mice and rats, based on currently available preclinical data.

I. Data Presentation

The following tables summarize key quantitative data for intravenous zanamivir from preclinical and clinical studies.

Table 1: Pharmacokinetic Parameters of Zanamivir Following Intravenous Administration

Species	Dose	Half-life (t½)	Volume of Distribution (Vd)	Clearance (CL)	Primary Excretion Route	Reference(s)
Human	1 - 600 mg	~2 hours	Similar to extracellular water (~16 L)	-	~90% unchanged in urine	[1][2]
Rat	1 mg/kg	~15 minutes	-	-	Primarily renal	[3]
Mouse	-	~10 minutes	-	-	Primarily renal	[4]

Table 2: Efficacy of Systemically Administered Zanamivir in Animal Models of Influenza

Animal Model	Virus Strain	Route of Administration	Dosage Regimen	Efficacy Readouts	Reference(s)
Mouse	Influenza A/NWS/33 (H1N1)	Intraperitoneal	As low as 1 mg/kg/day	Antiviral activity observed	[1]
Mouse	Influenza A/Hong Kong/156/97 (H5N1)	Intranasal	0.4 mg/kg	Reduced lung viral titers	[2]
Mouse	Influenza A/California/04/2009 (H1N1)	Intraperitoneal, Intramuscular	10 mg/kg/day	90-100% protection from mortality	[5]

Table 3: Solubility of Zanamivir

Solvent	Solubility	Reference(s)
Water (25°C)	36 mg/mL (108.33 mM)	[6]
Phosphate-Buffered Saline (PBS, pH 7.2)	~5 mg/mL	[2]
Dimethyl sulfoxide (DMSO)	66 mg/mL (198.6 mM)	[6]

II. Experimental Protocols

This protocol describes the preparation of a zanamivir solution suitable for intravenous administration in rodents.

Materials:

• Zanamivir powder

• Sterile 0.9% sodium chloride (NaCl) solution for injection

• Sterile vials

• 0.22 µm sterile syringe filters

• Vortex mixer

• Analytical balance

Procedure:

• Determine the required concentration: Based on the desired dose (mg/kg) and the injection volume for the animal model (see Protocols 2 and 3), calculate the required concentration of the zanamivir solution. For initial studies, a dose range of 1-10 mg/kg is recommended based on effective intraperitoneal doses[1][5].

• Weighing: Accurately weigh the required amount of zanamivir powder in a sterile vial.

• Dissolution: Aseptically add the calculated volume of sterile 0.9% NaCl solution to the vial. Zanamivir has good water solubility[6][7].

• Mixing: Gently vortex the solution until the zanamivir is completely dissolved.

• Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a final sterile vial.

• Storage: It is recommended to use the freshly prepared solution. Aqueous solutions of zanamivir should not be stored for more than one day[2].

Note on Formulation: Zanamivir is commercially available as a solution for infusion for human use, which can also be a source for preclinical studies[8]. The excipients in such formulations should be considered for their potential effects in animal models.

This protocol details the procedure for a single bolus intravenous injection of zanamivir via the lateral tail vein in mice.

Materials:

• Prepared zanamivir solution

• Mouse restrainer

• Heat lamp or warming pad

• 27-30 gauge needles

• 1 mL sterile syringes

• 70% ethanol

• Sterile gauze

Procedure:

• Animal Preparation: Place the mouse in a restrainer. To facilitate vein visualization, warm the tail using a heat lamp or a warming pad for a few minutes.

• Vein Dilation and Disinfection: Gently wipe the tail with 70% ethanol to disinfect the injection site and further enhance vein visibility.

• Syringe Preparation: Load the syringe with the zanamivir solution, ensuring there are no air bubbles.

• Injection: Locate one of the lateral tail veins. Insert the needle, bevel up, into the vein at a shallow angle. A successful cannulation may be indicated by a flash of blood in the needle hub.

• Administration: Slowly inject the solution. The maximum recommended volume for a bolus injection in mice is 5 mL/kg.

• Post-injection Care: After injection, withdraw the needle and apply gentle pressure to the injection site with sterile gauze to prevent bleeding. Return the mouse to its cage and monitor for any adverse reactions.

Due to the short half-life of zanamivir in rodents, continuous infusion is the preferred method for maintaining steady-state plasma concentrations. This protocol requires surgical implantation of a catheter.

Materials:

• Surgically prepared rats with jugular vein catheters

• Prepared zanamivir solution

• Infusion pump

• Sterile tubing and connectors

• Swivel system to allow free movement of the animal

Procedure:

• Catheterization: Surgical implantation of a catheter into the jugular vein is a standard procedure that should be performed under anesthesia and aseptic conditions several days prior to the experiment to allow for recovery.

• Connection to Infusion System: Connect the rat's catheter to the infusion pump via a swivel system that allows the animal to move freely in its cage.

• Infusion Rate Calculation: The infusion rate should be calculated based on the desired steady-state concentration and the clearance of zanamivir in rats. Given the very short half-life, a continuous infusion is necessary to maintain therapeutic levels.

• Initiation of Infusion: Start the infusion pump to deliver the zanamivir solution at the calculated rate.

• Monitoring: Monitor the animal regularly for any signs of distress and to ensure the patency of the catheter.

• Duration: The infusion can be maintained for the desired duration of the experiment, which is typically 5-10 days for influenza treatment studies.

III. Mandatory Visualization

Caption: Mechanism of action of Zanamivir in inhibiting influenza virus release.

Caption: Workflow for an in vivo efficacy study of intravenous zanamivir.

References

• 1. Safety and Efficacy of Intravenous Zanamivir in Preventing Experimental Human Influenza A Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemoprophylaxis of Influenza A Virus Infections, with Single Doses of Zanamivir, Demonstrates that Zanamivir Is Cleared Slowly from the Respiratory Tract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exacerbation of Influenza Virus Infections in Mice by Intranasal Treatments and Implications for Evaluation of Antiviral Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. Zanamivir | C12H20N4O7 | CID 60855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ec.europa.eu [ec.europa.eu]

Technical Notes & Optimization

Technical Support Center: Enhancing the Oral Bioavailability of Zanamivir

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for improving the oral bioavailability of zanamivir. Zanamivir, a potent neuraminidase inhibitor, is currently administered via inhalation due to its poor oral absorption (approximately 2%)[1]. This guide offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data on various enhancement strategies.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of zanamivir so low?

A1: Zanamivir's low oral bioavailability is primarily due to its high polarity and hydrophilic nature, which results in poor permeability across the intestinal epithelium. It is classified as a Biopharmaceutics Classification System (BCS) Class III drug, characterized by high solubility and low permeability.[2][3][4]

Q2: What are the primary strategies to improve the oral bioavailability of zanamivir?

A2: The main approaches investigated are:

• Permeation Enhancers: Co-administration with substances that temporarily and reversibly increase the permeability of the intestinal membrane.

• Nanoformulations: Encapsulating zanamivir in lipid-based nanocarriers like double emulsions or solid lipid nanoparticles (SLNs) to facilitate absorption.

• Prodrugs: Chemically modifying the zanamivir molecule to create a more lipophilic version that can be absorbed and then converted back to the active drug in the body.

Q3: Have prodrug strategies been successful for zanamivir?

A3: While the concept is sound, some prodrug approaches for zanamivir have shown limited success in vivo, with oral bioavailability remaining low (F ≤ 3.7% in rats for certain amidoxime and N-hydroxyguanidine-based prodrugs)[5]. However, a modern approach targeting the PEPT1 transporter with an L-valyl amino acid ester prodrug of zanamivir has shown promise, demonstrating a three-fold higher uptake in PEPT1-expressing cells compared to zanamivir itself[6].

Q4: What are the common challenges when working with BCS Class III drugs like zanamivir?

A4: Common challenges include:

• Low and variable absorption.

• Difficulty in achieving therapeutic concentrations orally.

• The potential for excipients in formulations to impact intestinal permeability, which requires careful selection and screening.

• High aqueous solubility can make encapsulation into lipid-based carriers challenging.

Troubleshooting Guides

Issue 1: Low and inconsistent permeability in Caco-2 cell assays.

Possible Cause	Troubleshooting Step
Cell monolayer integrity is compromised.	Regularly measure Transepithelial Electrical Resistance (TEER) values to ensure they are within the acceptable range for your laboratory's established standards. Discard monolayers with low TEER values.
The compound has low intrinsic permeability.	Consider screening a panel of generally recognized as safe (GRAS) permeation enhancers (e.g., sodium caprate, Capmul MCM L8, glycerol) at various concentrations to identify an effective enhancer.
Non-specific binding to the assay plate or accumulation in the cell monolayer.	Calculate the percent recovery of the compound. If recovery is low, it may indicate issues with binding, metabolism by Caco-2 cells, or cellular accumulation.[7]
The compound is a substrate for efflux transporters (e.g., P-glycoprotein).	Perform a bidirectional Caco-2 assay (apical-to-basolateral and basolateral-to-apical transport). An efflux ratio greater than 2 suggests active efflux.[7]

Issue 2: Poor in vivo oral bioavailability despite promising in vitro results.

Possible Cause	Troubleshooting Step
Rapid degradation of the formulation or permeation enhancer in the gastrointestinal tract.	For formulations with permeation enhancers, consider enteric-coated capsules to ensure release in the small intestine where absorption is maximal.
First-pass metabolism in the liver.	While zanamivir itself undergoes negligible metabolism, prodrugs may be subject to first-pass metabolism. Analyze plasma for metabolites to understand the metabolic fate of the prodrug.
Insufficient concentration of the permeation enhancer at the site of absorption.	Optimize the dose and concentration of the permeation enhancer in the formulation based on dose-ranging studies.
The animal model is not predictive of human absorption.	While rat models are a good starting point, consider the physiological differences between species. Further studies in other preclinical models may be warranted.

Data Presentation: Comparative Efficacy of Bioavailability Enhancement Strategies

In Vitro Permeability Studies (Caco-2 Cell Monolayers)

Formulation	Permeation Enhancer	Enhancement Ratio (ER)	Apparent Permeability (Papp) (cm/s)
Zanamivir Control	None	1.0	Varies by study (baseline)
Zanamivir + Sodium Caprate (200 mM)	Sodium Caprate	13-fold increase in flux	Significantly higher than control
Zanamivir + 0.25% Capmul MCM L8	Capmul MCM L8	5.2-fold increase in permeability	-
Zanamivir + 5% Glycerol	Glycerol	5.6-fold increase in permeability	-
Zanamivir-loaded Double Emulsions	-	Significantly increased transport	-

In Vivo Pharmacokinetic Studies in Rats

Formulation	Dose	Absolute Bioavailability (%)	Relative Bioavailability (%)	Cmax (ng/mL)	Tmax (h)
Zanamivir Oral Control (PO-C)	10 mg/kg	2.04	100	136.80 ± 25.24	2
Zanamivir with Sodium Caprate (PO-SC)	10 mg/kg	6.48	317.65	857.37 ± 51.65	0.5
Zanamivir in PBS (Intraduodenal)	1.5 mg/animal	-	-	-	-
Zanamivir in 50 µL Glycerol (Intraduodenal)	1.5 mg/animal	4.7-fold increase vs. PBS	-	-	-
Zanamivir in 50 µL Capmul MCM L8 (Intraduodenal)	1.5 mg/animal	23.7-fold increase vs. PBS	-	> 7000	0.083 (5 min)

Experimental Protocols

Caco-2 Cell Permeability Assay

• Cell Culture:

  • Culture Caco-2 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 1% non-essential amino acids, and 1% penicillin-streptomycin.

  • Seed cells on Transwell inserts (e.g., 0.4 µm pore size) at a density of approximately 60,000 cells/cm².

  • Maintain the cultures for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity:

  • Measure the Transepithelial Electrical Resistance (TEER) of the cell monolayers using a voltmeter. Only use monolayers with TEER values above a pre-determined threshold (e.g., >300 Ω·cm²).

• Permeability Study:

  • Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).

  • Add the test solution (zanamivir with or without permeation enhancers) to the apical (donor) chamber.

  • Add fresh HBSS to the basolateral (receiver) chamber.

  • Incubate at 37°C with gentle shaking.

  • At predetermined time intervals (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with an equal volume of fresh HBSS.

  • Analyze the concentration of zanamivir in the samples using a validated analytical method (e.g., HPLC-MS/MS).

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the flux of the drug across the monolayer, A is the surface area of the insert, and C0 is the initial concentration in the donor chamber.

In Vivo Oral Bioavailability Study in Rats

• Animal Model:

  • Use male Sprague-Dawley rats (or a similar strain) weighing 200-250g.

  • Fast the animals overnight before the experiment with free access to water.

• Formulation Administration:

  • For oral administration, deliver the zanamivir formulation (e.g., control solution, formulation with permeation enhancer) via oral gavage at the desired dose (e.g., 10 mg/kg).

  • For intravenous administration (to determine absolute bioavailability), administer a solution of zanamivir (e.g., 1 mg/kg) via the tail vein.

• Blood Sampling:

  • Collect blood samples from the jugular or tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24 hours) into heparinized tubes.

  • Centrifuge the blood samples to separate the plasma.

• Sample Analysis:

  • Analyze the plasma concentrations of zanamivir using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the concentration-time curve) using non-compartmental analysis.

  • Calculate absolute bioavailability using the formula: %F = (AUCoral / AUCiv) * (Doseiv / Doseoral) * 100

  • Calculate relative bioavailability using the formula: %Frel = (AUCtest / AUCreference) * (Dosereference / Dosetest) * 100

Visualizations

Caption: Workflow for Caco-2 Cell Permeability Assay.

Caption: Workflow for In Vivo Oral Bioavailability Study in Rats.

Caption: Strategies to Enhance Zanamivir's Oral Bioavailability.

References

• 1. mdpi.com [mdpi.com]
• 2. Antiviral Drug Delivery System for Enhanced Bioactivity, Better Metabolism and Pharmacokinetic Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. bcs class iii: Topics by Science.gov [science.gov]
• 5. Zanamivir Amidoxime- and N-Hydroxyguanidine-Based Prodrug Approaches to Tackle Poor Oral Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Modern Prodrug Design for Targeted Oral Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Caco-2 Permeability | Evotec [evotec.com]

Technical Support Center: Overcoming Zanamivir Resistance in Neuraminidase Q136K Mutants

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on zanamivir resistance in influenza neuraminidase (NA) with the Q136K mutation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of zanamivir resistance conferred by the Q136K mutation in neuraminidase?

A1: The Q136K mutation confers zanamivir resistance primarily through a combination of structural and electrostatic alterations within the neuraminidase active site. Although residue 136 is not in direct contact with zanamivir, its substitution from a neutral glutamine (Q) to a positively charged lysine (K) disrupts a critical hydrogen bond network.[1][2][3] This disruption leads to conformational changes in the 150-loop, a key flexible region that influences the shape of the active site.[1][2] The altered conformation of the 150-loop and the weakened electrostatic interactions between the drug and key residues like E276 and D151 result in a reduced binding affinity of zanamivir to the neuraminidase enzyme.[1]

Q2: Does the Q136K mutation also confer resistance to other neuraminidase inhibitors?

A2: No, the Q136K mutation exhibits selective resistance to zanamivir and peramivir, but not to oseltamivir.[1][3][4] Viruses with the Q136K mutation remain sensitive to oseltamivir.[1][3] This is attributed to the different chemical structures of the inhibitors. Zanamivir and peramivir possess a guanidino group that is affected by the disrupted hydrogen bonding network, while oseltamivir's amino group interaction with the active site is not significantly compromised by the Q136K mutation.[3]

Q3: What is the impact of the Q136K mutation on viral fitness?

A3: The Q136K mutation has been shown to have a variable impact on viral fitness. Some studies suggest that the mutant virus may have reduced fitness in certain models, such as the guinea pig transmission model.[5] This can be due to reduced neuraminidase enzymatic activity and a lower incorporation of NA into viral particles. However, other studies have indicated that the Q136K mutant can display equivalent or even greater viral fitness compared to the wild-type virus in cell culture (MDCK cells).[3]

Q4: Can the Q136K mutation arise spontaneously during laboratory experiments?

A4: Yes, one of the significant challenges in studying zanamivir susceptibility is the potential for the Q136K mutation to arise during the passaging of influenza viruses in Madin-Darby canine kidney (MDCK) cells.[6][7] This can lead to misleading results in antiviral susceptibility testing, as the resistance may not be present in the original clinical specimen. It is crucial to sequence the neuraminidase gene of cultured viruses to confirm the absence of resistance-conferring mutations that may have been selected during laboratory passage.[6]

Troubleshooting Guides

Issue 1: Unexpected Zanamivir Resistance in a Previously Susceptible Viral Isolate

• Question: My influenza virus isolate, which was initially susceptible to zanamivir, is now showing resistance in a neuraminidase inhibition assay after a few passages in MDCK cells. What could be the cause?

• Answer: The most likely cause is the selection of the Q136K mutation in the neuraminidase gene during cell culture.[6][7] This mutation is known to be preferentially selected in MDCK cells and confers zanamivir resistance.

  • Troubleshooting Steps:

    • Sequence the Neuraminidase Gene: Perform Sanger or next-generation sequencing on the NA gene of your passaged virus to check for the presence of the Q136K mutation or other known resistance mutations.

    • Use a Different Cell Line: Consider using MDCK-SIAT1 cells, which overexpress α2-6-linked sialic acid receptors. The Q136K mutant has been shown to be less well-supported in these cells compared to standard MDCK cells.[6][7]

    • Test the Original Clinical Specimen: If possible, perform neuraminidase inhibition assays on the virus directly from the original clinical specimen to confirm its initial susceptibility profile.

    • Low Multiplicity of Infection (MOI) Passaging: When propagating viruses, using a low MOI can sometimes delay the emergence of cell culture-selected variants.[7]

Issue 2: High Variability in IC50 Values in Neuraminidase Inhibition Assays

• Question: I am observing significant well-to-well or day-to-day variability in my zanamivir IC50 values for the Q136K mutant. What are the potential sources of this variability?

• Answer: Variability in neuraminidase inhibition assays can arise from several factors, including assay conditions, reagent quality, and the inherent properties of the mutant enzyme.

  • Troubleshooting Steps:

    • Standardize Virus Input: Ensure that the amount of virus used in each assay is consistent and falls within the linear range of the enzyme activity. Perform a virus titration prior to the inhibition assay to determine the optimal dilution.[8]

    • Check Reagent Stability: The fluorescent substrate, 2′-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), can degrade over time, leading to high background fluorescence. Use a fresh batch of MUNANA if you suspect degradation.[8]

    • Optimize Incubation Times: Ensure consistent incubation times for both the virus-inhibitor pre-incubation and the enzyme-substrate reaction.

    • Pipetting Accuracy: Use calibrated pipettes and proper technique to ensure accurate dispensing of inhibitors, virus, and substrate.

    • Plate Reader Settings: Verify that the excitation and emission wavelengths on your fluorometer are correctly set for the detection of 4-methylumbelliferone (4-MU).[8]

    • Data Analysis: Use a consistent and appropriate curve-fitting model to calculate the IC50 values. Ensure that the data points provide a good fit to the sigmoidal dose-response curve.

Quantitative Data Summary

Table 1: Neuraminidase Inhibitor Susceptibility of Wild-Type vs. Q136K Mutant Influenza Virus

Neuraminidase Inhibitor	Wild-Type IC50 (nM)	Q136K Mutant IC50 (nM)	Fold Change in Resistance	Reference
Zanamivir	0.3 - 0.5	98.1 - 124.2	~300-fold	[3][4]
Oseltamivir	~1.0	~1.0	No significant change	[3][4]
Peramivir	~0.2	~14.0	~70-fold	[3][4]

IC50 values are approximate and can vary depending on the specific virus strain and assay conditions.

Experimental Protocols

Fluorescence-Based Neuraminidase Inhibition Assay (MUNANA)

This protocol is adapted from established methods for assessing the susceptibility of influenza viruses to neuraminidase inhibitors.[8][9]

Materials:

• Influenza virus isolate (wild-type and/or Q136K mutant)

• Zanamivir, Oseltamivir, Peramivir stock solutions

• 2′-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate

• Assay Buffer (e.g., 33.3 mM MES, 4 mM CaCl2, pH 6.5)

• Stop Solution (e.g., absolute ethanol and NaOH)

• 96-well black flat-bottom plates

• Fluorometer (Excitation: ~355 nm, Emission: ~460 nm)

Procedure:

• Virus Titration (NA Activity Assay):

  • Perform serial dilutions of the virus stock in assay buffer in a 96-well plate.

  • Add MUNANA substrate to each well and incubate at 37°C for 30-60 minutes.

  • Stop the reaction with the stop solution.

  • Measure the fluorescence and determine the virus dilution that gives a signal in the linear range of the assay.

• Neuraminidase Inhibition Assay:

  • Prepare serial dilutions of the neuraminidase inhibitors in the assay buffer in a 96-well plate.

  • Add the appropriately diluted virus to each well containing the inhibitor and incubate at room temperature for 30 minutes.

  • Add the MUNANA substrate to all wells and incubate at 37°C for 30-60 minutes.

  • Stop the reaction by adding the stop solution.

  • Read the fluorescence on a plate reader.

• Data Analysis:

  • Subtract the background fluorescence (wells with no virus).

  • Calculate the percentage of neuraminidase inhibition for each inhibitor concentration relative to the virus-only control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit a sigmoidal dose-response curve to determine the IC50 value (the concentration of inhibitor that reduces neuraminidase activity by 50%).

Visualizations

Caption: Mechanism of zanamivir resistance due to the Q136K mutation in neuraminidase.

Caption: Experimental workflow for a fluorescence-based neuraminidase inhibition assay.

References

• 1. Exploring the Mechanism of Zanamivir Resistance in a Neuraminidase Mutant: A Molecular Dynamics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. Zanamivir-Resistant Influenza Viruses with a Novel Neuraminidase Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Zanamivir-resistant influenza viruses with Q136K or Q136R neuraminidase residue mutations can arise during MDCK cell culture creating challenges for antiviral susceptibility monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cell Culture-Selected Substitutions in Influenza A(H3N2) Neuraminidase Affect Drug Susceptibility Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Zanamivir Delivery Using Hydrogel-Forming Microneedle Arrays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for optimizing the delivery of zanamivir using hydrogel-forming microneedle arrays.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using hydrogel-forming microneedle arrays for zanamivir delivery?

Hydrogel-forming microneedle arrays offer a minimally invasive and painless method for the transdermal delivery of zanamivir, a drug that is otherwise limited by its oral inhalation route of administration.[1][2][3][4] This technology allows for controlled and sustained release of the drug, potentially improving patient compliance and reaching a broader patient population during an influenza outbreak.[1][3][4]

Q2: What are the key components of a zanamivir hydrogel-forming microneedle array system?

The system typically consists of two main components:

• Hydrogel-Forming Microneedle Array (MA): These are arrays of microscopic needles made from crosslinked polymers that swell upon insertion into the skin by absorbing interstitial fluid. This swelling creates hydrophilic conduits for drug transport.[5][[“]]

• Zanamivir Reservoir: This is a separate component that contains the zanamivir formulation and is placed in contact with the base of the microneedle array.[1][2]

Q3: What materials are commonly used to fabricate the hydrogel-forming microneedle arrays?

A common and well-characterized hydrogel system for these microneedles consists of Gantrez® S-97 (a copolymer of methyl vinyl ether and maleic anhydride) crosslinked with polyethylene glycol (PEG) 10,000.[1][2][3][4]

Q4: What are some of the different zanamivir reservoir formulations that have been investigated?

Various formulations have been explored to optimize zanamivir delivery, including:

• Zanamivir hydrate[1][4]

• Zanamivir hydrochloride (HCl)[1][2][3][4]

• Formulations containing excipients like CarraDres™, gelatin, trehalose, and/or alginate.[1][2][3][4]

Q5: How is the drug delivered from the reservoir through the microneedles?

Upon application to the skin, the hydrogel microneedles penetrate the stratum corneum and absorb interstitial fluid, causing them to swell and form continuous hydrogel conduits.[5][[“]] The zanamivir in the reservoir then diffuses through these aqueous channels into the dermal microcirculation for systemic absorption.[5][[“]]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Zanamivir Permeation	Poor microneedle penetration into the skin.	- Ensure proper application technique with sufficient pressure. - Verify the mechanical strength of the microneedles to prevent breakage during insertion.[7] - Optimize microneedle geometry (length, aspect ratio) for the target skin model.[8]
Inefficient drug release from the reservoir.	- Optimize the reservoir formulation. For instance, the hydrochloride salt of zanamivir (ZAN HCl) has shown higher permeation compared to the hydrate form.[1] - Incorporate permeation enhancers or solubilizers in the reservoir.
Suboptimal hydrogel swelling.	- Evaluate the crosslinking density of the hydrogel. Lower crosslinking may lead to higher swelling and potentially faster drug diffusion, but can compromise mechanical strength. - Ensure the hydrogel material is biocompatible and effectively interacts with interstitial fluid.
High Variability in Permeation Results	Inconsistent microneedle array fabrication.	- Standardize the fabrication process, including polymer concentration, crosslinker ratio, and curing conditions. - Perform quality control checks on microneedle geometry and integrity using microscopy.
Variability in the skin model used for in vitro studies.	- Use skin samples from a consistent source and anatomical location. - Ensure proper skin preparation and storage to maintain its barrier integrity.
Inconsistent application of the microneedle patch.	- Use a standardized application device or method to ensure consistent pressure and duration of application.
Microneedle Fracture During Application	Insufficient mechanical strength of the hydrogel.	- Increase the concentration of the polymer (e.g., Gantrez® S-97) in the formulation. - Optimize the concentration of the crosslinker (e.g., PEG 10,000).
Excessive application force.	- Provide clear instructions and training on the proper application technique. - Develop an applicator that delivers a controlled insertion force.
Skin Irritation at the Application Site	Reaction to the hydrogel material or drug formulation.	- Conduct biocompatibility testing of the microneedle materials and the final product. - Evaluate the pH and osmolarity of the drug reservoir formulation to ensure it is physiologically compatible.
Mechanical trauma from microneedle insertion.	- Optimize microneedle design to be as minimally invasive as possible while still achieving effective penetration.[8]

Quantitative Data Summary

Table 1: In Vitro Zanamivir Permeation Studies

Reservoir Formulation	Hydrogel System	Skin Model	Permeation Amount	Delivery Efficiency	Time	Reference
Zanamivir HCl, Gelatin, Trehalose (lyophilized)	Gantrez® S-97-PEG 10,000	Not Specified	Up to 33 mg	~75%	24 hours	[1][3][4]
Zanamivir Hydrate	Gantrez® S-97-PEG 10,000	Not Specified	~0.6 mg	>20%	24 hours	[1]

Table 2: In Vivo Pharmacokinetic Studies

Animal Model	Reservoir Formulation	Plasma Concentration (Steady State)	Time to Reach Steady State	Duration of Sustained Levels	Reference
Pigs	CarraDres™ Zanamivir HCl	~120 ng/mL (efficacious levels)	Within 2 hours	50 - 250 ng/mL over 5 days	[1][2][3][4]
Rats	CarraDres™ Zanamivir HCl	Not specified	Not specified	Not specified	[1][2][3][4]

Experimental Protocols

Preparation of Hydrogel-Forming Microneedle Arrays

This protocol is based on the use of Gantrez® S-97 and PEG 10,000.[1]

Materials:

• Gantrez® S-97 BF polymer

• Polyethylene glycol (PEG), MW = 10,000

• Deionized water

• Micromolds with desired needle geometry

Procedure:

• Prepare a solution of 20–30 wt% of Gantrez® S-97 polymer in deionized water.

• Add 7.5 wt% of PEG 10,000 to the polymer solution.

• Mix thoroughly until a homogeneous solution is formed.

• Cast the solution into the micromolds.

• Centrifuge the molds to ensure the solution completely fills the needle cavities.

• Dry the arrays under controlled temperature and humidity conditions to induce thermal crosslinking.

• Carefully demold the dried microneedle arrays.

Preparation of a Zanamivir Reservoir (Example: CarraDres™)

This is a general guideline for preparing a zanamivir-containing reservoir.

Materials:

• Zanamivir Hydrate or Zanamivir HCl

• CarraDres™ (or other hydrogel/excipient)

• Benzyl alcohol (as a preservative)

• Deionized water

Procedure:

• Prepare a 1% benzyl alcohol solution in deionized water to inhibit microbial growth.

• Suspend the desired amount of zanamivir (e.g., concentrations of 150 mg/mL or 375 mg/mL) in the benzyl alcohol solution.[1]

• Incorporate the zanamivir suspension into the CarraDres™ or other reservoir material according to the manufacturer's instructions or established lab protocols.

• Ensure the final reservoir has a uniform distribution of zanamivir.

In Vitro Permeation Study

This protocol outlines a general method for assessing zanamivir permeation across a skin model.

Materials:

• Franz diffusion cells

• Excised skin (e.g., neonatal porcine skin)

• Phosphate-buffered saline (PBS) as the receptor medium

• Hydrogel-forming microneedle array

• Zanamivir reservoir

• HPLC system for zanamivir quantification

Procedure:

• Mount the excised skin on the Franz diffusion cells with the stratum corneum side facing the donor compartment.

• Fill the receptor compartment with PBS and maintain it at 37°C with constant stirring.

• Apply the hydrogel-forming microneedle array to the skin surface, followed by the zanamivir reservoir.

• At predetermined time intervals, collect samples from the receptor compartment.

• Replace the withdrawn volume with fresh PBS.

• Analyze the collected samples for zanamivir concentration using a validated HPLC method.

Visualizations

Caption: Experimental workflow for zanamivir delivery using hydrogel-forming microneedle arrays.

Caption: Troubleshooting logic for addressing low zanamivir permeation.

References

• 1. A five-day treatment course of zanamivir for the flu with a single, self-administered, painless microneedle array patch: Revolutionizing delivery of poorly membrane-permeable therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A five-day treatment course of zanamivir for the flu with a single, self-administered, painless microneedle array patch: Revolutionizing delivery of poorly membrane-permeable therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pure.qub.ac.uk [pure.qub.ac.uk]
• 5. Hydrogel-Forming Microneedle Arrays for Enhanced Transdermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. consensus.app [consensus.app]
• 7. Dissolving and Swelling Hydrogel-Based Microneedles: An Overview of Their Materials, Fabrication, Characterization Methods, and Challenges [mdpi.com]
• 8. Optimizing microneedle arrays to increase skin permeability for transdermal drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting low sensitivity in zanamivir bioanalytical assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low sensitivity in zanamivir bioanalytical assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the most common causes of low sensitivity in zanamivir bioanalytical assays?

Low sensitivity in zanamivir assays, particularly those using liquid chromatography-tandem mass spectrometry (LC-MS/MS), can stem from several factors throughout the analytical process. The most common culprits include:

• Inefficient Sample Preparation: Zanamivir is a polar compound, which can make its extraction from biological matrices like plasma challenging. Poor recovery during solid-phase extraction (SPE) or protein precipitation is a frequent cause of low signal intensity.[1][2]

• Matrix Effects: Co-eluting endogenous components from the biological sample can suppress or enhance the ionization of zanamivir in the mass spectrometer's source, leading to inaccurate and imprecise results.[3][4] This is a significant concern in LC-MS/MS bioanalysis.[3]

• Suboptimal Chromatographic Conditions: Poor peak shape, inadequate retention, or co-elution with interfering substances can all reduce the signal-to-noise ratio and, consequently, the sensitivity of the assay.[2]

• Incorrect Mass Spectrometry Parameters: Improperly optimized mass spectrometer settings, such as source temperature, collision energy, or ion transitions, can significantly diminish the detector response for zanamivir.[5][6]

• Analyte Stability Issues: Degradation of zanamivir in the biological matrix during sample collection, storage, or processing can lead to lower measured concentrations.[6][7]

Q2: My zanamivir recovery is low after Solid-Phase Extraction (SPE). How can I improve it?

Low recovery during SPE is often due to breakthrough, where zanamivir does not adequately retain on the sorbent, or incomplete elution.[1] Zanamivir's polarity is a key factor to consider.

• Select the Right Sorbent: For a polar drug like zanamivir, strong cation exchange (SCX) sorbents have been shown to provide better recovery compared to mixed-mode cartridges.[1]

• Optimize Wash and Elution Solvents: Ensure the wash solvent is strong enough to remove interferences without prematurely eluting the zanamivir. The elution solvent must be strong enough to fully desorb the analyte from the sorbent. A common mobile phase for elution consists of a mixture of acetonitrile and 0.1% formic acid.[2]

• Control Flow Rates: Loading, washing, and eluting too quickly can reduce the interaction time between the analyte and the sorbent, leading to poor recovery.

• Ensure Complete Drying: For some SPE protocols, thoroughly drying the sorbent bed under vacuum can minimize matrix effects, which can indirectly impact the perceived recovery.[1]

Below is a troubleshooting workflow for low SPE recovery:

Caption: Troubleshooting workflow for low SPE recovery.

Q3: How can I identify and mitigate matrix effects?

Matrix effects are a common challenge in LC-MS/MS bioanalysis and can cause ion suppression or enhancement.[3][4]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS like ¹³C-¹⁵N₂-zanamivir co-elutes with the analyte and experiences similar ionization effects, thus normalizing the response.[1][8]

• Post-Column Infusion Experiment: To identify regions of ion suppression or enhancement in your chromatogram, infuse a standard solution of zanamivir post-column while injecting an extracted blank matrix sample. Dips or rises in the baseline signal indicate matrix effects at specific retention times.[1]

• Quantitative Assessment: Compare the peak area of an analyte spiked into an extracted blank matrix with the peak area of the same analyte concentration in a neat solution. A significant difference indicates the presence of matrix effects.[1]

• Improve Sample Cleanup: More rigorous sample preparation, such as using SPE instead of protein precipitation, can remove many of the interfering matrix components like phospholipids.[9]

• Optimize Chromatography: Adjusting the chromatographic method to separate zanamivir from co-eluting matrix components is a crucial step. Hydrophilic Interaction Liquid Chromatography (HILIC) has been successfully used for the polar zanamivir molecule.[1]

Q4: What are typical LC-MS/MS parameters for sensitive zanamivir detection?

Optimizing LC-MS/MS parameters is critical for achieving high sensitivity. Most methods utilize an electrospray ionization (ESI) source in positive ion mode.[1][2][5]

• Ionization Mode: Positive ion electrospray ionization (ESI+) is commonly used.[2]

• Multiple Reaction Monitoring (MRM): This is the preferred scan mode for quantification due to its high selectivity and sensitivity.

• Ion Transitions: A common MRM transition for zanamivir is m/z 333.3 → 93.4.[6]

• Mobile Phase: A mixture of an organic solvent (like methanol or acetonitrile) and an aqueous buffer (like ammonium formate or formic acid) is typical.[2][5] For example, a mobile phase of MeOH:Ammonium Formate (30:70 v/v) has been reported.[6][10][11]

• Chromatographic Column: C18 columns are frequently used.[2] HILIC columns can also be effective for retaining and separating the polar zanamivir molecule.[1]

Quantitative Data Summary

The following tables summarize key parameters from published zanamivir bioanalytical methods.

Table 1: Comparison of LC-MS/MS Method Parameters for Zanamivir Quantification

Parameter	Method 1[1]	Method 2[2]	Method 3[6][10]
Matrix	Human Plasma	Human Plasma	Human Plasma
Sample Volume	50 µL	Not Specified	Not Specified
Internal Standard	Stable Isotope-Labeled Zanamivir	Ledipasvir	Remdesivir
Sample Prep	Solid-Phase Extraction (SPE)	Solid-Phase Extraction (SPE)	Protein Precipitation
LC Column	ZIC-HILIC	Thermo-BDS Hypersil C18	Not Specified
Mobile Phase	Acetonitrile/Ammonium Formate	0.1% Formic Acid and Acetonitrile (35:65)	MeOH and Ammonium Formate (30:70)
Linearity Range	1 - 50,000 ng/mL	2.15 - 64.5 ng/mL	4 - 80 ng/mL
LLOQ	1 ng/mL	2.15 ng/mL	4 ng/mL
Recovery	90 - 100%	~93-95%	>99%

Experimental Protocols

Protocol: Zanamivir Quantification in Human Plasma using LC-MS/MS

This protocol is a generalized procedure based on methodologies reported in the literature.[1][2][6] Researchers should perform their own validation according to regulatory guidelines (e.g., FDA).[1][2]

1. Preparation of Stock and Working Solutions

• Prepare a 1 mg/mL stock solution of zanamivir in water.

• Prepare a stock solution of the internal standard (e.g., SIL-zanamivir) at 1 mg/mL in water.

• Perform serial dilutions of the stock solutions in water or an appropriate solvent to create working solutions for calibration standards and quality control (QC) samples.

2. Preparation of Calibration Standards and QCs

• Spike blank human plasma with the appropriate working solutions to create a calibration curve (typically 6-8 non-zero points) and at least three levels of QC samples (low, mid, high).

3. Sample Extraction (SPE Method)

• Pre-treat 50 µL of plasma sample (calibrator, QC, or unknown) by adding the internal standard solution.

• Condition an SPE cartridge (e.g., strong cation exchange) with methanol followed by water.

• Load the pre-treated plasma sample onto the SPE cartridge.

• Wash the cartridge with an appropriate solvent (e.g., water or a weak organic mix) to remove interferences.

• Elute zanamivir and the internal standard with an appropriate elution solvent (e.g., a mixture of acetonitrile and formic acid).[2]

• Evaporate the eluate to dryness under nitrogen and reconstitute in the mobile phase.

4. LC-MS/MS Analysis

• HPLC System: Waters Alliance HPLC or equivalent.[5][10]

• Mass Spectrometer: SCIEX QTRAP 5500 or equivalent triple quadrupole mass spectrometer.[5][10]

• Column: A suitable column such as a ZIC-HILIC or C18 column.[1][2]

• Mobile Phase: An isocratic or gradient elution using a mixture of acetonitrile and an aqueous buffer (e.g., 0.1% formic acid or ammonium formate).[2]

• Flow Rate: Typically 0.7 - 1.0 mL/min.[2][6]

• Injection Volume: 5 - 10 µL.[5][6]

• Ionization: ESI in positive mode.[2]

• Detection: Monitor the specific MRM transitions for zanamivir and the internal standard.

5. Data Analysis

• Integrate the peak areas for zanamivir and the internal standard.

• Calculate the peak area ratio (zanamivir/internal standard).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (e.g., 1/x²) linear regression.

• Determine the concentration of zanamivir in the QC and unknown samples from the calibration curve.

Workflow and Logic Diagrams

Caption: General experimental workflow for zanamivir bioanalysis.

References

• 1. Quantification of the anti-influenza drug zanamivir in plasma using high-throughput HILIC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsonline.com [ijpsonline.com]
• 3. eijppr.com [eijppr.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. healthinformaticsjournal.com [healthinformaticsjournal.com]
• 6. impactfactor.org [impactfactor.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. healthinformaticsjournal.com [healthinformaticsjournal.com]
• 11. healthinformaticsjournal.com [healthinformaticsjournal.com]

refining zanamivir chemical synthesis to improve yield

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the chemical synthesis of zanamivir to improve yield and overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for zanamivir synthesis, and how do they impact the overall yield?

A1: The most common starting material for zanamivir synthesis is N-acetylneuraminic acid (Neu5Ac), also known as sialic acid.[1][2][3] Syntheses starting from Neu5Ac have reported overall yields in the range of 30-50% after improvements to the original methods.[1] Other starting materials include D-glucono-δ-lactone and D-araboascorbic acid, which offer alternative routes that may avoid certain hazardous reagents, with reported overall yields of around 8.3% to 18%.[4][5] The choice of starting material influences the number of steps, the complexity of the synthesis, and ultimately, the achievable yield.

Q2: How can I improve the yield of the guanidinylation step in zanamivir synthesis?

A2: The introduction of the guanidine group at the C-4 position is a critical step. A common method involves the conversion of a primary amine to the guanidine derivative using a reagent like 1,3-bis(tert-butoxycarbonyl)-2-methylthiopseudourea with a promoter such as mercury(II) chloride (HgCl₂).[1][2] To improve yield, ensure the complete conversion of the amine and optimize reaction conditions such as temperature and reaction time. Alternative, more modern guanidinylating agents that may offer higher yields and milder reaction conditions are continuously being developed.

Q3: Are there azide-free methods for introducing the amino group at the C-4 position to improve safety?

A3: Yes, due to the potential hazards associated with using azides (e.g., azidotrimethylsilane can generate explosive hydrazoic acid), azide-free methods have been developed.[4] One such approach utilizes an asymmetric aza-Henry reaction, using a nitro group as a latent amino group, to establish the nitrogen-containing substituent at C4.[6] This method provides an efficient way to construct the dihydropyran core of zanamivir without the use of hazardous azide reagents.

Q4: What are the main challenges in the purification of zanamivir and its intermediates?

A4: A significant challenge in zanamivir synthesis is the purification of intermediates, which are often polar and water-soluble. While some intermediates can be purified by recrystallization, which is ideal for large-scale synthesis, others may require ion-exchange chromatography or desalting and freeze-drying.[4][5] To improve the overall efficiency and yield, synthetic routes that favor the formation of crystalline intermediates are preferred as they streamline the purification process.[4]

Troubleshooting Guides

Issue 1: Low Yield in the Synthesis of the Azide Intermediate from the Oxazoline Precursor

Potential Cause	Troubleshooting Step
Incomplete reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the reaction is stalling, consider increasing the reaction time or temperature slightly. Ensure the nucleophile (e.g., lithium azide or azidotrimethylsilane) is of high purity and added in the correct stoichiometry.[4]
Side reactions	The oxazoline intermediate is susceptible to hydrolysis. Ensure all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Suboptimal reaction conditions	The choice of solvent and temperature can significantly impact the yield. Experiment with different aprotic solvents. Low temperatures may be required to minimize side reactions.

Issue 2: Poor Diastereoselectivity in the Introduction of the C4-substituent

Potential Cause	Troubleshooting Step
Steric hindrance	The stereochemical outcome of the nucleophilic attack on the oxazoline or a similar intermediate is crucial. The use of bulky protecting groups on the glycerol side chain can influence the direction of the incoming nucleophile. Consider modifying the protecting group strategy.
Reaction mechanism	The reaction of the oxazoline with an azide source typically proceeds via a backside nucleophilic attack.[1][2] Ensure the reaction conditions favor an SN2-type mechanism.
Catalyst choice	In some synthetic routes, the choice of Lewis acid or catalyst can influence the stereoselectivity. Screen different catalysts to find the optimal one for the desired diastereomer.

Issue 3: Difficulty in Deprotection Steps Leading to Product Degradation

Potential Cause	Troubleshooting Step
Harsh deprotection conditions	Zanamivir and its precursors can be sensitive to strong acidic or basic conditions. Use milder deprotection reagents. For example, for Boc-protecting groups, trifluoroacetic acid (TFA) is commonly used, but the reaction time and temperature should be carefully controlled.[1]
Multiple protecting groups	A complex protecting group strategy can lead to challenges in selective deprotection. Plan the synthesis with orthogonal protecting groups that can be removed under different, non-interfering conditions.
Product instability	The final zanamivir product is a zwitterion and can be sensitive to pH. Ensure the workup and purification steps are performed at an appropriate pH to maintain product stability.

Data Presentation

Table 1: Comparison of Different Zanamivir Synthetic Routes

Starting Material	Key Features	Number of Steps	Overall Yield	Reference
N-acetylneuraminic acid (Neu5Ac)	Original route, later improved for large-scale production.	Variable	30-50% (improved)	[1]
D-glucono-δ-lactone	Avoids some hazardous reagents.	9	8.3%	[4]
D-araboascorbic acid	Utilizes organocatalysis.	13	18%	[5]
(E)-4-methoxy-benzyloxy-2-butanal	Asymmetric Henry reaction is a key step.	N/A	High enantioselectivity reported.	[1]

Experimental Protocols

Key Experiment: Synthesis of Zanamivir from N-acetylneuraminic acid (Neu5Ac) (von Itzstein and coworkers, improved)

• Esterification: Neu5Ac is first converted to its ethyl ester by treatment with ethanol in the presence of an acid catalyst.

• Acetylation: The hydroxyl groups are then protected as acetates by reacting the ethyl ester with acetic anhydride in acetic acid with a catalytic amount of concentrated sulfuric acid.

• Oxazoline Formation and Azide Introduction: The per-O-acetylated sialic acid derivative is treated with trimethylsilyl trifluoromethanesulfonate (TMSOTf) to form an intermediate oxazoline. This is followed by a ring-opening reaction with trimethylsilyl azide, which proceeds via a backside nucleophilic attack to introduce the azide group at the C4 position.[1][2]

• Hydrogenation: The azide is then reduced to a primary amine via hydrogenation, for example, using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere.

• Guanidinylation: The resulting amine is converted to the guanidine derivative by treatment with 1,3-bis(tert-butoxycarbonyl)-2-methylthiopseudourea and a promoter like HgCl₂.[1][2]

• Deprotection: Finally, the protecting groups (acetates and Boc groups) are removed. Saponification removes the acetate groups, and trifluoroacetic acid (TFA) is used to remove the Boc groups, yielding zanamivir.[1]

Visualizations

Caption: A simplified workflow of zanamivir synthesis starting from N-acetylneuraminic acid.

Caption: A logical workflow for troubleshooting low yield in a chemical synthesis step.

References

• 1. Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Recent progress in chemical approaches for the development of novel neuraminidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Total Synthesis of Anti-Influenza Agents Zanamivir and Zanaphosphor via Asymmetric Aza-Henry Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing poor aqueous solubility of zanamivir in experimental assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the poor aqueous solubility of zanamivir in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of zanamivir?

Zanamivir is generally considered to have poor to moderate aqueous solubility. Its solubility is pH-dependent. At a neutral pH of 7.2, the solubility of zanamivir in PBS is approximately 5 mg/mL.[1] In water, its solubility is reported to be around 10 mg/mL.

Q2: Can I use organic solvents to dissolve zanamivir?

Yes, Dimethyl Sulfoxide (DMSO) is a commonly used organic solvent for preparing zanamivir stock solutions. Solubility in DMSO has been reported to be as high as 66 mg/mL.[2] However, it is crucial to ensure the final concentration of DMSO in the assay is low, as it can have physiological effects on cells.[1]

Q3: How does pH affect the solubility of zanamivir?

Q4: How should I store zanamivir stock solutions?

For long-term stability, it is recommended to store zanamivir powder at -20°C, where it can be stable for up to 3 years.[4] Stock solutions in DMSO can be stored at -80°C for up to a year, or at -20°C for up to a month.[4][5] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[4] Aqueous solutions are not recommended for storage for more than one day.[1]

Troubleshooting Guide

Issue 1: Zanamivir precipitates out of solution when preparing a stock solution.

Possible Cause: The concentration of zanamivir exceeds its solubility limit in the chosen solvent.

Solution:

• Verify Solubility Limits: Refer to the solubility data table below to ensure you are not exceeding the known solubility of zanamivir in your chosen solvent.

• Gentle Warming: Gently warm the solution to 37°C to aid dissolution.

• Sonication: Use a sonicator bath to help break down any aggregates and enhance solubilization.

• Switch Solvents: If solubility in an aqueous buffer is insufficient, consider preparing a concentrated stock solution in DMSO.

Issue 2: Zanamivir precipitates when diluting a DMSO stock solution into aqueous buffer or cell culture medium.

Possible Cause: The high concentration of zanamivir in the DMSO stock is not soluble in the final aqueous environment. This is a common issue when "crashing out" a compound from an organic solvent into an aqueous medium.

Solution:

• Stepwise Dilution: Perform serial dilutions of the DMSO stock in the aqueous buffer or medium rather than a single large dilution.

• Vortexing during Dilution: Add the zanamivir stock solution dropwise to the aqueous medium while vortexing to ensure rapid mixing and prevent localized high concentrations that can lead to precipitation.

• Lower Stock Concentration: Prepare a less concentrated DMSO stock solution to minimize the solvent-shifting effect upon dilution.

• Consider Formulation Strategies: For persistent precipitation issues, more advanced formulation strategies such as the use of co-solvents, cyclodextrins, or lipid-based formulations may be necessary.[6][7][8]

Issue 3: Inconsistent results in cell-based assays.

Possible Cause: Poor solubility or precipitation of zanamivir is leading to inaccurate and variable concentrations of the active compound in the assay.

Solution:

• Visual Inspection: Before adding to cells, carefully inspect the final diluted solution for any signs of precipitation. A clear solution is essential for accurate results.

• Pre-solubilization Check: Perform a solubility test of zanamivir in your specific cell culture medium at the desired final concentration before proceeding with the experiment.

• Filter Sterilization: After preparing the final working solution, filter it through a 0.22 µm syringe filter to remove any potential micro-precipitates.[5]

Quantitative Data Summary

The following tables summarize the reported solubility of zanamivir in various solvents.

Table 1: Zanamivir Solubility Data

Solvent	Solubility (mg/mL)	Molar Equivalent (mM)	Source
Water	10	30.1
DMSO	66	198.6	[2]
DMSO	~0.13	~0.39	[1]
PBS (pH 7.2)	~5	~15.0	[1]

Note: Solubility can vary between different batches and suppliers of the compound.

Experimental Protocols

Protocol: Preparation of a Zanamivir Stock Solution in DMSO

Materials:

• Zanamivir powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes

Procedure:

• Weighing: Accurately weigh the desired amount of zanamivir powder using a calibrated analytical balance in a sterile environment.

• Solvent Addition: Add the calculated volume of DMSO to the vial containing the zanamivir powder to achieve the desired stock concentration (e.g., 10 mg/mL).

• Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If necessary, gently warm the solution to 37°C or sonicate for a few minutes.

• Visual Inspection: Visually inspect the solution to ensure that all the zanamivir has completely dissolved and the solution is clear.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C as recommended.

Visualizations

Below are diagrams illustrating key workflows and concepts related to addressing zanamivir solubility.

Caption: A decision workflow for preparing zanamivir solutions.

Caption: Troubleshooting guide for zanamivir precipitation issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. A five-day treatment course of zanamivir for the flu with a single, self-administered, painless microneedle array patch: Revolutionizing delivery of poorly membrane-permeable therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 8. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications [mdpi.com]

Technical Support Center: Enhancing Zanamivir Cmax in Oral Drug Delivery Systems

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on strategies to enhance the maximum plasma concentration (Cmax) of zanamivir in oral drug delivery systems.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of zanamivir so low?

A1: Zanamivir exhibits poor oral bioavailability, typically less than 5%, due to its high polarity and hydrophilic nature.[1][2][3][4] The molecule possesses a polar guanidino group and multiple hydrogen bond donors and acceptors, which limit its ability to passively diffuse across the lipid-rich intestinal epithelium.[3][5] It is classified as a Biopharmaceutics Classification System (BCS) Class III drug, characterized by high solubility but low permeability.[3]

Q2: What are the primary strategies being investigated to improve the oral Cmax of zanamivir?

A2: The main strategies focus on overcoming the intestinal permeability barrier and include:

• Permeability Enhancers: Utilizing excipients that transiently open the tight junctions between intestinal cells or fluidize the cell membrane to allow for increased paracellular or transcellular transport.[1][2]

• Prodrug Approaches: Chemically modifying the zanamivir molecule to create a more lipophilic derivative or to target specific intestinal transporters.[5][6][7][8]

• Lipid-Based Nanoformulations: Encapsulating zanamivir in lipid-based carriers such as liposomes, solid lipid nanoparticles (SLNs), or nanoemulsions to facilitate its transport across the intestinal mucosa.[3][4][9][10]

• Ion-Pairing: Forming a neutral complex by pairing the charged zanamivir molecule with a lipophilic counter-ion to enhance its membrane permeability.[1]

Q3: Is targeting lung tissue possible with oral zanamivir formulations?

A3: Yes, studies in rats have shown that by enhancing the plasma bioavailability of zanamivir through oral formulations, it is possible to achieve therapeutic concentrations in the lungs, the primary site of influenza virus replication.[2][11] An oral formulation containing sodium caprate demonstrated that increased plasma concentrations of zanamivir led to detectable and potentially effective levels in lung tissue.[2][11]

Troubleshooting Guides

Issue 1: Low Permeability in Caco-2 Cell Monolayer Assays

Symptoms:

• The apparent permeability coefficient (Papp) of your zanamivir formulation is not significantly higher than that of the control (zanamivir solution alone).

• High variability in Papp values between experimental runs.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Ineffective Permeability Enhancer Concentration	Perform a concentration-response study with your chosen permeability enhancer(s).	The efficacy of permeability enhancers is often concentration-dependent. A suboptimal concentration may not be sufficient to significantly alter monolayer permeability. Conversely, excessively high concentrations can lead to cytotoxicity.
Cytotoxicity of the Formulation	Conduct a cell viability assay (e.g., MTT, LDH) on the Caco-2 cells after exposure to your formulation.	The formulation components, including the permeability enhancer, may be toxic to the cells, compromising the integrity of the monolayer and leading to unreliable permeability data.
Poor Monolayer Integrity	Measure the transepithelial electrical resistance (TEER) of the Caco-2 monolayer before and after the permeability experiment.	A significant drop in TEER indicates compromised tight junctions, which could be due to cytotoxicity or an overly aggressive permeation enhancement strategy. This can lead to an overestimation of paracellular transport.
Inadequate Incubation Time	Vary the incubation time of the formulation with the Caco-2 monolayer.	The effect of some permeability enhancers is time-dependent. A longer or shorter incubation period may be required to observe a significant change in permeability.

Issue 2: Low In Vivo Bioavailability and Cmax Despite Promising In Vitro Results

Symptoms:

• In vivo pharmacokinetic studies in animal models (e.g., rats) show minimal improvement in Cmax and AUC compared to the control group, despite encouraging Caco-2 cell permeability data.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
In vivo Degradation of the Prodrug or Formulation	Analyze plasma and tissue samples for the presence of the intact prodrug and the parent zanamivir. Assess the stability of your formulation in simulated gastric and intestinal fluids.	The prodrug may be prematurely hydrolyzed in the gastrointestinal tract or rapidly metabolized in the liver (first-pass metabolism). The formulation may not be stable in the harsh environment of the GI tract.
Dilution of Permeability Enhancer in the GI Tract	Consider enteric-coated capsules or softgels for targeted release in the small intestine.[1]	Permeability enhancers are most effective when present at a high concentration at the site of absorption. Dilution in the stomach can render them ineffective.[1]
Insufficient Lipophilicity of the Prodrug	Synthesize a series of prodrugs with varying degrees of lipophilicity and evaluate their in vivo performance.	While a certain level of lipophilicity is required to cross the intestinal membrane, excessively lipophilic compounds may have poor aqueous solubility or become trapped in the lipid bilayer.
Mismatch between In Vitro and In Vivo Conditions	Utilize an in situ intestinal perfusion model to better mimic the in vivo environment.	Caco-2 cells, while a useful screening tool, do not fully replicate the complexity of the in vivo intestinal environment, which includes mucus layers, digestive enzymes, and dynamic fluid flow.

Data Presentation

Table 1: Pharmacokinetic Parameters of Zanamivir with Different Oral Formulations in Rats

Formulation	Dose	Cmax (ng/mL)	Tmax (hr)	AUC (hr·ng/mL)	Absolute Bioavailability (%)	Reference
Zanamivir in PBS (Intraduodenal)	1.5 mg	112	0.17	156	1.1	[1]
Zanamivir in Glycerol (Intraduodenal)	1.5 mg	754	0.08	781	7.53	[1]
Zanamivir in Capmul MCM L8 (Intraduodenal)	1.5 mg	7200	0.08	4005	37.7	[1]
Zanamivir Control (Oral Gavage)	10 mg/kg	136.80 ± 25.24	2	528.30 ± 189.28	2.04	[2]
Zanamivir with Sodium Caprate (Oral Gavage)	10 mg/kg	857.37 ± 51.65	0.5	1678.1 ± 247.05	6.48	[2]

Experimental Protocols

Caco-2 Cell Monolayer Permeability Assay

Objective: To assess the in vitro intestinal permeability of zanamivir formulations.

Methodology:

• Cell Culture: Caco-2 cells are seeded on Transwell® inserts and cultured for 21-25 days to allow for differentiation into a confluent monolayer with well-developed tight junctions.

• Monolayer Integrity Assessment: The transepithelial electrical resistance (TEER) of the monolayer is measured before the experiment to ensure its integrity.

• Permeability Study:

  • The culture medium in the apical (donor) and basolateral (receiver) chambers is replaced with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution - HBSS).

  • The zanamivir formulation is added to the apical chamber.

  • Samples are collected from the basolateral chamber at predetermined time intervals (e.g., 30, 60, 90, 120 minutes). The volume removed is replaced with fresh transport buffer.

• Sample Analysis: The concentration of zanamivir in the collected samples is quantified using a validated analytical method, such as LC-MS/MS.

• Calculation of Apparent Permeability Coefficient (Papp): Papp (cm/s) = (dQ/dt) / (A * C0) Where:

  • dQ/dt is the steady-state flux of zanamivir across the monolayer.

  • A is the surface area of the Transwell® membrane.

  • C0 is the initial concentration of zanamivir in the donor chamber.

In Situ Rat Intestinal Perfusion Study

Objective: To evaluate the intestinal absorption of zanamivir formulations in a model that more closely resembles the in vivo environment.

Methodology:

• Animal Preparation: A male Sprague-Dawley rat is anesthetized, and the abdomen is opened through a midline incision.

• Intestinal Segment Isolation: A segment of the jejunum is isolated and cannulated at both ends.

• Perfusion: The intestinal segment is perfused with a solution containing the zanamivir formulation at a constant flow rate.

• Sample Collection: The perfusate is collected at the outlet at specific time intervals.

• Sample Analysis: The concentration of zanamivir in the collected perfusate is determined.

• Calculation of Permeability: The effective permeability (Peff) is calculated based on the disappearance of zanamivir from the perfusate.

Visualizations

Caption: Experimental workflow for evaluating oral zanamivir formulations.

Caption: Troubleshooting low in vivo bioavailability of zanamivir.

Caption: Zanamivir oral absorption pathways.

References

• 1. Permeability Enhancers Dramatically Increase Zanamivir Absolute Bioavailability in Rats: Implications for an Orally Bioavailable Influenza Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Zanamivir Oral Delivery: Enhanced Plasma and Lung Bioavailability in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Enhancing the Intestinal Membrane Permeability of Zanamivir: A Carrier Mediated Prodrug Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Zanamivir Amidoxime- and N-Hydroxyguanidine-Based Prodrug Approaches to Tackle Poor Oral Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhancing the intestinal membrane permeability of zanamivir: a carrier mediated prodrug approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Modern Prodrug Design for Targeted Oral Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Towards Effective Antiviral Oral Therapy: Development of a Novel Self-Double Emulsifying Drug Delivery System for Improved Zanamivir Intestinal Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cris.iucc.ac.il [cris.iucc.ac.il]
• 11. researchgate.net [researchgate.net]

challenges in developing reliable cell-based assays for zanamivir susceptibility

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with cell-based assays for zanamivir susceptibility.

Troubleshooting Guide

This guide addresses specific issues that may arise during zanamivir susceptibility testing.

Issue	Potential Cause	Recommended Solution
High Variability in IC50 Values	Inconsistent virus input between wells or experiments.	It is essential to accurately quantify the virus stock and use a standardized amount for each assay.[1]
Cell monolayer is not confluent or is unhealthy.	Ensure cells are seeded at the correct density and are healthy and confluent at the time of infection.
Pipetting errors.	Use calibrated pipettes and proper technique to ensure accurate dispensing of virus, cells, and reagents.
Low or No Neuraminidase (NA) Activity Detected	Some clinical isolates naturally have low NA activity.[1][2]	Consider using a more sensitive detection method, such as a chemiluminescent neuraminidase assay.[1]
Incorrect assay buffer pH.	The optimal pH for seasonal influenza NA activity is 6.5. Ensure the assay buffer is correctly prepared and buffered.[3]
Insufficient virus replication.	Optimize the multiplicity of infection (MOI) and incubation time to allow for sufficient viral replication and NA expression.
Apparent Zanamivir Insensitivity in Plaque Reduction Assays	Some influenza isolates plaque poorly in certain cell lines, forming diffuse plaques that are difficult to count.[1]	Test alternative respiratory cell lines that have α-2-6 sialic acid receptor specificity, which may be more representative of the respiratory tract.[1]
High background or non-specific cell death.	Optimize the concentration of the staining solution (e.g., crystal violet) and the fixing agent (e.g., glutaraldehyde) to improve plaque visualization.[1]
Discrepancy Between In Vitro and In Vivo Results	Cell-based assays may not fully recapitulate the conditions of an in vivo infection.	The neuraminidase (NA) enzyme assay is currently considered the most reliable in vitro predictor of in vivo susceptibility to zanamivir.[1][2]
Cell culture-induced mutations.	Propagation of viruses in cell lines like MDCK can sometimes lead to mutations in the NA gene that alter susceptibility.[4] Sequence the NA gene of the virus stock to confirm the absence of resistance-conferring mutations.

Frequently Asked Questions (FAQs)

1. What is the principle behind a cell-based zanamivir susceptibility assay?

Cell-based zanamivir susceptibility assays measure the ability of zanamivir to inhibit the replication of influenza virus in a cell culture system. Zanamivir is a neuraminidase inhibitor.[5] Neuraminidase is an enzyme on the surface of the influenza virus that is essential for the release of newly formed virus particles from an infected host cell.[3] By blocking neuraminidase, zanamivir prevents the spread of the virus to new cells.[5][6]

2. Which type of assay is most reliable for determining zanamivir susceptibility?

While various methods exist, including plaque reduction assays and cell-based enzyme-linked immunosorbent assays (ELISAs), the neuraminidase (NA) inhibition assay is currently considered the most predictive of in vivo susceptibility to zanamivir.[1][2] However, newer optimized cell-based assays that measure nascent neuraminidase activity on the surface of infected cells are also showing promise.[7]

3. Why do some influenza isolates show low neuraminidase activity?

The level of neuraminidase activity can vary between different influenza strains and clinical isolates.[1] This can make it challenging to accurately determine the 50% inhibitory concentration (IC50) of zanamivir in standard assays. For isolates with low NA activity, a more sensitive detection method, such as a chemiluminescent assay, may be necessary.[1]

4. Can zanamivir-resistant viruses emerge during an experiment?

While the emergence of zanamivir resistance in clinical settings is rare, prolonged exposure of the virus to the drug in vitro can lead to the selection of resistant variants.[1] These variants often have mutations in the hemagglutinin (HA) or neuraminidase (NA) genes.[1]

5. What are the key parameters to standardize in a zanamivir susceptibility assay?

To ensure reproducibility and reliability, it is crucial to standardize the following:

• Virus input: The amount of virus used to infect the cells will influence the outcome of the assay.[1]

• Cell type and conditions: The choice of cell line and its growth conditions can affect virus replication and susceptibility.[8]

• Assay buffer composition and pH: The pH of the assay buffer can impact neuraminidase activity.[3]

• Incubation times and temperatures: Consistent incubation periods and temperatures are critical for reliable results.

Experimental Protocols

Neuraminidase Inhibition Assay (Fluorometric)

This protocol is based on the principle that the influenza neuraminidase enzyme cleaves a substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), to produce a fluorescent product, 4-methylumbelliferone (4-MU).[3][6] The inhibition of this activity by zanamivir is quantified.

Materials:

• Influenza virus isolate

• Zanamivir

• MUNANA substrate

• Assay buffer (32.5 mM MES, pH 6.5, 4 mM CaCl2)[1]

• 96-well black microplates

• Fluorometer

Procedure:

• Virus Titration: Serially dilute the virus stock to determine the concentration that yields a linear rate of NA activity.

• Zanamivir Dilution: Prepare a series of zanamivir dilutions in the assay buffer.

• Assay Setup:

  • In a 96-well black microplate, add equal volumes of the diluted virus and each zanamivir dilution.

  • Include virus-only wells (no inhibitor) and blank wells (buffer only).

  • Pre-incubate the plate at room temperature for 30 minutes.[1]

• Enzymatic Reaction:

  • Initiate the reaction by adding the MUNANA substrate (final concentration 100 µM) to all wells.[1]

  • Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

• Fluorescence Measurement:

  • Stop the reaction by adding a stop solution (e.g., 0.1 M glycine, pH 10.7).

  • Measure the fluorescence at the appropriate excitation and emission wavelengths for 4-MU.

• Data Analysis:

  • Subtract the background fluorescence (blank wells).

  • Calculate the percentage of NA inhibition for each zanamivir concentration relative to the virus-only control.

  • Determine the IC50 value, which is the concentration of zanamivir that inhibits 50% of the NA activity.

Plaque Reduction Assay

This assay assesses the ability of zanamivir to inhibit the formation of viral plaques in a cell monolayer.

Materials:

• Madin-Darby canine kidney (MDCK) cells

• Influenza virus isolate

• Zanamivir

• Cell culture medium

• Agarose or methylcellulose overlay

• Glutaraldehyde

• Carbol fuchsin or crystal violet stain

Procedure:

• Cell Seeding: Seed MDCK cells in 6-well or 12-well plates and grow to confluence.

• Virus Infection:

  • Prepare serial dilutions of the virus stock.

  • Infect the confluent cell monolayers with a standardized amount of virus.

• Zanamivir Treatment:

  • After a 1-hour adsorption period, remove the virus inoculum.

  • Overlay the cells with a medium containing various concentrations of zanamivir and either low-melting-point agarose or methylcellulose to restrict virus spread.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 2-3 days until plaques are visible.[1]

• Plaque Visualization:

  • Fix the cells with 5% glutaraldehyde.[1]

  • Stain the cell monolayer with carbol fuchsin or crystal violet to visualize the plaques.[1]

• Data Analysis:

  • Count the number of plaques at each zanamivir concentration.

  • Calculate the percentage of plaque reduction compared to the untreated control.

  • Determine the IC50 value, which is the concentration of zanamivir that reduces the number of plaques by 50%.[1]

Visualizations

Caption: Workflow for a cell-based zanamivir susceptibility assay.

Caption: Mechanism of action of zanamivir in inhibiting influenza virus release.

Caption: Troubleshooting flowchart for zanamivir susceptibility assays.

References

• 1. Zanamivir Susceptibility Monitoring and Characterization of Influenza Virus Clinical Isolates Obtained during Phase II Clinical Efficacy Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Zanamivir susceptibility monitoring and characterization of influenza virus clinical isolates obtained during phase II clinical efficacy studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuraminidase Inhibitor Susceptibility Testing in Human Influenza Viruses: A Laboratory Surveillance Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Optimisation of Neuraminidase Expression for Use in Drug Discovery by Using HEK293-6E Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Permeation Enhancers for Oral Zanamivir Transport

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers and drug development professionals working on the oral delivery of zanamivir using permeation enhancers.

Troubleshooting Guides

This section addresses common issues encountered during in vitro experiments to evaluate the oral transport of zanamivir with permeation enhancers.

Problem / Observation	Potential Cause	Recommended Solution
Low or no enhancement of zanamivir transport in Caco-2 assays despite using a permeation enhancer.	1. Suboptimal enhancer concentration.[1] 2. Enhancer instability or degradation in the experimental medium. 3. Compromised Caco-2 cell monolayer integrity.[2][3] 4. Inaccurate quantification of zanamivir.	1. Perform a dose-response study to determine the optimal, non-toxic concentration of the permeation enhancer.[1] 2. Verify the stability of the enhancer in the transport buffer under experimental conditions (37°C, incubation time). 3. Measure the transepithelial electrical resistance (TEER) before and after the experiment. A significant drop may indicate cytotoxicity. Also, perform a Lucifer Yellow rejection assay to confirm monolayer integrity.[2][4] 4. Validate your analytical method (e.g., HPLC, LC-MS/MS) for accuracy, precision, and linearity in the transport medium.
High variability in apparent permeability (Papp) values between replicate experiments.	1. Inconsistent Caco-2 cell monolayer differentiation.[5] 2. Variation in experimental conditions (e.g., temperature, pH, incubation time). 3. Pipetting errors or inconsistent sampling volumes.	1. Standardize Caco-2 cell culture conditions, including seeding density, passage number (typically between 20 and 110), and differentiation time (usually 18-22 days).[6] 2. Ensure strict control over all experimental parameters. Use a calibrated incubator and pre-warm all solutions. 3. Use calibrated pipettes and ensure consistent and careful sampling from the donor and receiver compartments.
Low mass balance (% recovery) in Caco-2 transport studies.	1. Non-specific binding of zanamivir or the enhancer to the assay plates or apparatus.[2][7] 2. Zanamivir metabolism by Caco-2 cells.[6] 3. Accumulation of zanamivir within the Caco-2 cell monolayer.[6] 4. Poor solubility of the test compound.[7]	1. Use low-binding plates and centrifuge tubes. Include a control experiment without cells to assess binding to the apparatus. 2. While zanamivir metabolism is generally low, consider analyzing cell lysates for metabolites if significant loss is observed. 3. At the end of the transport study, wash and lyse the Caco-2 cells to quantify the amount of intracellularly accumulated zanamivir. 4. Assess the solubility of zanamivir and the enhancer in the transport buffer. If solubility is an issue, consider the use of co-solvents, ensuring they do not affect cell viability.[3]
Permeation enhancer shows significant cytotoxicity at effective concentrations.	1. The enhancer concentration is too high, leading to irreversible membrane damage.[8] 2. The chosen enhancer has an inherently narrow therapeutic window.	1. Perform a thorough cytotoxicity assessment (e.g., MTT, LDH assays) to determine the maximum non-toxic concentration.[9] 2. Explore alternative permeation enhancers with a better safety profile. Consider enhancers that are Generally Regarded As Safe (GRAS). 3. Investigate synergistic effects of combining lower, non-toxic concentrations of different enhancers.
Observed zanamivir transport is bidirectional, suggesting active efflux.	1. Zanamivir may be a substrate for efflux transporters (e.g., P-glycoprotein, BCRP) expressed on Caco-2 cells.[2][6]	1. To confirm active efflux, perform the Caco-2 permeability assay in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions. An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests active efflux.[2][6] 2. Use specific inhibitors of known efflux transporters (e.g., verapamil for P-gp, fumitremorgin C for BCRP) to identify the transporter involved. A significant reduction in the efflux ratio in the presence of an inhibitor confirms its role.[2]

Data Presentation

Table 1: In Vitro Permeability of Zanamivir with Different Permeation Enhancers across Caco-2 Cell Monolayers

Permeation Enhancer	Concentration	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)	Enhancement Ratio (ER)	Reference
Control (PBS)	-	~0.4	1.0	[1]
Capmul MCM L8	0.25%	~2.08	5.2	[1][10]
Glycerol	5%	~2.24	5.6	[1][10]
Sodium Caprate	10-200 mM	Concentration-dependent increase	Up to 13-fold	[11]

Table 2: In Vivo Bioavailability of Zanamivir with Permeation Enhancers in Rats

Formulation	Absolute Bioavailability (%)	Cmax (ng/mL)	Tmax (min)	Reference
Zanamivir in PBS (Intraduodenal)	<2%	-	-	[1]
Zanamivir with Glycerol (Intraduodenal)	~9.4%	-	-	[1]
Zanamivir with Capmul MCM L8 (Intraduodenal)	~47.4%	>7000	5	[1]
Zanamivir with Sodium Caprate (Oral)	Relative BA of 317.65% compared to control	~156 (in lungs)	30	[11]

Experimental Protocols

Caco-2 Cell Permeability Assay

Objective: To determine the apparent permeability coefficient (Papp) of zanamivir across a Caco-2 cell monolayer in the presence and absence of permeation enhancers.

Materials:

• Caco-2 cells (passage 20-50)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin.

• Transwell® inserts (e.g., 12-well, 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS), pH 7.4

• Zanamivir stock solution

• Permeation enhancer stock solution

• Lucifer Yellow solution

• TEER meter (e.g., Millicell® ERS-2)

Methodology:

• Cell Culture and Seeding: Culture Caco-2 cells in T-75 flasks at 37°C in a 5% CO₂ humidified atmosphere. Seed cells onto Transwell® inserts at a density of approximately 6 x 10⁴ cells/cm².

• Monolayer Differentiation: Culture the cells on the Transwell® inserts for 18-22 days, changing the medium every 2-3 days.

• Monolayer Integrity Check: Before the transport experiment, measure the TEER of the monolayers. Only use monolayers with TEER values above 300-500 Ω·cm². Perform a Lucifer Yellow permeability assay to confirm tight junction integrity; the permeability should be less than 1% per hour.[12]

• Transport Experiment:

  • Wash the monolayers twice with pre-warmed HBSS.

  • Pre-incubate the monolayers with HBSS for 30-45 minutes at 37°C.[12]

  • Prepare the donor solution containing zanamivir at the desired concentration, with or without the permeation enhancer, in HBSS.

  • Add the donor solution to the apical (upper) chamber and fresh HBSS to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber, replacing the volume with fresh, pre-warmed HBSS.[12]

  • At the end of the experiment, collect a sample from the apical chamber.

• Sample Analysis: Quantify the concentration of zanamivir in the collected samples using a validated HPLC or LC-MS/MS method.

• Papp Calculation: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) Where:

  • dQ/dt is the rate of drug transport across the monolayer (µg/s).
  • A is the surface area of the membrane (cm²).
  • C₀ is the initial concentration of the drug in the donor chamber (µg/mL).

Cytotoxicity Assay (MTT Assay)

Objective: To assess the cytotoxicity of permeation enhancers on Caco-2 cells.

Materials:

• Caco-2 cells

• 96-well plates

• DMEM with supplements

• Permeation enhancer solutions at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

Methodology:

• Seed Caco-2 cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[12]

• Replace the medium with fresh medium containing various concentrations of the permeation enhancer. Include a vehicle control (no enhancer) and a positive control (e.g., Triton X-100).

• Incubate for the same duration as the transport experiment (e.g., 2-4 hours).

• Remove the treatment solutions and add 100 µL of MTT solution (0.5 mg/mL in HBSS) to each well.[12]

• Incubate for 4 hours at 37°C.

• Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Zanamivir Quantification by HPLC

Objective: To quantify the concentration of zanamivir in samples from permeability studies.

Methodology (example): [7][13]

• Chromatographic System: HPLC with UV detection.

• Column: BDS Hypersil Cyano column (250 mm x 4.6 mm, 5 µm).[13]

• Mobile Phase: 98% ultrapure water and 2% acetonitrile (v/v).[13]

• Flow Rate: 0.5 mL/min.[13]

• Detection Wavelength: 230 nm.[13]

• Injection Volume: 10 µL.

• Standard Curve: Prepare zanamivir standards in the same matrix as the samples (e.g., HBSS) over a concentration range of 0.1-10 µg/mL.[13]

Mandatory Visualizations

Caption: Experimental workflow for assessing zanamivir permeability with enhancers.

Caption: Signaling pathway for paracellular permeability enhancement.

Frequently Asked Questions (FAQs)

Q1: What is the typical oral bioavailability of zanamivir without enhancers? A1: The oral bioavailability of zanamivir is very low, typically less than 2%, due to its high polarity and poor membrane permeability.[1]

Q2: How do permeation enhancers increase the oral transport of zanamivir? A2: Permeation enhancers primarily increase paracellular transport by transiently opening the tight junctions between intestinal epithelial cells.[14][15] This involves the activation of intracellular signaling pathways, such as those involving Protein Kinase C (PKC) and Myosin Light Chain Kinase (MLCK), which leads to the reorganization of tight junction proteins like occludin, claudins, and ZO-1.[12][16][17][18] Some enhancers may also act via the transcellular route by fluidizing the cell membrane.

Q3: Are the effects of permeation enhancers reversible? A3: Yes, for an enhancer to be considered safe, its effects on tight junctions should be transient and fully reversible.[14] Studies have shown that for enhancers like sodium caprate, the decrease in transepithelial resistance is reversible upon removal of the enhancer.[15] Similarly, the absorption enhancement effect of Capmul MCM L8 and glycerol is temporary, lasting less than two hours in rat models.[1]

Q4: What are the regulatory considerations when using permeation enhancers in a drug formulation? A4: A key advantage of using GRAS (Generally Regarded As Safe) permeation enhancers is that it may reduce the regulatory challenges compared to modifying the drug structure itself.[1] However, extensive safety and toxicity studies are still required to ensure that the enhancer does not cause irreversible damage to the intestinal mucosa.[19][20]

Q5: Besides chemical enhancers, are there other strategies to improve oral zanamivir delivery? A5: Yes, other approaches include the development of prodrugs that target intestinal transporters like hPepT1, or the use of novel formulation technologies such as double emulsions to encapsulate and protect the drug, thereby enhancing its absorption.[18]

References

• 1. Permeability Enhancers Dramatically Increase Zanamivir Absolute Bioavailability in Rats: Implications for an Orally Bioavailable Influenza Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. Challenges in Permeability Assessment for Oral Drug Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Caco-2 Permeability | Evotec [evotec.com]
• 7. Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux | Springer Nature Experiments [experiments.springernature.com]
• 8. Cytotoxicity and permeability enhancement of Capmul®MCM in nanoemulsion formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. Permeability Enhancers Dramatically Increase Zanamivir Absolute Bioavailability in Rats: Implications for an Orally Bioavailable Influenza Treatment | PLOS One [journals.plos.org]
• 11. jrturnerlab.com [jrturnerlab.com]
• 12. vetmed.fu-berlin.de [vetmed.fu-berlin.de]
• 13. Zonula occludens toxin modulates tight junctions through protein kinase C-dependent actin reorganization, in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Reversible increase in tight junction permeability to macromolecules in rat ileal mucosa in vitro by sodium caprate, a constituent of milk fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Sodium caprate as an enhancer of macromolecule permeation across tricellular tight junctions of intestinal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Myosin light chain kinase: pulling the strings of epithelial tight junction function - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Regulated assembly of tight junctions by protein kinase C - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Zonula occludens toxin modulates tight junctions through protein kinase C-dependent actin reorganization, in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

mitigating matrix effects in zanamivir quantification by mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with matrix effects during the quantification of zanamivir by mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of matrix effects in zanamivir quantification?

Matrix effects in zanamivir quantification by LC-MS/MS are primarily caused by co-eluting endogenous components from the biological matrix (e.g., plasma, sputum, nasal wash) that interfere with the ionization of zanamivir and its internal standard in the mass spectrometer's ion source.[1][2][3] Zanamivir is a highly polar compound, which can make it susceptible to interference from other polar molecules in the sample.[4][5] Common interfering substances include phospholipids, salts, and other small molecules present in the biological sample.[2] These substances can cause ion suppression or enhancement, leading to inaccurate and imprecise results.[3][6][7]

Q2: How can I assess the presence and extent of matrix effects in my assay?

Two primary methods are used to evaluate matrix effects:

• Post-Column Infusion: This qualitative method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[1][8] A solution of zanamivir is continuously infused into the mass spectrometer post-column while a blank, extracted matrix sample is injected. Any dip or rise in the baseline signal indicates the presence of matrix effects at that retention time.

• Post-Extraction Addition: This quantitative method compares the peak area of an analyte spiked into an extracted blank matrix with the peak area of the same analyte in a neat solution.[4][9] The matrix factor (MF) is calculated as:

  • MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

  • An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement. The FDA recommends that the precision of the matrix factor across different lots of matrix be ≤15% CV.

Q3: What are the recommended sample preparation techniques to minimize matrix effects for zanamivir?

The choice of sample preparation is critical for removing interfering components. For zanamivir analysis, the following techniques have proven effective:

• Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples and reducing matrix effects.[4][5][10] Both reversed-phase (C18) and hydrophilic interaction liquid chromatography (HILIC) based SPE cartridges can be used. SPE provides high recovery and cleaner extracts compared to protein precipitation.[10]

• Protein Precipitation (PPT): This is a simpler and faster method, often using acetonitrile or methanol.[11][12] While effective at removing proteins, it may not remove other interfering substances like phospholipids, which can still cause significant matrix effects.

• Liquid-Liquid Extraction (LLE): This technique can also be used but may be less effective for a polar compound like zanamivir unless appropriate solvent systems are employed.

Q4: Which type of internal standard is best for compensating for matrix effects?

A stable isotope-labeled (SIL) internal standard of zanamivir is highly recommended.[4] A SIL-IS has nearly identical chemical and physical properties to zanamivir and will co-elute, experiencing the same degree of ion suppression or enhancement. This co-elution allows for accurate correction of any variations in the analytical process, including extraction recovery and matrix effects.[4][6] If a SIL-IS is not available, a structural analogue can be used, but it may not co-elute perfectly and therefore may not compensate for matrix effects as effectively.[10][11][12]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Inappropriate mobile phase pH. - Column degradation or contamination. - Co-eluting interferences.	- Adjust mobile phase pH to ensure zanamivir is in a single ionic state. - Use a guard column and/or flush the analytical column. - Improve sample cleanup with a more rigorous SPE protocol.
High Variability in Results (Poor Precision)	- Inconsistent sample preparation. - Significant and variable matrix effects between samples. - Instrument instability.	- Automate sample preparation if possible.[4] - Use a stable isotope-labeled internal standard.[4] - Evaluate matrix effects across multiple lots of blank matrix. - Perform system suitability tests to ensure instrument performance.
Low Analyte Recovery	- Inefficient extraction from the sample matrix. - Analyte instability during sample processing.	- Optimize the SPE or LLE method (e.g., change sorbent, elution solvent). - Investigate zanamivir stability under the employed extraction and storage conditions.[4]
Ion Suppression/Enhancement	- Co-elution of matrix components. - Inadequate sample cleanup.	- Optimize chromatographic conditions to separate zanamivir from the interfering peaks. This can involve changing the column, mobile phase composition, or gradient profile.[7] - Implement a more effective sample preparation method, such as SPE.[5][10] - Dilute the sample to reduce the concentration of interfering matrix components.[9]
Inconsistent Internal Standard Response	- Degradation of the internal standard. - Precipitation of the internal standard in the sample. - Variable matrix effects impacting the IS differently than the analyte (if not a SIL-IS).	- Check the stability of the internal standard stock and working solutions. - Ensure the internal standard is soluble in the final sample extract. - Switch to a stable isotope-labeled internal standard.[4]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is based on a validated method for zanamivir quantification in human plasma.[4][10]

• Sample Pre-treatment: To 50 µL of plasma, add the internal standard solution.

• Protein Precipitation (Optional but recommended): Add a protein precipitating agent like acetonitrile, vortex, and centrifuge. Use the supernatant for the next step.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute zanamivir and the internal standard with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase.

Chromatographic and Mass Spectrometric Conditions

The following table summarizes typical LC-MS/MS parameters for zanamivir quantification.

Parameter	Condition 1: HILIC [4]	Condition 2: Reversed-Phase [10]
LC Column	ZIC-HILIC (100 x 2.1 mm, 5 µm)	C18 Thermo-BDS Hypersil (50 x 4.6 mm, 5 µm)
Mobile Phase A	Acetonitrile with 0.1% Formic Acid	0.1% Formic Acid in Water
Mobile Phase B	Water with 0.1% Formic Acid	Acetonitrile
Gradient	Isocratic or Gradient	Gradient
Flow Rate	0.3 - 0.5 mL/min	0.7 mL/min
Injection Volume	5 - 10 µL	5 µL
Ionization Mode	ESI Positive	ESI Positive
MS/MS Transitions	Zanamivir: Varies by instrument	Zanamivir: Varies by instrument
Internal Standard: Varies by instrument	Internal Standard: Varies by instrument

Quantitative Data Summary

The following tables present a summary of validation parameters from published methods for zanamivir quantification.

Table 1: Linearity and Sensitivity

Method	Matrix	Linear Range (ng/mL)	LLOQ (ng/mL)	Reference
HILIC-MS/MS	Human Plasma	1 - 50,000	1	[4]
LC-MS/MS	Human Plasma	2.15 - 64.5	2.15	[10]
LC-MS/MS	Human Plasma	4 - 80	4	[11][12]

Table 2: Accuracy and Precision

Method	Matrix	Accuracy (%)	Precision (%RSD)	Reference
HILIC-MS/MS	Human Plasma	Within ±6% of nominal	<15%	[4]
LC-MS/MS	Human Plasma	96.49 - 103.88	≤6.81%	[10]
LC-MS/MS	Human Plasma	Not explicitly stated	Not explicitly stated	[11][12]

Table 3: Recovery and Matrix Effect

Method	Matrix	Extraction Recovery (%)	Matrix Effect (%CV of MF)	Reference
HILIC-MS/MS	Human Plasma	Not explicitly stated	Method is free from matrix effects	[4]
LC-MS/MS	Human Plasma	92.8 - 94.7	≤5.02%	[10]
LC-MS/MS	Human Plasma	>99%	0.83%	[12]

Visualizations

Caption: Experimental workflow for zanamivir quantification.

Caption: Troubleshooting decision tree for matrix effects.

References

• 1. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. zefsci.com [zefsci.com]
• 3. longdom.org [longdom.org]
• 4. Quantification of the anti-influenza drug zanamivir in plasma using high-throughput HILIC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijpsonline.com [ijpsonline.com]
• 11. impactfactor.org [impactfactor.org]
• 12. healthinformaticsjournal.com [healthinformaticsjournal.com]

Zanamivir Stock Solutions: A Technical Guide to Long-Term Stability

Technical Support Center

For researchers, scientists, and drug development professionals utilizing zanamivir, maintaining the integrity and stability of stock solutions is paramount for reproducible and reliable experimental outcomes. This guide provides detailed information on the long-term stability of zanamivir stock solutions, including troubleshooting advice and frequently asked questions to address common challenges encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing zanamivir stock solutions?

A1: The choice of solvent depends on the intended application and desired storage duration.

• For short-term use (up to 24 hours): Aqueous buffers such as Phosphate Buffered Saline (PBS) at pH 7.2 are suitable. The solubility of zanamivir in PBS (pH 7.2) is approximately 5 mg/mL.[1] However, it is not recommended to store aqueous solutions for more than one day.[1]

• For long-term storage: Dimethyl sulfoxide (DMSO) can be used, with a solubility of approximately 0.13 mg/mL.[1] For cell culture experiments, it is crucial to ensure the final DMSO concentration is not cytotoxic. A specific protocol for a neuraminidase inhibition assay recommends dissolving zanamivir in a buffer containing 33.3 mM MES and 4 mM CaCl₂, at pH 6.5, for master stocks that can be stored at -20°C for up to 12 months.

Q2: What are the optimal storage conditions for zanamivir stock solutions?

A2: Zanamivir as a crystalline solid is stable for at least four years when stored at -20°C.[1] For stock solutions intended for long-term storage, aliquoting and freezing at -20°C or -80°C is recommended to minimize freeze-thaw cycles. One source suggests that stock solutions in an appropriate buffer can be stored at -20°C for up to 12 months. Stock solutions prepared in DMSO can be stored at -20°C for one year or -80°C for two years.

Q3: My zanamivir solution has turned yellow. Is it still usable?

A3: A change in color, such as turning yellow, can be an indicator of degradation. It is recommended to discard any solution that shows visual signs of degradation. To investigate the cause, consider potential exposure to light, improper storage temperature, or contamination.

Q4: I am seeing precipitate in my thawed zanamivir stock solution. What should I do?

A4: Precipitate formation upon thawing can occur, especially with concentrated stocks in aqueous buffers. Gently warm the solution to 37°C and vortex to redissolve the precipitate. If the precipitate does not dissolve, it may indicate insolubility at that concentration or degradation. It is advisable to prepare a fresh solution.

Q5: How can I assess the stability of my zanamivir stock solution?

A5: The stability of your zanamivir solution can be assessed using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC). This method can separate the intact zanamivir from its degradation products, allowing for the quantification of the active compound.

Troubleshooting Guide

This guide addresses specific issues that may arise during the preparation and storage of zanamivir solutions.

Issue	Potential Cause	Troubleshooting Steps
Reduced drug activity in experiments	Degradation of zanamivir in the stock solution.	1. Prepare a fresh stock solution from solid zanamivir. 2. Verify the storage conditions (temperature, light protection). 3. Assess the stability of the stock solution using a validated HPLC method.
Inconsistent experimental results	Inaccurate concentration of the stock solution or degradation.	1. Re-measure the concentration of the stock solution. 2. Prepare fresh dilutions from a newly prepared stock solution for each experiment. 3. Ensure the solution is completely thawed and mixed before use.
Precipitation after adding to cell culture media	Poor solubility or interaction with media components.	1. Ensure the final solvent concentration (e.g., DMSO) is compatible with your cell culture media. 2. Prepare an intermediate dilution in a solvent compatible with the media before final dilution.

Experimental Protocols

Preparation of Zanamivir Stock Solution for Long-Term Storage

This protocol is adapted from a method for preparing zanamivir stocks for neuraminidase inhibition assays.

Materials:

• Zanamivir (crystalline solid)

• 2-(N-morpholino)ethanesulfonic acid (MES)

• Calcium chloride (CaCl₂)

• Sodium hydroxide (NaOH) for pH adjustment

• Sterile, purified water

• Sterile, conical tubes

• 0.22 µm sterile filter

Procedure:

• Prepare 2x Assay Buffer:

  • Dissolve MES to a final concentration of 66.6 mM and CaCl₂ to a final concentration of 8 mM in sterile, purified water.

  • Adjust the pH to 6.5 using NaOH.

• Prepare Zanamivir Stock Solution (e.g., 300 µM):

  • Weigh the appropriate amount of zanamivir solid (MW = 332.31 g/mol ). For a 300 µM solution, this would be approximately 1 mg per 10 mL.

  • Dissolve the zanamivir in the 2x Assay Buffer.

• Sterilization and Storage:

  • Sterilize the solution by passing it through a 0.22 µm filter.

  • Aliquot the sterile stock solution into smaller volumes in sterile conical tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for up to 12 months.

Stability-Indicating HPLC Method for Zanamivir

This method provides a framework for assessing the stability of zanamivir solutions. A study by Bavaskar et al. (2024) describes a stability-indicating RP-HPLC method for zanamivir.[2]

Chromatographic Conditions (Example):

• Column: Hypersil C8 (150 mm × 4.6 mm, 5 µm)[2]

• Mobile Phase: Sodium phosphate monobasic and monohydric buffer and acetonitrile (65:35) with a pH of 4.2[2]

• Flow Rate: 1 mL/min[2]

• Detection Wavelength: 260 nm[2]

• Column Temperature: 30 °C[2]

Method Validation:

The method should be validated according to ICH guidelines (Q2(R1)) to ensure it is specific, accurate, precise, linear, and robust for its intended purpose of stability testing.[2]

Zanamivir Degradation Profile

Forced degradation studies help to understand the intrinsic stability of a drug and identify potential degradation pathways. A study was conducted on zanamivir under various stress conditions as per ICH guidelines.[2]

Stress Condition	Observation
Acid Hydrolysis	Degradation observed.
Base Hydrolysis	Significant degradation with multiple degradant peaks observed.[2]
Neutral Hydrolysis	Degradation observed.
Oxidative Degradation	Degradation observed.
Photolytic Degradation	Degradation observed.
Thermal Degradation	Degradation observed.

Note: The specific percentage of degradation and the identity of the degradation products require further detailed analysis of the study by Bavaskar et al. (2024).

Visualizing Experimental Workflows and Pathways

Zanamivir Stock Solution Preparation and Stability Testing Workflow

Caption: Workflow for preparing and testing the stability of zanamivir stock solutions.

Potential Degradation Pathways of Zanamivir

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Technical Support Center: Zanamivir Resistance in Influenza H1N1

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the molecular mechanisms of zanamivir resistance in influenza H1N1.

Frequently Asked Questions (FAQs)

Q1: What are the primary molecular mechanisms of zanamivir resistance in H1N1 influenza virus?

A1: Zanamivir resistance in H1N1 influenza primarily arises from amino acid substitutions in the viral neuraminidase (NA) protein, the target of the drug. These mutations can alter the conformation of the NA active site, reducing the binding affinity of zanamivir. Additionally, mutations in the hemagglutinin (HA) protein can contribute to resistance by modulating the balance between HA's receptor-binding activity and NA's receptor-cleaving activity.

Q2: Which specific neuraminidase (NA) mutations are most commonly associated with zanamivir resistance in H1N1?

A2: Several key mutations in the N1 neuraminidase have been identified to confer reduced susceptibility to zanamivir. Notable mutations include Q136K, Y155H, and various substitutions at position E119 (e.g., E119V, E119G, E119D). The well-known H275Y mutation, which confers high-level resistance to oseltamivir, generally does not significantly impact zanamivir susceptibility on its own but can contribute to resistance in combination with other mutations.[1][2][3]

Q3: How do hemagglutinin (HA) mutations contribute to zanamivir resistance?

A3: HA mutations can indirectly lead to reduced zanamivir susceptibility by altering the functional balance between receptor binding (HA) and receptor cleavage (NA).[4][5] For instance, a mutation like D225G in HA can decrease the avidity of the virus for its sialic acid receptor on the host cell.[6] This reduced binding affinity means that less NA activity is required for efficient viral release, making the virus functionally less dependent on NA and thus appearing more resistant to NA inhibitors like zanamivir in cell-based assays.[6][7]

Q4: What is the role of permissive or secondary mutations in the development of zanamivir resistance?

A4: Primary resistance mutations in NA can sometimes impair the enzyme's natural function, leading to a loss of viral fitness. Permissive or secondary mutations are compensatory changes that can arise elsewhere in the NA protein. These mutations may not directly affect drug binding but can restore the enzymatic activity or stability of the NA protein, thereby allowing the virus to tolerate the primary resistance mutation without a significant fitness cost.

Q5: Can zanamivir-resistant H1N1 viruses emerge in the absence of drug pressure?

A5: While antiviral pressure is a major driver for the selection of resistant variants, some resistance-associated mutations have been detected in circulating viruses from untreated individuals, albeit at a low frequency. This suggests that these mutations can arise spontaneously. However, their fixation and spread in a population are more likely to occur under the selective pressure of antiviral use.

Troubleshooting Guides for Experimental Assays

Neuraminidase (NA) Inhibition Assay

This assay is crucial for determining the 50% inhibitory concentration (IC50) of neuraminidase inhibitors.

Problem: High variability in IC50 values between replicate experiments.

• Possible Cause 1: Inconsistent virus concentration. The enzymatic activity of the virus stock can vary.

  • Solution: Always re-titer your virus stock before performing the assay to ensure a consistent amount of NA activity is used in each experiment.

• Possible Cause 2: Pipetting errors. Small volume inaccuracies can lead to significant differences in inhibitor concentrations.

  • Solution: Use calibrated pipettes and perform serial dilutions of the inhibitor carefully. Consider using a master mix for each inhibitor concentration to be distributed across replicate wells.

• Possible Cause 3: Substrate degradation. The fluorescent substrate (e.g., MUNANA) can be sensitive to light and temperature.

  • Solution: Prepare the substrate solution fresh for each experiment and protect it from light. Ensure consistent incubation times and temperatures.

Problem: No or very low NA activity detected in the control wells (virus only).

• Possible Cause 1: Inactive virus. The virus stock may have lost its enzymatic activity due to improper storage or multiple freeze-thaw cycles.

  • Solution: Use a fresh, low-passage virus stock. Aliquot virus stocks to minimize freeze-thaw cycles.

• Possible Cause 2: Incorrect assay buffer conditions. The pH and ion concentration of the buffer are critical for NA activity.

  • Solution: Ensure the assay buffer is at the optimal pH (typically around 6.5) and contains the correct concentration of Ca2+.

Problem: Unexpectedly high IC50 values for a supposedly sensitive virus.

• Possible Cause 1: Contamination of virus stock. The stock may be contaminated with a resistant variant.

  • Solution: Plaque-purify the virus stock to ensure a homogenous population. Sequence the NA and HA genes to confirm the absence of resistance-associated mutations.

• Possible Cause 2: Issues with the inhibitor. The inhibitor may have degraded.

  • Solution: Prepare fresh inhibitor solutions from a reliable source. Include a known sensitive and a known resistant virus as controls in your assay.

Plaque Reduction Assay

This cell-based assay assesses the ability of an antiviral to inhibit virus replication.

Problem: No plaques are forming in the control wells (virus only).

• Possible Cause 1: Low virus titer. The initial virus inoculum may be too low to produce visible plaques.

  • Solution: Titer the virus stock accurately using a reliable method (e.g., TCID50 or a preliminary plaque assay) to ensure an appropriate number of plaque-forming units (PFU) are added to each well.

• Possible Cause 2: Unhealthy or non-permissive cells. The cell monolayer may not be optimal for viral infection and plaque formation.

  • Solution: Ensure cells are healthy, within a low passage number, and form a confluent monolayer. Use a cell line known to be permissive for your influenza strain (e.g., MDCK cells).

• Possible Cause 3: Inactive trypsin. Trypsin is required for the cleavage of the HA protein, which is essential for viral entry in subsequent rounds of infection.

  • Solution: Use a fresh, active stock of TPCK-treated trypsin in the overlay medium.

Problem: Plaques are fuzzy, indistinct, or merge.

• Possible Cause 1: Overlay is too liquid. A semi-solid overlay is necessary to restrict viral spread to adjacent cells.

  • Solution: Ensure the correct concentration of agarose or Avicel is used in the overlay. Allow the overlay to solidify completely before moving the plates.

• Possible Cause 2: Incubation time is too long. Over-incubation can lead to the expansion and merging of plaques.

  • Solution: Optimize the incubation time for your specific virus and cell line to allow for the formation of distinct plaques.

• Possible Cause 3: High virus inoculum. Too many initial infectious events will lead to confluent lysis of the cell monolayer.

  • Solution: Perform serial dilutions of the virus to achieve a countable number of well-isolated plaques.

Problem: Inconsistent results in drug-treated wells.

• Possible Cause 1: Uneven drug distribution. The antiviral compound may not be evenly mixed in the overlay.

  • Solution: Ensure the drug is thoroughly mixed into the overlay medium before it is added to the wells.

• Possible Cause 2: Cytotoxicity of the compound. At high concentrations, the drug may be toxic to the cells, leading to cell death that can be mistaken for viral plaques.

  • Solution: Perform a cytotoxicity assay to determine the non-toxic concentration range of the compound on the specific cell line used in the plaque assay.

Reverse Genetics

This powerful technique allows for the generation of recombinant viruses with specific mutations.

Problem: Failure to rescue infectious virus.

• Possible Cause 1: Poor plasmid quality. The purity and integrity of the plasmids encoding the viral genes are critical.

  • Solution: Use high-purity plasmid preparations (e.g., endotoxin-free). Verify the sequence of each plasmid to ensure there are no unintended mutations.

• Possible Cause 2: Inefficient transfection. The delivery of all necessary plasmids into the host cells is essential.

  • Solution: Optimize the transfection protocol for your specific cell line (e.g., 293T cells). Use a reliable transfection reagent and optimize the DNA-to-reagent ratio. Co-culturing 293T and MDCK cells can improve rescue efficiency.[8]

• Possible Cause 3: Lethal mutation. The introduced mutation may be detrimental to viral replication.

  • Solution: If a specific mutation is suspected to be lethal, consider introducing compensatory mutations or using a helper virus system.

Problem: Rescued virus has reverted to wild-type or acquired additional mutations.

• Possible Cause 1: Instability of the introduced mutation. Some mutations may be unstable and revert during viral replication.

  • Solution: Passage the rescued virus at a low multiplicity of infection (MOI) to minimize selective pressure. Sequence the viral genome after a limited number of passages to confirm the presence of the desired mutation.

• Possible Cause 2: Contamination. Contamination with a wild-type virus can lead to its overgrowth.

  • Solution: Maintain strict aseptic techniques throughout the entire process. Use separate incubators and biosafety cabinets for work with different viruses.

Data Presentation: Zanamivir Susceptibility of H1N1 Neuraminidase Mutants

The following tables summarize the in vitro susceptibility of various H1N1 neuraminidase mutants to zanamivir, presented as 50% inhibitory concentrations (IC50) and the fold-increase in IC50 compared to the wild-type virus.

Table 1: Zanamivir IC50 Values for H1N1 Neuraminidase Mutants

Neuraminidase Mutation	Wild-Type IC50 (nM)	Mutant IC50 (nM)	Fold Increase in IC50	Reference(s)
Q136K	~0.3 - 0.5	~85 - 238	~300	[9]
Y155H	~1.0	>100	>100	[6]
E119V	Not specified	Not specified	Not specified	[10]
E119G	Not specified	Not specified	Highly Reduced Inhibition	[10]
E119D	~0.5	~415	~830	[11]
H275Y	~0.5	~0.5 - 1.0	~1-2	[12]
I223R + H275Y	Not specified	Increased resistance	Not specified	[1]

Note: IC50 values can vary depending on the specific viral strain and the assay conditions used.

Table 2: Impact of Hemagglutinin Mutations on Zanamivir Susceptibility in Plaque Reduction Assays

Virus Genotype (HA + NA)	Zanamivir IC50 in MDCK cells (nM)	Zanamivir IC50 in SIAT cells (nM)	Reference(s)
HAwt + NAwt	2.5 - 5	1.25 - 2.5	[6]
HAD225G + NAY155H	10 - 20	5 - 10	[6]
HAD225N + NAV114I	5 - 10	5 - 10	[6]

Experimental Protocols

Neuraminidase Inhibition Assay (Fluorescence-based)

This protocol is adapted from standard methods and is intended for the determination of NA inhibitor susceptibility.

Materials:

• Virus stocks (wild-type and mutants)

• Zanamivir powder

• 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate

• Assay Buffer (e.g., 33 mM MES, 4 mM CaCl2, pH 6.5)

• Stop Solution (e.g., 0.1 M Glycine, pH 10.7, in 25% ethanol)

• 96-well black flat-bottom plates

• Fluorometer

Procedure:

• Virus Dilution: Dilute virus stocks in assay buffer to a concentration that gives a linear fluorescent signal over the course of the assay. This needs to be determined empirically for each virus stock.

• Inhibitor Dilution: Prepare a stock solution of zanamivir in assay buffer. Perform serial dilutions of the zanamivir stock in the 96-well plate to achieve a range of final concentrations.

• Incubation with Inhibitor: Add the diluted virus to each well containing the serially diluted inhibitor. Include control wells with virus only (no inhibitor) and buffer only (no virus). Incubate the plate at 37°C for 30 minutes.

• Substrate Addition: Add the MUNANA substrate to all wells.

• Enzymatic Reaction: Incubate the plate at 37°C for 60 minutes in the dark.

• Stopping the Reaction: Add the stop solution to all wells.

• Fluorescence Reading: Read the fluorescence in a fluorometer with an excitation wavelength of ~365 nm and an emission wavelength of ~450 nm.

• Data Analysis: Subtract the background fluorescence (buffer only wells). Plot the percentage of NA inhibition versus the logarithm of the inhibitor concentration. The IC50 value is the concentration of the inhibitor that reduces the NA activity by 50%.

Plaque Reduction Assay

This assay measures the inhibition of viral replication in a cell culture system.

Materials:

• Confluent monolayer of MDCK cells in 12-well plates

• Virus stocks

• Zanamivir

• Infection Medium (e.g., MEM with 1 µg/mL TPCK-treated trypsin)

• Overlay Medium (e.g., 2X MEM mixed with 1.2% Avicel or 0.6% agarose, containing TPCK-treated trypsin)

• Fixing Solution (e.g., 10% formaldehyde)

• Staining Solution (e.g., 0.1% crystal violet in 20% ethanol)

Procedure:

• Cell Preparation: Seed MDCK cells in 12-well plates to obtain a confluent monolayer on the day of infection.

• Virus Dilution: Prepare serial dilutions of the virus stock in infection medium to obtain a concentration that will produce a countable number of plaques (e.g., 50-100 PFU/well).

• Infection: Wash the cell monolayers with PBS and inoculate with the virus dilutions. Incubate at 37°C for 1 hour to allow for viral adsorption.

• Drug Treatment: Prepare the overlay medium containing different concentrations of zanamivir.

• Overlay: After the 1-hour incubation, remove the virus inoculum and add the overlay medium containing the desired drug concentration to each well.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for 2-3 days until visible plaques are formed.

• Fixation and Staining: Fix the cells with the fixing solution for at least 30 minutes. Remove the overlay and stain the cell monolayer with the staining solution.

• Plaque Counting: Wash the plates with water and allow them to dry. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each drug concentration compared to the no-drug control. The IC50 is the drug concentration that reduces the number of plaques by 50%.

Plasmid-Based Reverse Genetics

This protocol outlines the general steps for generating recombinant influenza H1N1 viruses.

Materials:

• Eight plasmids encoding the eight gene segments of the H1N1 virus (PB2, PB1, PA, HA, NP, NA, M, NS) under the control of a Pol I promoter.

• Expression plasmids for the viral polymerase proteins (PB2, PB1, PA) and nucleoprotein (NP) under the control of a Pol II promoter.

• Human embryonic kidney (293T) cells and Madin-Darby canine kidney (MDCK) cells.

• Transfection reagent (e.g., Lipofectamine 2000).

• Opti-MEM or other serum-free medium.

• TPCK-treated trypsin.

Procedure:

• Cell Seeding: Co-culture 293T and MDCK cells in 6-well plates. 293T cells are highly transfectable, while MDCK cells are permissive for influenza virus replication.

• Plasmid Transfection: On the day of transfection, mix the eight viral gene plasmids and the four protein expression plasmids in a serum-free medium. Add the transfection reagent to the plasmid mixture, incubate, and then add the complex to the co-cultured cells.

• Incubation: Incubate the transfected cells at 37°C.

• Media Change: After 6-8 hours, replace the transfection medium with fresh Opti-MEM.

• Addition of Trypsin: At 24 hours post-transfection, replace the medium with Opti-MEM containing 1 µg/mL TPCK-treated trypsin.

• Virus Harvest: Incubate the cells for an additional 48-72 hours. Harvest the supernatant containing the rescued recombinant virus.

• Virus Amplification and Characterization: Amplify the rescued virus by infecting fresh MDCK cells. Confirm the presence of the desired mutations by sequencing the NA and HA genes. Titer the virus stock using a plaque assay or TCID50 assay.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Molecular mechanism of zanamivir resistance in H1N1.

Caption: Workflow for a fluorescence-based neuraminidase inhibition assay.

Caption: Workflow for plasmid-based reverse genetics of influenza virus.

References

• 1. Influenza neuraminidase mutations and resistance to neuraminidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of oseltamivir and zanamivir resistance in influenza A(H1N1)pdm09 virus, Denmark, 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 4. Influenza Antiviral Drug Resistance, Questions & Answers (Updated on February 28 2014) (US CDC, edited) - FluTrackers News and Information [flutrackers.com]
• 5. Understanding the Impact of Resistance to Influenza Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reduced susceptibility to all neuraminidase inhibitors of influenza H1N1 viruses with haemagglutinin mutations and mutations in non-conserved residues of the neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influenza A virus hemagglutinin mutations associated with use of neuraminidase inhibitors correlate with decreased inhibition by anti-influenza antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Susceptibilities of Antiviral-Resistant Influenza Viruses to Novel Neuraminidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Resistance profiles for the investigational neuraminidase inhibitor AV5080 in influenza A and B viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reverse Genetics Plasmid for Cloning Unstable Influenza A Virus Gene Segments - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Neuraminidase Inhibitor Susceptibility Testing in Human Influenza Viruses: A Laboratory Surveillance Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Zanamivir vs. Oseltamivir for Influenza B: A Comparative Efficacy Guide

This guide provides a detailed comparison of the neuraminidase inhibitors zanamivir and oseltamivir, with a specific focus on their efficacy in treating influenza B infections. The information is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview supported by experimental data.

Mechanism of Action

Both zanamivir and oseltamivir are potent and specific inhibitors of the neuraminidase (NA) enzyme of influenza A and B viruses.[1][2] This enzyme is crucial for the release of newly formed virus particles from the surface of infected cells.[2][3] By blocking the active site of the neuraminidase, these drugs prevent the cleavage of sialic acid residues, leading to the aggregation of virions on the cell surface and reducing the spread of the infection.[1][3]

Caption: Mechanism of action of neuraminidase inhibitors.

Comparative Clinical Efficacy

Clinical studies have shown that while both drugs are effective in treating influenza, zanamivir may have a slight advantage over oseltamivir in the context of influenza B infections.

Duration of Fever

A key metric for assessing the efficacy of influenza antivirals is the time to resolution of fever. Multiple studies have indicated that zanamivir leads to a faster defervescence in patients with influenza B compared to oseltamivir.

Study Population	Zanamivir (Mean duration of fever ± SD, hours)	Oseltamivir (Mean duration of fever ± SD, hours)	p-value	Reference
Adults & Adolescents	35.8 ± 22.4	52.7 ± 31.3	<0.001	[4]
Adults & Adolescents	36.2 ± 19.7	46.8 ± 29.6	<0.001	[5]
Adults (Pandemic H1N1)	43.2	50.4	0.0157	[6]
Children	1.67 days (40.1 hours)	1.86 days (44.6 hours)	Not statistically significant	[7][8]

As the data indicates, in adult and adolescent populations, zanamivir therapy resulted in a significantly shorter duration of fever for influenza B infections.[4][5] One study also found that temperature normalization was significantly faster in patients taking zanamivir during the H1N1 pandemic.[6] However, in pediatric populations, the difference in the duration of the febrile period between the two treatments was not statistically significant.[7][8][9] A network meta-analysis of 26 randomized clinical trials also found that zanamivir was associated with the shortest time to alleviation of influenza symptoms.[10]

Resistance Profiles

Resistance to neuraminidase inhibitors in influenza B viruses is relatively rare.[11]

• Oseltamivir: While resistance can emerge, it has been more commonly associated with influenza A viruses, particularly the H275Y mutation in the N1 neuraminidase.[11][12] Transmission of oseltamivir-resistant influenza B virus strains is considered rare.[13]

• Zanamivir: Resistance to zanamivir is extremely rare for both influenza A and B viruses.[11][14] This is partly attributed to its structural similarity to the natural substrate of the neuraminidase enzyme, sialic acid.[14]

• Cross-resistance: Dual resistance to both oseltamivir and zanamivir is very rare but has been reported, primarily in immunocompromised patients.[11][14]

Experimental Protocols

The susceptibility of influenza viruses to neuraminidase inhibitors is primarily assessed using enzyme inhibition assays. A common method is the fluorescence-based neuraminidase inhibition assay.[15][16]

Fluorescence-Based Neuraminidase Inhibition Assay

This assay quantifies the ability of a drug to inhibit the enzymatic activity of influenza neuraminidase. The IC50 value is determined, which is the concentration of the inhibitor required to reduce the neuraminidase activity by 50%.[15][16]

Materials:

• Influenza virus isolates

• Neuraminidase inhibitors (Zanamivir, Oseltamivir carboxylate)

• 2′-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate

• Assay buffer (e.g., MES buffer with CaCl2)

• Fluorometer

Procedure:

• Virus Titration: The neuraminidase activity of the virus isolates is determined by serial dilution and incubation with the MUNANA substrate to identify the appropriate virus concentration for the inhibition assay.[15]

• Inhibitor Dilution: Serial dilutions of zanamivir and oseltamivir carboxylate are prepared.

• Incubation: The diluted virus is pre-incubated with the various concentrations of the inhibitors.

• Substrate Addition: The MUNANA substrate is added to the virus-inhibitor mixtures. The neuraminidase cleaves the MUNANA, releasing the fluorescent product 4-methylumbelliferone (4-MU).[15][16]

• Fluorescence Measurement: The fluorescence is measured using a fluorometer.

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of neuraminidase inhibition against the logarithm of the inhibitor concentration.

Caption: Workflow for a fluorescence-based neuraminidase inhibition assay.

Conclusion

Both zanamivir and oseltamivir are effective treatments for influenza B. However, the available data suggests that zanamivir may offer a modest clinical advantage in terms of a shorter duration of fever in adult and adolescent populations.[4][5] Furthermore, the development of resistance to zanamivir appears to be rarer than to oseltamivir.[11] The choice of antiviral may also depend on the patient's age, underlying health conditions, and the route of administration, with zanamivir being an inhaled medication and oseltamivir being orally administered.[2]

References

• 1. Neuraminidase inhibitors: zanamivir and oseltamivir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antiviral agents active against influenza A viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comparison of the effectiveness of zanamivir and oseltamivir for the treatment of influenza A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Comparison of efficacy and safety of oseltamivir and zanamivir in pandemic influenza treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Comparison of the clinical effectiveness of oseltamivir and zanamivir against influenza virus infection in children. | Semantic Scholar [semanticscholar.org]
• 10. Comparison of Antiviral Agents for Seasonal Influenza Outcomes in Healthy Adults and Children: A Systematic Review and Network Meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Influenza and antiviral resistance: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Antiviral Drug Resistance among Influenza Viruses | Influenza (Flu) | CDC [cdc.gov]
• 14. A Review of Clinical Influenza A and B Infections With Reduced Susceptibility to Both Oseltamivir and Zanamivir - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Zanamivir and Other Neuraminidase Inhibitors for Influenza Treatment

For Immediate Release

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of zanamivir and other commercially available neuraminidase inhibitors (NAIs)—oseltamivir, peramivir, and laninamivir. The following sections objectively compare their efficacy, resistance profiles, safety, and pharmacokinetic properties, supported by experimental data. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in the development of antiviral therapeutics.

Mechanism of Action of Neuraminidase Inhibitors

Neuraminidase inhibitors are a class of antiviral drugs that target the neuraminidase enzyme of the influenza virus.[1] This enzyme is crucial for the release of newly formed viral particles from the surface of infected host cells.[2] By binding to the active site of the neuraminidase enzyme, these inhibitors prevent the cleavage of sialic acid residues on the host cell, which in turn traps the budding viruses on the cell surface.[1][2] This action effectively halts the spread of the virus to other cells, thereby reducing the overall viral load and mitigating the severity and duration of the illness.[1] All neuraminidase inhibitors, including zanamivir, oseltamivir, peramivir, and laninamivir, share this fundamental mechanism of action and are effective against both influenza A and B viruses.[3][4]

Mechanism of action of neuraminidase inhibitors.

Comparative Efficacy

Clinical studies have demonstrated that neuraminidase inhibitors can modestly reduce the duration of influenza symptoms. Treatment with oseltamivir or zanamivir has been shown to shorten the duration of illness in healthy children and adults by approximately one day.[5][6] A meta-analysis indicated that peramivir might offer a superior reduction in the time to symptom alleviation compared to other NAIs.[7][8] Laninamivir has also been shown to be effective, with one study demonstrating a significant reduction in the duration of illness in children with oseltamivir-resistant influenza A/H1N1.[5]

Neuraminidase Inhibitor	Administration Route	Key Efficacy Findings	References
Zanamivir	Inhaled	Reduces duration of symptoms by approximately 0.6 to 1 day in adults and children.	[5][6][9]
Oseltamivir	Oral	Reduces duration of symptoms by about 1 day in adults and up to 36 hours in children.	[5][6][9]
Peramivir	Intravenous	May be superior to other NAIs in reducing time to symptom alleviation.	[7][8][10]
Laninamivir	Inhaled	Effective in a single dose; has shown efficacy against oseltamivir-resistant strains.	[5][11]

In Vitro Inhibitory Activity

The in vitro inhibitory activity of neuraminidase inhibitors is typically measured by the half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the neuraminidase enzyme's activity. These values can vary depending on the influenza virus strain and the specific assay used.

Influenza Strain	Zanamivir IC50 (nM)	Oseltamivir IC50 (nM)	Peramivir IC50 (nM)	Laninamivir IC50 (nM)	References
A/H1N1	0.92	1.34	Not widely reported in comparative studies	Not widely reported in comparative studies	[12]
A/H3N2	2.28	0.67	Not widely reported in comparative studies	Not widely reported in comparative studies	[12]
Influenza B	4.19	13	Not widely reported in comparative studies	Not widely reported in comparative studies	[12]
H5N1	Susceptible	Susceptible	Susceptible	Susceptible	[13]
H7N9	Potent inhibitor	Less potent, resistance observed	Potent inhibitor	Potent inhibitor	[14][15]

Note: IC50 values are highly dependent on the specific virus isolate and the assay methodology.

Resistance Profiles

The emergence of drug-resistant influenza strains is a significant public health concern. Resistance to oseltamivir, particularly in seasonal H1N1 viruses, has been more frequently reported than resistance to zanamivir.[16] Peramivir and laninamivir have demonstrated activity against some oseltamivir-resistant strains.[14][16] Mutations in the neuraminidase enzyme, such as the H274Y substitution in N1 neuraminidases, can confer resistance to oseltamivir while retaining susceptibility to zanamivir.[17]

Neuraminidase Inhibitor	Common Resistance Mutations	Key Resistance Characteristics	References
Zanamivir	E119G/D/A, D198N	Resistance remains relatively low.	[16][17]
Oseltamivir	H274Y (in N1), R292K (in N2)	Resistance has been more widespread, especially in past H1N1 strains.	[14][16]
Peramivir	H274Y can reduce susceptibility.	Generally active against many oseltamivir-resistant strains.	[16][17]
Laninamivir	Not as extensively studied	Appears to have a higher barrier to resistance.	[14][16]

Pharmacokinetics and Safety

The pharmacokinetic properties of neuraminidase inhibitors differ significantly, largely due to their different routes of administration.

Parameter	Zanamivir	Oseltamivir	Peramivir	Laninamivir	References
Administration	Inhaled	Oral (prodrug)	Intravenous	Inhaled (prodrug)	[3][4][11]
Bioavailability	4-17% (systemic)	~80% (as active metabolite)	100%	Not applicable (local action)	[3]
Metabolism	Excreted unchanged	Prodrug hydrolyzed to active form	Excreted unchanged	Prodrug hydrolyzed to active form	[3][11]
Half-life	2.5-5.1 hours	6-10 hours (active metabolite)	Long half-life	Long-lasting in respiratory tract	[3][4][11]
Common Adverse Events	Bronchospasm (in patients with underlying respiratory disease)	Nausea, vomiting, headache	Diarrhea	Generally well-tolerated	[6][8][18][19]

Experimental Protocols

Fluorescence-Based Neuraminidase Inhibition Assay

A common method for determining the IC50 values of neuraminidase inhibitors is the fluorescence-based neuraminidase inhibition assay.[20][21]

Principle: This assay measures the ability of a neuraminidase inhibitor to block the enzymatic activity of viral neuraminidase. The enzyme cleaves a fluorogenic substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), releasing the fluorescent product 4-methylumbelliferone (4-MU). The reduction in fluorescence in the presence of an inhibitor is proportional to its inhibitory activity.[20][21]

Detailed Methodology:

• Virus Preparation: Influenza virus stocks are diluted in an appropriate assay buffer to achieve a suitable level of neuraminidase activity.[20]

• Inhibitor Dilution: A serial dilution of the neuraminidase inhibitors (e.g., zanamivir, oseltamivir carboxylate) is prepared in a 96-well plate.[21]

• Incubation: The diluted virus is added to the wells containing the inhibitor dilutions and incubated to allow for the binding of the inhibitor to the neuraminidase enzyme.[22]

• Substrate Addition: The fluorogenic substrate MUNANA is added to each well, and the plate is incubated at 37°C.[20]

• Reaction Termination: The enzymatic reaction is stopped by adding a stop solution (e.g., a high pH buffer).[20]

• Fluorescence Reading: The fluorescence of the product, 4-MU, is measured using a fluorometer with an excitation wavelength of approximately 355 nm and an emission wavelength of around 460 nm.[20][21]

• Data Analysis: The IC50 value is calculated by plotting the percentage of neuraminidase inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[21]

Workflow for a fluorescence-based neuraminidase inhibition assay.

Logical Framework for NAI Selection

The choice of a specific neuraminidase inhibitor depends on several factors, including the patient's age and clinical status, the route of administration, and local resistance patterns.

Decision framework for selecting a neuraminidase inhibitor.

References

• 1. What are neuraminidase inhibitors and how do they work? [synapse.patsnap.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Neuraminidase Inhibitors for Treatment of Influenza A and B Infections [cdc.gov]
• 4. Neuraminidase inhibitor - Wikipedia [en.wikipedia.org]
• 5. Neuraminidase inhibitors for preventing and treating influenza in children | Cochrane [cochrane.org]
• 6. Neuraminidase inhibitors for influenza: a systematic review and meta-analysis of regulatory and mortality data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Meta-Analysis Comparing the Efficacy and Safety of Peramivir with Other Neuraminidase Inhibitors for Influenza Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effectiveness of neuraminidase inhibitors in treatment and prevention of influenza A and B: systematic review and meta-analyses of randomised controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. What are the mechanisms of action of the antivirals? - Clinical practice guidelines for influenza - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Sensitivity of influenza viruses to zanamivir and oseltamivir: a study performed on viruses circulating in France prior to the introduction of neuraminidase inhibitors in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. In Silico Studies Reveal Peramivir and Zanamivir as an Optimal Drug Treatment Even If H7N9 Avian Type Influenza Virus Acquires Further Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A review of neuraminidase inhibitor susceptibility in influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Susceptibilities of Antiviral-Resistant Influenza Viruses to Novel Neuraminidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cochranelibrary.com [cochranelibrary.com]
• 19. journalslibrary.nihr.ac.uk [journalslibrary.nihr.ac.uk]
• 20. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. documents.thermofisher.com [documents.thermofisher.com]

Zanamivir's Efficacy Against Oseltamivir-Resistant Influenza: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of oseltamivir-resistant influenza strains presents a significant challenge to seasonal and pandemic influenza preparedness. This guide provides a comprehensive comparison of zanamivir and oseltamivir, with a focus on zanamivir's effectiveness against oseltamivir-resistant influenza. The information is supported by experimental data from in vitro studies, detailed methodologies for key experiments, and visual representations of relevant biological pathways and workflows.

Executive Summary

Zanamivir, a neuraminidase inhibitor, has demonstrated consistent efficacy against influenza A and B viruses, including strains that have developed resistance to oseltamivir. The primary mechanism of oseltamivir resistance in influenza A (H1N1) viruses is the H275Y mutation in the neuraminidase (NA) protein. This mutation alters the configuration of the NA active site, hindering the binding of oseltamivir. However, zanamivir's binding to the active site is not significantly affected by this mutation, allowing it to maintain its inhibitory activity. This guide presents data from neuraminidase inhibition assays that quantitatively demonstrate zanamivir's retained potency against these resistant variants.

Data Presentation: Neuraminidase Inhibitor Susceptibility

The following table summarizes the 50% inhibitory concentration (IC50) values of zanamivir and oseltamivir against wild-type and oseltamivir-resistant influenza A viruses. A higher IC50 value indicates lower susceptibility to the antiviral drug.

Influenza A Virus Strain	Neuraminidase (NA) Genotype	Oseltamivir IC50 (nM)	Zanamivir IC50 (nM)	Fold-change in Oseltamivir IC50 (Resistant vs. Wild-Type)
A/California/04/09 (H1N1)pdm09	Wild-Type	~1	~0.5	N/A
A/California/04/09 (H1N1)pdm09	H275Y Mutant	>300	~0.5	>300[1]
A/Brisbane/59/2007-like (H1N1)	Wild-Type	~0.90	~1.14	N/A
A/Brisbane/59/2007-like (H1N1)	H275Y Mutant	~400	~1.5	~444[2]
A(H3N2)	Wild-Type	~0.73	~2.09	N/A
Influenza B	Wild-Type	~11.53	~4.15	N/A

Note: IC50 values can vary between studies depending on the specific assay conditions.

Experimental Protocols

Fluorescence-Based Neuraminidase Inhibition Assay

This assay is a widely used method to determine the susceptibility of influenza viruses to neuraminidase inhibitors.

Principle: The assay measures the ability of a neuraminidase inhibitor to block the enzymatic activity of the influenza neuraminidase. The enzyme's activity is detected using a fluorogenic substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA). When cleaved by neuraminidase, MUNANA releases a fluorescent product, 4-methylumbelliferone (4-MU), which can be quantified. The concentration of the inhibitor that reduces neuraminidase activity by 50% is the IC50 value.[3]

Materials:

• Influenza virus isolates (wild-type and resistant strains)

• Neuraminidase inhibitors (Zanamivir, Oseltamivir carboxylate)

• MUNANA substrate

• Assay buffer (e.g., MES buffer with CaCl2)

• 96-well black, flat-bottom plates

• Fluorescence plate reader

Procedure:

• Virus Preparation: Virus stocks are diluted in assay buffer to a concentration that yields a linear fluorescent signal over the course of the reaction.

• Serial Dilution of Inhibitors: Zanamivir and oseltamivir carboxylate are serially diluted in the assay buffer to create a range of concentrations.

• Incubation with Virus: 50 µL of each inhibitor dilution is added to the wells of a 96-well plate, followed by the addition of 50 µL of the diluted virus. The plate is incubated to allow the inhibitor to bind to the viral neuraminidase.

• Substrate Addition: 50 µL of MUNANA substrate is added to each well to initiate the enzymatic reaction.

• Fluorescence Reading: The plate is incubated at 37°C, and the fluorescence is measured at appropriate time points using a fluorescence plate reader (excitation ~365 nm, emission ~450 nm).

• IC50 Calculation: The percentage of neuraminidase inhibition is calculated for each inhibitor concentration relative to a no-inhibitor control. The IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.[3]

Plaque Reduction Assay

This cell-based assay assesses the ability of an antiviral compound to inhibit the replication of influenza virus.

Principle: A monolayer of susceptible cells, such as Madin-Darby canine kidney (MDCK) cells, is infected with a known amount of influenza virus in the presence of varying concentrations of the antiviral drug. The virus replicates and spreads to adjacent cells, forming localized areas of cell death known as plaques. The number and size of these plaques are reduced in the presence of an effective antiviral. The concentration of the drug that reduces the number of plaques by 50% is the EC50 (50% effective concentration).

Materials:

• Madin-Darby canine kidney (MDCK) cells

• Cell culture medium (e.g., DMEM with fetal bovine serum)

• Influenza virus stocks

• Antiviral compounds (Zanamivir, Oseltamivir)

• Agarose or Avicel overlay medium

• Crystal violet staining solution

Procedure:

• Cell Seeding: MDCK cells are seeded in 6-well or 12-well plates and grown to form a confluent monolayer.[4]

• Virus Infection: The cell monolayer is washed and then infected with a dilution of influenza virus calculated to produce a countable number of plaques (e.g., 50-100 plaque-forming units per well).

• Antiviral Treatment: The virus inoculum is removed, and the cells are overlaid with a semi-solid medium (containing agarose or Avicel) containing serial dilutions of the antiviral drug.

• Incubation: The plates are incubated at 37°C in a CO2 incubator for 2-3 days to allow for plaque formation.[5]

• Plaque Visualization: The cells are fixed and stained with crystal violet. The plaques appear as clear zones against a background of stained, uninfected cells.

• EC50 Determination: The plaques are counted for each drug concentration, and the percentage of plaque inhibition is calculated relative to a no-drug control. The EC50 value is determined by plotting the percentage of inhibition against the drug concentration.

Mandatory Visualizations

Caption: Influenza Virus Replication Cycle and Point of Neuraminidase Inhibition.

Caption: Experimental Workflow for the Neuraminidase Inhibition Assay.

Conclusion

The presented data and experimental protocols underscore the continued viability of zanamivir as a crucial antiviral agent, particularly in the context of oseltamivir resistance. The H275Y mutation, a common marker for oseltamivir resistance in H1N1 strains, does not significantly impact the inhibitory activity of zanamivir. This makes zanamivir a critical tool in the clinical management of influenza and a vital component of pandemic preparedness strategies. For researchers and drug development professionals, the methodologies outlined provide a framework for the continued surveillance of antiviral resistance and the evaluation of new antiviral candidates.

References

• 1. Pandemic H1N1 2009 influenza virus with the H275Y oseltamivir resistance neuraminidase mutation shows a small compromise in enzyme activity and viral fitness - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Influenza virus plaque assay [protocols.io]
• 5. pubcompare.ai [pubcompare.ai]

Cross-Resistance Profiles of Zanamivir and Peramivir in Influenza Neuraminidase

A comprehensive analysis of cross-resistance between the neuraminidase inhibitors zanamivir and peramivir reveals distinct patterns dictated by specific amino acid substitutions in the influenza neuraminidase (NA) protein. While both drugs target the same active site of the NA enzyme, variations in their chemical structures lead to differential binding affinities and susceptibility profiles in the presence of mutations. This guide provides a comparative overview of their performance, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Quantitative Analysis of Cross-Resistance

The susceptibility of influenza viruses to zanamivir and peramivir is quantitatively assessed by determining the half-maximal inhibitory concentration (IC50) of each drug. A significant increase in the IC50 value for a mutant virus compared to the wild-type virus indicates reduced susceptibility or resistance. The following tables summarize the impact of key NA mutations on the efficacy of zanamivir and peramivir, presented as fold-changes in IC50 values.

Neuraminidase Mutation	Influenza Virus Subtype(s)	Fold Increase in Zanamivir IC50	Fold Increase in Peramivir IC50	Key Observations
H274Y (N1 numbering)	A(H1N1), A(H5N1)	No significant change	High-level resistance (100 to >400-fold)	This is a common oseltamivir resistance mutation that confers significant resistance to peramivir but not to zanamivir.[1][2][3]
R292K	A(H3N2), A(H7N9)	Moderate resistance (<50-fold)	High-level resistance	Confers high-level resistance to oseltamivir and peramivir, with a smaller but still significant reduction in zanamivir susceptibility.[1][4]
E119G	A(H3N2), A(H5N1)	High-level resistance (>1,300-fold)	Minimal to no effect	Primarily confers high-level resistance to zanamivir with little impact on peramivir or oseltamivir susceptibility.[2][5]
Q136K	A(H1N1)	High-level resistance (~300-fold)	Moderate resistance (~70-fold)	This mutation significantly reduces susceptibility to both zanamivir and peramivir, though the effect is more pronounced for zanamivir.[2][6]
D198G	A(H5N1)	Moderate resistance (~44-fold)	Low-level resistance (~4-fold)	This mutation, identified after zanamivir passage, also reduced oseltamivir susceptibility.[5]
I222M + H274Y	A(H5N1)	No significant change	Very high-level resistance (>3,000-fold)	The double mutation dramatically increases peramivir resistance compared to H274Y alone, while zanamivir susceptibility is maintained.[5]
A245T	Influenza B	Moderate resistance (~32-fold)	Low-level resistance (~5-fold)	This mutation also affects oseltamivir sensitivity.[7]

Experimental Protocols

The evaluation of cross-resistance between zanamivir and peramivir predominantly relies on in vitro neuraminidase inhibition assays. The following provides a generalized methodology for these key experiments.

Neuraminidase Inhibition Assay (Fluorometric/Chemiluminescent)

Objective: To determine the concentration of a neuraminidase inhibitor (NAI) required to inhibit 50% of the neuraminidase activity (IC50) of a given influenza virus.

Materials:

• Influenza virus isolates (wild-type and mutant strains)

• Neuraminidase inhibitors: Zanamivir and Peramivir of known concentrations

• Fluorogenic or chemiluminescent substrate: 2′-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) or a similar substrate.

• Assay buffer (e.g., MES buffer with CaCl2)

• Microplates (96-well, black for fluorescence or white for chemiluminescence)

• Fluorometer or luminometer

Procedure:

• Virus Preparation: Virus stocks are diluted in assay buffer to a concentration that yields a linear reaction rate for the duration of the assay.

• Serial Dilution of Inhibitors: Zanamivir and peramivir are serially diluted in the assay buffer to cover a range of concentrations.

• Incubation with Inhibitors: A fixed amount of the diluted virus is pre-incubated with the various concentrations of the inhibitors in the microplate wells for a defined period (e.g., 30 minutes) at a specific temperature (e.g., 37°C) to allow for inhibitor binding to the neuraminidase.

• Substrate Addition: The fluorogenic or chemiluminescent substrate (e.g., MUNANA) is added to each well to initiate the enzymatic reaction.

• Enzymatic Reaction: The plate is incubated at 37°C for a specific time (e.g., 60 minutes). The neuraminidase cleaves the substrate, releasing a fluorescent or luminescent product.

• Reaction Termination and Signal Detection: The reaction is stopped by adding a stop solution (e.g., NaOH for MUNANA). The fluorescence or luminescence is then measured using a plate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: The percentage of neuraminidase inhibition is calculated for each inhibitor concentration relative to a no-inhibitor control. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Visualizing Experimental and Logical Relationships

The following diagrams illustrate the workflow of the neuraminidase inhibition assay and the logical relationships of cross-resistance patterns between zanamivir and peramivir.

Caption: Workflow of a Neuraminidase Inhibition Assay.

Caption: Cross-Resistance Patterns of Key NA Mutations.

References

• 1. Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Influenza and antiviral resistance: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuraminidase Mutations Conferring Resistance to Oseltamivir in Influenza A(H7N9) Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Zanamivir-resistant influenza viruses with a novel neuraminidase mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Peramivir and laninamivir susceptibility of circulating influenza A and B viruses - PMC [pmc.ncbi.nlm.nih.gov]

comparative pharmacokinetics of inhaled versus intravenous zanamivir

A Comparative Guide to the Pharmacokinetics of Inhaled versus Intravenous Zanamivir

Introduction

Zanamivir is an antiviral medication that acts as a neuraminidase inhibitor, effective against both influenza A and B viruses.[1] It is available in two primary formulations for administration: a dry powder for oral inhalation and an aqueous solution for intravenous infusion.[2] While the inhaled route targets the respiratory tract directly, the intravenous route provides systemic circulation for treating severe influenza infections.[3] This guide provides a detailed comparison of the pharmacokinetic profiles of inhaled and intravenous zanamivir, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Comparative Pharmacokinetic Data

The route of administration significantly influences the systemic exposure and local concentrations of zanamivir in the respiratory tract. The following tables summarize the key pharmacokinetic parameters for intravenous and inhaled zanamivir from studies in healthy adult subjects.

Table 1: Serum Pharmacokinetic Parameters of Intravenous Zanamivir

Parameter	100 mg (q12h)	200 mg (q12h)	600 mg (q12h)	Continuous Infusion (42 mg total)
Cmax (ng/mL)	3,090	6,360	18,700	130
Tmax (h)	1.0	1.0	1.0	12.0
AUC0-12 (ng·h/mL)	6,680	13,900	44,700	1,220
t1/2 (h)	2.6	2.5	2.5	Not Reported
CL (L/h)	15.0	14.4	13.4	Not Reported

Data sourced from a study in healthy adult subjects. Cmax and Tmax are reported as median values. AUC0-12 is the area under the concentration-time curve from 0 to 12 hours. t1/2 is the elimination half-life. CL is the systemic clearance.[4][5]

Table 2: Serum Pharmacokinetic Parameters of Inhaled Zanamivir

Parameter	10 mg (q12h)
Cmax (ng/mL)	21.2
Tmax (h)	1.75
AUC0-12 (ng·h/mL)	Not Reported
t1/2 (h)	Not Reported
Bioavailability	4-17%[6]

Data sourced from a study in healthy adult subjects. Cmax and Tmax are reported as median values. Due to low and variable serum concentrations in the terminal phase, AUC and half-life were not accurately estimated for the inhaled route.[4]

Table 3: Zanamivir Concentrations in Epithelial Lining Fluid (ELF)

Administration Route	Dose	Median ELF Concentration (ng/mL)
Intravenous (Intermittent)	100 mg (q12h)	74
200 mg (q12h)	146
600 mg (q12h)	419
Inhaled	10 mg (q12h)	891 (first collection), 326 (subsequent collections)

ELF concentrations were measured 12 hours after the last dose. For the inhaled route, corresponding serum concentrations were undetectable at the time of ELF measurement.[7][8]

Pharmacokinetic Pathways and Disposition

The following diagram illustrates the distinct pharmacokinetic pathways of inhaled and intravenous zanamivir, from administration to elimination.

Caption: Comparative pharmacokinetic pathways of inhaled and intravenous zanamivir.

Experimental Protocols

The data presented in this guide is primarily derived from an open-label, non-randomized, multiple-dose pharmacokinetic study conducted in healthy adult subjects.[4][7]

Study Design and Population

• Design: The study was an open-label, non-randomized, single-period, multiple-dose pharmacokinetic evaluation.[4]

• Participants: Healthy adult subjects were enrolled in different cohorts for each administration regimen.[7] Each regimen was administered to six healthy subjects.[4]

Dosing Regimens

• Intravenous (Intermittent): Zanamivir was administered as an intravenous infusion at doses of 100 mg, 200 mg, or 600 mg every 12 hours for two doses.[8]

• Intravenous (Continuous): A 6 mg loading dose was administered over 2 minutes, followed by a continuous infusion at a rate of 3 mg/h for 12 hours.[7]

• Oral Inhaled: Zanamivir was administered as 10 mg (two 5-mg inhalations) via a Rotadisk/Diskhaler device every 12 hours for two doses.[4]

Pharmacokinetic Sampling and Analysis

• Serum Sampling: Serial blood samples were collected at specified time points to determine the serum concentrations of zanamivir.[5]

• Pulmonary Sampling: A single bronchoalveolar lavage (BAL) was performed at various time points for each subject to calculate the drug concentrations in the epithelial lining fluid (ELF).[8]

• Analytical Method: Zanamivir concentrations in serum and BAL fluid were quantified using a validated analytical method. Pharmacokinetic parameters were calculated using non-compartmental analysis.[2]

Summary of Findings

• Systemic Exposure: Intravenous administration results in complete bioavailability and dose-proportional systemic exposure, with a half-life of approximately 2.5 hours.[5] In contrast, inhaled zanamivir has low systemic bioavailability (4-17%), leading to significantly lower serum concentrations.[6]

• Pulmonary Concentrations: Despite low systemic absorption, oral inhalation delivers high concentrations of zanamivir directly to the epithelial lining fluid of the lungs, exceeding those achieved with even high-dose intravenous administration.[8]

• Distribution and Elimination: Zanamivir exhibits a low volume of distribution, roughly equivalent to the extracellular water volume, and has minimal protein binding (<10%).[9][10] It is not metabolized and is primarily eliminated unchanged by the kidneys.[9][10] Therefore, dose adjustments may be necessary for patients with renal impairment.[11]

Conclusion

The choice between inhaled and intravenous zanamivir is guided by the clinical context. Inhaled zanamivir is suitable for treating uncomplicated influenza by delivering high drug concentrations to the primary site of infection in the respiratory tract with minimal systemic side effects.[12] Intravenous zanamivir is reserved for hospitalized patients with severe influenza, where high systemic drug levels are necessary to ensure adequate penetration into the pulmonary compartment and other tissues.[3] The pharmacokinetic data clearly demonstrates that while intravenous administration provides predictable and high systemic exposure, direct inhalation is more efficient at achieving high local concentrations in the lungs.

References

• 1. What is the mechanism of Zanamivir? [synapse.patsnap.com]
• 2. mdpi.com [mdpi.com]
• 3. Safety and Pharmacokinetics of Intravenous Zanamivir Treatment in Hospitalized Adults With Influenza: An Open-label, Multicenter, Single-Arm, Phase II Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Zanamivir Pharmacokinetics and Pulmonary Penetration into Epithelial Lining Fluid following Intravenous or Oral Inhaled Administration to Healthy Adult Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. journals.asm.org [journals.asm.org]
• 8. Zanamivir pharmacokinetics and pulmonary penetration into epithelial lining fluid following intravenous or oral inhaled administration to healthy adult subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics of zanamivir after intravenous, oral, inhaled or intranasal administration to healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Zanamivir | C12H20N4O7 | CID 60855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. Zanamivir for influenza in adults and children: systematic review of clinical study reports and summary of regulatory comments | The BMJ [bmj.com]

Zanamivir Efficacy: A Comparative Analysis Against H1N1 and H3N2 Influenza Subtypes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of the neuraminidase inhibitor, zanamivir, against two common influenza A subtypes: H1N1 and H3N2. The information presented is collated from a range of in vitro and clinical studies to support research and development in the field of antiviral therapeutics.

In Vitro Efficacy: Neuraminidase Inhibition

The in vitro efficacy of zanamivir is primarily determined by its ability to inhibit the neuraminidase (NA) enzyme of the influenza virus, a critical step in viral replication. This is typically quantified by the 50% inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the NA enzyme activity.

A study of influenza viruses circulating in France found that influenza A/H1N1 viruses were more sensitive to zanamivir than A/H3N2 viruses. The mean IC50 value for H1N1 was 0.92 nM, whereas the mean IC50 for H3N2 was 2.28 nM[1]. Conversely, H3N2 viruses were found to be more sensitive to oseltamivir[1]. Other research has shown IC50 values for zanamivir against H1N1 to be approximately 0.19 µM and 15.93 µM for H3N2 in a plaque reduction assay[2].

Influenza Subtype	Mean IC50 (nM) of Zanamivir	Reference
A/H1N1	0.92	[1]
A/H3N2	2.28	[1]

Note: IC50 values can vary depending on the specific viral strains tested and the assay methodology used.

Clinical Efficacy

Clinical studies have evaluated the effectiveness of zanamivir in treating uncomplicated influenza infections. In a large, double-blind, placebo-controlled study, zanamivir was shown to reduce the median time to alleviation of major symptoms by one day compared to a placebo in an intent-to-treat population that included patients with H1N1, H3N2, and influenza B[3]. The study noted no significant difference in treatment effect between influenza A and B[4].

A comparative study in children found no statistically significant difference in the total febrile period or the duration of fever after starting treatment between oseltamivir and zanamivir for both H1N1 and H3N2 infections[5]. Another study in children comparing zanamivir and laninamivir octanoate for H3N2 and influenza B infections found that the duration of fever was longer in patients with influenza B than in those with H3N2[6].

While direct head-to-head clinical trials focusing solely on zanamivir's efficacy in H1N1 versus H3N2 are limited, the available data suggest that zanamivir is effective against both subtypes.

Zanamivir Resistance

The emergence of drug-resistant influenza strains is a significant concern. While resistance to oseltamivir, another neuraminidase inhibitor, has been more frequently reported, particularly in H1N1 strains with the H275Y mutation, zanamivir has generally retained its activity against these variants[7][8][9].

Studies have shown that 100% of the 2009 H1N1 viruses tested during the 2013-2014 season were susceptible to zanamivir[10]. The development of resistance to zanamivir during treatment has been identified but is considered rare[10]. Some mutations, such as E119V/G and Q136K in the neuraminidase of A(H1N1)pdm09 viruses, have been shown to confer resistance to zanamivir[8]. For H3N2, the R292K mutation can lead to reduced susceptibility to both oseltamivir and zanamivir[7]. Overall, the rate of NAI resistance for H3N2 has remained low, generally below 0.5%[11].

Experimental Protocols

Neuraminidase (NA) Inhibition Assay (Fluorometric)

This assay is a standard method for determining the in vitro susceptibility of influenza viruses to neuraminidase inhibitors.

Objective: To determine the concentration of zanamivir required to inhibit 50% of the neuraminidase activity of H1N1 and H3N2 viruses (IC50).

Materials:

• Influenza virus isolates (H1N1 and H3N2)

• Zanamivir (serial dilutions)

• Fluorogenic substrate: 2′-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA)

• Assay buffer (e.g., MES buffer with CaCl2)

• Stop solution (e.g., NaOH in ethanol)

• Fluorometer

Procedure:

• Virus Preparation: Clinical isolates of influenza A (H1N1 and H3N2) are propagated in a suitable cell line, such as Madin-Darby canine kidney (MDCK) cells[12]. The virus titer is determined and adjusted to a standardized concentration for the assay.

• Assay Setup: The assay is performed in a 96-well plate format.

• Inhibitor Addition: Serial half-log dilutions of zanamivir (e.g., from 10 µM to 0.01 nM) are added to the wells[13].

• Virus Incubation: A standardized amount of the influenza virus is added to the wells containing the diluted zanamivir and incubated for a specified period (e.g., 30 minutes) to allow the inhibitor to bind to the neuraminidase enzyme.

• Substrate Reaction: The fluorogenic substrate MUNANA is added to each well, and the plate is incubated at 37°C for a specified time (e.g., 60 minutes). The viral neuraminidase will cleave the MUNANA, releasing the fluorescent product 4-methylumbelliferone.

• Reaction Termination: The enzymatic reaction is stopped by adding a stop solution[14].

• Fluorescence Measurement: The fluorescence is measured using a fluorometer at the appropriate excitation and emission wavelengths.

• Data Analysis: The percentage of neuraminidase inhibition is calculated for each zanamivir concentration relative to a no-drug control. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Randomized Controlled Clinical Trial for Influenza Treatment

This protocol outlines the general design for a clinical trial to evaluate the efficacy of zanamivir.

Objective: To compare the efficacy and safety of zanamivir to a placebo in the treatment of acute influenza in adults.

Study Design: Double-blind, randomized, placebo-controlled, multicenter, parallel-group study[3].

Inclusion Criteria:

• Adult patients presenting with an influenza-like illness.

• Onset of symptoms within a specified timeframe (e.g., less than 48 hours)[4].

• Presence of fever and at least two characteristic influenza symptoms (e.g., headache, myalgia, cough, sore throat).

Exclusion Criteria:

• Known contraindications to zanamivir.

• Concurrent use of other antiviral medications.

• Severe underlying medical conditions that could confound the results.

Procedure:

• Patient Screening and Enrollment: Eligible patients who provide informed consent are enrolled in the study.

• Randomization: Patients are randomly assigned to receive either zanamivir or a placebo[3]. The randomization is blinded to both the patients and the investigators.

• Treatment Administration: Patients self-administer the assigned treatment (e.g., inhaled zanamivir 10 mg or placebo) twice daily for a specified duration (e.g., five days)[4].

• Symptom Monitoring: Patients record the severity of their influenza symptoms daily in a diary.

• Virological Assessment: Nasal or throat swabs are collected at baseline and at specified follow-up times to confirm influenza infection by laboratory methods (e.g., RT-PCR or viral culture) and to assess viral shedding.

• Primary Endpoint: The primary measure of efficacy is the time to alleviation of major influenza symptoms[3][4].

• Secondary Endpoints: These may include the duration of fever, severity of symptoms, time to return to normal activities, and incidence of influenza-related complications.

• Safety Assessment: Adverse events are monitored and recorded throughout the study.

• Statistical Analysis: The data from the zanamivir and placebo groups are compared using appropriate statistical methods to determine if there is a significant difference in the primary and secondary endpoints.

Visualizations

References

• 1. Sensitivity of influenza viruses to zanamivir and oseltamivir: a study performed on viruses circulating in France prior to the introduction of neuraminidase inhibitors in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. repub.eur.nl [repub.eur.nl]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of the clinical effectiveness of zanamivir and laninamivir octanoate for children with influenza A(H3N2) and B in the 2011–2012 season - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Characterization of Drug-Resistant Influenza Virus A(H1N1) and A(H3N2) Variants Selected In Vitro with Laninamivir - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Antiviral Drug Resistance among Influenza Viruses | Influenza (Flu) | CDC [cdc.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Susceptibilities of Antiviral-Resistant Influenza Viruses to Novel Neuraminidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Resistance profiles for the investigational neuraminidase inhibitor AV5080 in influenza A and B viruses - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Clinical Trial Design Comparing Zanamivir and Oseltamivir in the Treatment of Influenza

This guide provides a comparative analysis of zanamivir and oseltamivir, two neuraminidase inhibitors used for the treatment of influenza. The comparison is based on data from head-to-head clinical trials, with a focus on efficacy and safety. Detailed experimental protocols and visual diagrams of the drug's mechanism of action and a typical clinical trial workflow are included to provide a comprehensive resource for researchers, scientists, and drug development professionals.

Data Presentation: Efficacy and Safety Comparison

The following tables summarize the quantitative data from a head-to-head clinical trial comparing the efficacy and safety of oseltamivir and zanamivir in patients with influenza.[1]

Table 1: Comparison of Efficacy Between Oseltamivir and Zanamivir [1]

Efficacy Endpoint	Oseltamivir (n=40)	Zanamivir (n=40)	P-value
Time to Temperature Normalization (hours)	50.4	43.2	0.0157
Time to Symptom Disappearance (hours)	157.2	163.2	> 0.05
Time to Resuming Work (hours)	158.4	145.2	> 0.05

Table 2: Comparison of Adverse Events Between Oseltamivir and Zanamivir [1]

Adverse Event	Oseltamivir (n=40)	Zanamivir (n=40)	P-value
Drowsiness	37.5% (15 patients)	22.5% (9 patients)	> 0.05
Nausea	25% (10 patients)	15% (6 patients)	> 0.05
Psychiatric Problems	7.5% (3 patients)	5% (2 patients)	> 0.05
Respiratory Distress	0% (0 patients)	12.5% (5 patients)	< 0.05

Experimental Protocols

The following is a detailed methodology for a randomized, double-blind, placebo-controlled head-to-head clinical trial comparing oseltamivir and zanamivir, adapted from a similar study design.[2][3][4]

1. Study Design: A multicenter, randomized, double-blind, double-dummy, parallel-group study.

2. Patient Population:

• Inclusion Criteria: Adult outpatients presenting with influenza-like illness for less than 36 hours, a positive influenza A or B rapid test, and at least one respiratory symptom (cough, sore throat) and one systemic symptom (fever, headache, myalgia).
• Exclusion Criteria: Pregnancy, severe underlying chronic illness, and recent influenza vaccination.

3. Randomization and Blinding: Patients are randomized in a 1:1 ratio to receive either oseltamivir or zanamivir. A double-dummy design is used to maintain blinding, where patients in the oseltamivir group receive active oseltamivir and a placebo inhaler, and patients in the zanamivir group receive active zanamivir and a placebo capsule.

4. Treatment:

• Oseltamivir Group: 75 mg oseltamivir orally twice daily for 5 days.
• Zanamivir Group: 10 mg zanamivir (two 5 mg inhalations) twice daily for 5 days.

5. Data Collection:

• Baseline: Demographic data, medical history, and baseline symptom scores are recorded. A nasal swab is collected for RT-PCR confirmation of influenza.
• Daily: Patients record their symptoms in a diary.
• Follow-up Visits: Patients are assessed on days 3, 7, and 14 for symptom resolution, adverse events, and virological clearance (via nasal swabs).

6. Endpoints:

• Primary Endpoint: Time to alleviation of all influenza symptoms.
• Secondary Endpoints:
• Time to resolution of fever.
• Viral load reduction from baseline.
• Incidence of influenza-related complications.
• Incidence and severity of adverse events.

7. Statistical Analysis: The primary efficacy analysis is performed on the intent-to-treat population with confirmed influenza. Time-to-event endpoints are analyzed using Kaplan-Meier methods and log-rank tests.

Mandatory Visualization

Signaling Pathway: Mechanism of Action of Neuraminidase Inhibitors

References

• 1. Comparison of efficacy and safety of oseltamivir and zanamivir in pandemic influenza treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy of Oseltamivir-Zanamivir Combination Compared to Each Monotherapy for Seasonal Influenza: A Randomized Placebo-Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy of oseltamivir-zanamivir combination compared to each monotherapy for seasonal influenza: a randomized placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A new role of neuraminidase (NA) in the influenza virus life cycle: implication for developing NA inhibitors with novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Inhibitory Efficacy: A Comparative Analysis of Zanamivir and Laninamivir

This guide provides an objective comparison of the in vitro inhibitory concentrations of two key neuraminidase inhibitors, zanamivir and laninamivir, used in the treatment of influenza. The data presented is compiled from multiple research studies to offer a comprehensive overview for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The inhibitory activities of zanamivir and laninamivir are typically quantified by their 50% inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the viral neuraminidase (NA) enzyme activity in vitro. A lower IC50 value indicates greater potency.

The following table summarizes the comparative IC50 values of zanamivir and laninamivir against various influenza virus neuraminidase subtypes as reported in published literature.

Neuraminidase Subtype	Zanamivir (IC50, nM)	Laninamivir (IC50, nM)	Key Observations
Group 1 NA (N5)	0.59[1]	0.90[1]	Both inhibitors are highly effective, with zanamivir showing slightly higher potency.[1]
Atypical Group 1 NA (p09N1)	1.11[1]	1.83[1]	Zanamivir is approximately 1.65-fold more potent against this subtype.[1]
Group 2 NA (p57N2)	1.36[1]	3.12[1]	Zanamivir is about 2.29-fold more potent against this group 2 NA.[1]
Influenza A (General)	0.95 (median)[2]	Not specified	Zanamivir demonstrates potent inhibition against influenza A clinical isolates.[2]
Influenza B (General)	2.7 (median)[2]	<4[3]	Both inhibitors are effective, though generally require slightly higher concentrations for influenza B compared to some influenza A subtypes.[2][3][4]
Avian Influenza (Various NA subtypes)	2.2 - 30.1 (range)[5]	Not specified	Zanamivir's efficacy varies across different avian NA subtypes.[5]

Note: Laninamivir is a 7-methoxy derivative of zanamivir.[6] While their core structures and binding modes are similar, the additional methoxy group in laninamivir can influence its interaction with the NA active site, leading to differences in inhibitory activity.[1] Both drugs are generally more effective against group 1 NAs than group 2 NAs.[1]

Experimental Protocols

The in vitro inhibitory concentrations (IC50 values) cited in this guide are primarily determined using a fluorescence-based neuraminidase inhibition assay. This method is a standard for assessing the susceptibility of influenza viruses to NA inhibitors.[7][8]

Principle of the Assay: The assay quantifies the ability of an inhibitor to block the enzymatic activity of viral neuraminidase. The NA enzyme cleaves a fluorogenic substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), releasing a fluorescent product, 4-methylumbelliferone (4-MU).[7][9] The concentration of the inhibitor that reduces the fluorescent signal by 50% is determined as the IC50 value.[7]

Detailed Methodology (Compiled from multiple sources):

• Preparation of Reagents:

  • Inhibitor Stock Solutions: Master stocks of zanamivir and laninamivir are prepared at a concentration of 300 µM by dissolving the powdered drug in an appropriate assay buffer (e.g., 66.6 mM MES, 8 mM CaCl2, pH 6.5).[7] These stocks can be stored at -20°C.[7]

  • Substrate Solution: A working solution of MUNANA is prepared (e.g., 300 µM) in the assay buffer.[7] This solution should be protected from light.[7]

  • Virus Samples: Clinical isolates or laboratory strains of influenza virus are cultured, often in Madin-Darby canine kidney (MDCK) cells, and the culture supernatants containing the virus are harvested.[8]

• Assay Procedure:

  • Inhibitor Dilution: The neuraminidase inhibitors are serially diluted in the assay buffer in a 96-well microplate to create a range of concentrations for testing.

  • Incubation with Virus: A standardized amount of the virus sample is added to each well containing the diluted inhibitors and incubated (e.g., for 30 minutes at 37°C) to allow the inhibitor to bind to the viral neuraminidase.

  • Enzymatic Reaction: The MUNANA substrate solution is added to all wells, and the plate is incubated for a specific period (e.g., 1 hour at 37°C) to allow the enzymatic reaction to proceed.[4]

  • Stopping the Reaction: The reaction is terminated by adding a stop solution (e.g., a high pH buffer like NaOH).[4]

• Data Acquisition and Analysis:

  • Fluorescence Measurement: The fluorescence of the product (4-MU) is measured using a fluorometer with appropriate excitation (e.g., 365 nm) and emission (e.g., 450 nm) wavelengths.[4]

  • IC50 Calculation: The fluorescence readings are plotted against the inhibitor concentrations. A dose-response curve is generated using non-linear regression analysis to calculate the IC50 value, which is the drug concentration that causes a 50% reduction in fluorescence compared to the no-inhibitor control.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the fluorescence-based neuraminidase inhibition assay used to determine the IC50 values for zanamivir and laninamivir.

Caption: Workflow for the fluorescence-based neuraminidase inhibition assay.

References

• 1. Structural and Functional Analysis of Laninamivir and its Octanoate Prodrug Reveals Group Specific Mechanisms for Influenza NA Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of the clinical effectiveness of zanamivir and laninamivir octanoate for children with influenza A(H3N2) and B in the 2011–2012 season - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Comparison of Efficacies of RWJ-270201, Zanamivir, and Oseltamivir against H5N1, H9N2, and Other Avian Influenza Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuraminidase mutations conferring resistance to laninamivir lead to faster drug binding and dissociation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Effectiveness of four types of neuraminidase inhibitors approved in Japan for the treatment of influenza - PMC [pmc.ncbi.nlm.nih.gov]

The Ferret Model: Validating In Vivo Zanamivir Susceptibility for Influenza Research

A Comparative Guide for Researchers

The ferret (Mustela putorius furo) stands as a premier animal model for investigating influenza virus infection and the efficacy of antiviral agents.[1] Its value lies in the close parallels it shares with human influenza, as ferrets are susceptible to human influenza strains without the need for viral adaptation, exhibit similar clinical symptoms such as fever and sneezing, and can transmit the virus to other ferrets.[1][2][3] This guide provides an objective comparison of the ferret model with other alternatives and presents experimental data and protocols that underscore its validation for in vivo zanamivir susceptibility studies.

Comparison of In Vivo Models for Influenza Research

While various animal models are utilized in influenza research, the ferret model offers distinct advantages, particularly for evaluating antiviral effectiveness where clinical outcomes are a primary focus.

Feature	Ferret Model	Mouse Model
Susceptibility to Human Strains	High, no prior viral adaptation required.[1][2]	Often requires mouse-adapted virus strains.
Clinical Symptoms	Exhibits human-like symptoms (fever, sneezing, lethargy, nasal discharge).[2]	Generally lacks clinical symptoms, limiting extrapolation to human clinical trials.[2]
Virus Transmission	Efficiently transmits influenza viruses to naive contacts.[1][3]	Transmission is not a consistently reliable feature.
Respiratory Tract Anatomy	Similar to humans, with ciliated respiratory epithelium and submucosal glands.	Differs significantly from the human respiratory tract.
Immunological Reagents	Limited availability of ferret-specific reagents.[1]	Wide availability of reagents for immunological studies.
Cost and Husbandry	Higher cost and more complex husbandry requirements.	Lower cost and simpler husbandry.
Primary Use in Antiviral Studies	Efficacy studies measuring reduction in viral load, transmission, and clinical symptoms.[1]	Initial screening, studies on viral pathogenesis and host immune response.[4]

Zanamivir Susceptibility Studies in the Ferret Model: A Data-Driven Overview

Studies utilizing the ferret model have been instrumental in understanding the in vivo efficacy of zanamivir and the potential for the emergence of drug-resistant influenza strains.

One key study sought to induce in vivo resistance to zanamivir and amantadine in ferrets infected with influenza A/LosAngeles/1/87 (H3N2). While amantadine treatment rapidly produced drug-resistant viruses within six days, a similar course of zanamivir treatment showed no evidence of reduced susceptibility.[5][6] Even after passaging the virus from zanamivir-treated ferrets to a new group, no clones exhibited reduced susceptibility in neuraminidase (NA) inhibition assays.[5][7]

However, research on highly pathogenic avian influenza A(H5N1) viruses has shown that resistance can emerge under specific conditions. In ferrets infected with A/Vietnam/1203/2004 and treated with a high dose of zanamivir (1.0 mg/kg twice daily), one viral isolate was found with a 350-fold higher IC50 for zanamivir.[8] This reduced susceptibility was linked to a Q136L mutation in the neuraminidase protein.[8]

The following table summarizes key quantitative data from these representative studies.

Study Parameter	Ferret Group	Virus Strain	Key Findings	Reference
Resistance Development	Zanamivir-treated	A/LosAngeles/1/87 (H3N2)	No evidence of reduced susceptibility after a single course of treatment. No clones showed reduced susceptibility in NA inhibition assays.	[5][6][7]
Resistance Development	Amantadine-treated	A/LosAngeles/1/87 (H3N2)	Resistance generated within 6 days with characteristic M2 gene mutations.	[5][6]
Resistance Emergence (H5N1)	Zanamivir-treated (1.0mg/kg twice daily)	A/Vietnam/1203/2004 (H5N1)	One isolate showed a 350-fold increase in zanamivir IC50 and a 26-fold increase in oseltamivir IC50. A Q136L mutation in neuraminidase was identified.	[8]
Assay Correlation	Paired isolates before and during zanamivir therapy	Clinical influenza isolates	Neuraminidase inhibition (NAI) assay results correlated with in vivo susceptibility in ferrets, while plaque reduction assays (PRA) showed variable results.	[9]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of in vivo studies. Below are summarized protocols from key ferret model studies on zanamivir susceptibility.

General Ferret Model Protocol for Antiviral Resistance Study[6]

• Animals: 5–6-week-old castrated male ferrets were used.

• Virus: Influenza virus A/LosAngeles/1/87 (H3N2) was propagated and diluted to the desired titer.

• Inoculation: Ferrets were infected intranasally (0.5 mL per naris) with 1 mL of the virus solution.

• Zanamivir Administration: Zanamivir was resuspended in sterile water. Treatment involved intranasal administration at varying doses for a specified number of days (e.g., 9 days).

• Sample Collection: Daily nasal washes were collected from all ferrets.

• Viral Shedding and Resistance Assessment:

  • Plaque Assay: Nasal wash samples were assayed on Madin-Darby canine kidney (MDCK) cell monolayers. To screen for resistance, assays were performed with and without 1 mmol/L zanamivir in the media.[6]

  • Neuraminidase (NA) Inhibition Assay: Clones showing potential resistance were further tested in NA inhibition assays to confirm reduced susceptibility.[5]

  • Sequencing: The hemagglutinin and neuraminidase genes of isolated viral clones were sequenced to identify mutations associated with resistance.[5]

Protocol for Assessing Zanamivir Resistance in A(H5N1) Infection[8]

• Animals: Female ferrets aged 6-12 months were used.

• Virus: Influenza A/Vietnam/1203/2004 (H5N1) and A/Chicken/Laos/26/2006 (H5N1) were used.

• Inoculation: Ferrets were infected intranasally.

• Zanamivir Administration: Ferrets were treated with doses equivalent to the recommended human dose or sub-optimal doses. For example, one group received 1.0 mg/kg of zanamivir twice daily.

• Sample Collection: Nasal washes were collected at various time points post-infection (e.g., day 8).

• Resistance Analysis:

  • IC50 Determination: The 50% inhibitory concentration (IC50) of zanamivir for viral isolates from nasal washes was determined.

  • Sequence Analysis: The neuraminidase gene of isolates with reduced susceptibility was sequenced to identify mutations.

Visualizing Experimental Workflows and Mechanisms

Diagrams generated using Graphviz provide a clear visual representation of complex processes.

Caption: Workflow for a ferret study on zanamivir susceptibility.

Zanamivir functions by inhibiting the viral neuraminidase enzyme, which is critical for the release of new virus particles from infected host cells.

Caption: Zanamivir's mechanism of action on influenza virus release.

References

• 1. Frontiers | Using the Ferret as an Animal Model for Investigating Influenza Antiviral Effectiveness [frontiersin.org]
• 2. Using the Ferret as an Animal Model for Investigating Influenza Antiviral Effectiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Baloxavir treatment of ferrets infected with influenza A(H1N1)pdm09 virus reduces onward transmission - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo assay systems for study of influenza virus inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of development of resistance to antivirals in the ferret model of influenza virus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Assessing the development of oseltamivir and zanamivir resistance in A(H5N1) influenza viruses using a ferret model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phenotypic Drug Susceptibility Assay for Influenza Virus Neuraminidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Inhibition of Human Parainfluenza Virus-3 by Zanamivir and Suramin: A Comparative Guide

For Immediate Release

A promising strategy in the ongoing search for effective antiviral therapies against human parainfluenza virus type 3 (hPIV-3) has emerged from the synergistic combination of two existing drugs: the anti-influenza medication zanamivir and the anti-parasitic agent suramin.[1][2] This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the enhanced antiviral effect achieved by this dual-drug regimen, supported by key experimental data and detailed protocols.

hPIV-3 is a major cause of acute respiratory illness, particularly in infants and young children, for which no approved vaccine or antiviral therapy is currently available.[1][3] The repurposing of approved drugs presents an accelerated pathway for therapeutic development. Studies have demonstrated that while zanamivir and suramin individually exhibit inhibitory activity against hPIV-3, their combined application results in a significantly more potent, synergistic antiviral effect in vitro.[1][2][3]

Mechanism of Action: A Dual Assault on Viral Entry

Both zanamivir and suramin target the hPIV-3 hemagglutinin-neuraminidase (HN) protein, which is crucial for viral attachment to and release from host cells.[1][3] Zanamivir, a neuraminidase inhibitor, is known to block the enzymatic activity of HN.[4] Suramin has been identified as a non-competitive inhibitor of the hPIV-3 HN, meaning it binds to a different site on the protein than zanamivir.[1][3] This dual-binding event is believed to enhance the overall inhibitory effect on the virus's ability to infect cells.[1][3]

Quantitative Analysis of Antiviral Activity

The efficacy of zanamivir and suramin, both individually and in combination, has been quantified through in vitro assays. The half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) values from a key study are presented below. A lower value indicates higher potency.

Compound	Assay Type	Target	IC50 / EC50 (µM)
Zanamivir	Antiviral (Focus Reduction)	hPIV-3 Infection	>500
Suramin	Neuraminidase Inhibition	hPIV-3 HN	13.5[1]
Suramin	Antiviral (Focus Reduction)	hPIV-3 Infection (post-adsorption)	30[1][3]
Suramin	Antiviral (Binding @ 4°C)	hPIV-3 Binding	3.1[1]

Synergistic Effect Analysis

The synergistic interaction between zanamivir and suramin was evaluated using the Chou-Talalay method, which calculates a Combination Index (CI). A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.

Drug Combination	Effect Level (Fraction Affected, Fa)	Combination Index (CI)	Interpretation
Zanamivir + Suramin	0.5 (50% inhibition)	< 1	Synergy
Zanamivir + Suramin	0.75 (75% inhibition)	< 1	Synergy
Zanamivir + Suramin	0.9 (90% inhibition)	< 1	Synergy

Data derived from Bally et al., Scientific Reports, 2016.

These results demonstrate that the combination of zanamivir and suramin is synergistic across a range of inhibition levels, suggesting that lower concentrations of each drug could be used to achieve a significant antiviral effect.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings.

Cell and Virus Culture

• Cells: Madin-Darby canine kidney (MDCK) cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% L-glutamine.

• Virus: Human parainfluenza virus type 3 (hPIV-3), C243 strain, was propagated in LLC-MK2 cells.

Cytotoxicity Assay

To ensure that the observed antiviral effects were not due to cellular toxicity, a cytotoxicity assay was performed.

• MDCK cells were seeded in 96-well plates.

• The cells were treated with serial dilutions of zanamivir and suramin.

• After a 72-hour incubation period, cell viability was assessed using a commercial ATP-based luminescence assay.

• The 50% cytotoxic concentration (CC50) was determined.

Neuraminidase (NA) Inhibition Assay

This assay measures the direct inhibitory effect of the compounds on the enzymatic activity of the viral HN protein.

• Recombinant hPIV-3 HN protein was used.

• The protein was incubated with serial dilutions of the test compounds.

• The fluorogenic substrate 4-methylumbelliferyl-N-acetyl-α-D-neuraminide (MUNANA) was added.

• The fluorescence generated by the enzymatic cleavage of MUNANA was measured over time.

• IC50 values were calculated based on the reduction in fluorescence compared to untreated controls.

Antiviral Activity (Focus Reduction Assay)

This assay quantifies the inhibition of viral infection in a cell culture model.

• Confluent monolayers of MDCK cells in 96-well plates were infected with hPIV-3.

• After a 1-hour adsorption period, the virus inoculum was removed, and the cells were overlaid with medium containing 1.2% Avicel and serial dilutions of the test compounds.

• The plates were incubated for 72 hours.

• The cells were fixed and permeabilized.

• Infected cells (foci) were detected using a primary antibody against hPIV-3 and a secondary antibody conjugated to a fluorescent marker.

• The number of fluorescent foci was counted, and the EC50 values were determined.

Synergy Analysis

The synergistic effect of the drug combination was assessed using the focus reduction assay with a fixed-ratio combination of zanamivir and suramin. The resulting data were analyzed using the Chou-Talalay method with CompuSyn software to calculate the Combination Index (CI).

Visualizing the Experimental Workflow and Proposed Mechanism

To further clarify the experimental process and the proposed mechanism of synergistic action, the following diagrams are provided.

Caption: Workflow for assessing the synergistic antiviral effect.

Caption: Proposed synergistic mechanism targeting the hPIV-3 HN protein.

Conclusion and Future Directions

The synergistic activity of zanamivir and suramin against hPIV-3 in preclinical models is a significant finding that warrants further investigation.[1] This combination therapy approach could potentially lead to a more effective treatment for hPIV-3 infections, possibly allowing for lower doses of each drug and reducing the risk of adverse effects.[1][2] Future studies should focus on optimizing the dose-ratio of this combination and evaluating its efficacy and safety in more advanced preclinical models, with the ultimate goal of progressing towards clinical trials. The data presented here provide a solid foundation for such research endeavors.

References

• 1. A dual drug regimen synergistically blocks human parainfluenza virus infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 3. A dual drug regimen synergistically blocks human parainfluenza virus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of Parainfluenza Virus Type 3 and Newcastle Disease Virus Hemagglutinin-Neuraminidase Receptor Binding: Effect of Receptor Avidity and Steric Hindrance at the Inhibitor Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Zanamivir for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of antiviral compounds like Zanamivir is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols not only ensures a safe working environment but also minimizes the potential for environmental contamination. This guide provides essential, step-by-step procedures for the safe handling and disposal of Zanamivir in a laboratory setting.

Zanamivir Disposal: Key Considerations

According to safety data sheets (SDS), Zanamivir is not classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) 40 CFR 261.4 (b)(4)[1]. However, it is crucial to note that some SDS classifications indicate that Zanamivir is very toxic to aquatic life with long-lasting effects[2]. Therefore, it is imperative that it is not disposed of down the drain or in regular trash[1][2]. Disposal must be conducted in accordance with all applicable federal, state, and local regulations[1].

Quantitative Data Summary

For clarity and easy reference, the following table summarizes key quantitative information related to Zanamivir's ecotoxicity.

Parameter	Value	Species	Exposure Time	Reference
EC50	> 1000 mg/l	Daphnia magna (Crustacea)	48 hours	[1]
IC50	> 1000 mg/l	Activated sludge, industrial	3 hours	[1]

EC50: The concentration of a substance that causes a specific effect in 50% of the test population. IC50: The concentration of a substance that inhibits a specific biological or biochemical function by 50%.

Experimental Protocol: Preparation of Zanamivir Waste for Disposal

This protocol outlines the procedure for the collection and preparation of solid and liquid Zanamivir waste for disposal by a licensed waste management contractor.

1. Objective: To safely collect and segregate Zanamivir waste in a laboratory setting to ensure proper disposal and minimize exposure and environmental impact.

2. Materials:

• Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and nitrile gloves.

• Designated, clearly labeled, leak-proof waste containers for solid and liquid Zanamivir waste.

• Sealable plastic bags.

• pH indicator strips (for liquid waste).

• Chemical fume hood.

3. Procedure for Solid Waste (e.g., contaminated gloves, weigh boats, paper towels):

• Don the appropriate PPE before handling any Zanamivir-contaminated materials.
• Carefully place all solid waste contaminated with Zanamivir into a designated, sealable plastic bag.
• Seal the bag to prevent the release of any dust or particles.
• Place the sealed bag into the designated, labeled solid Zanamivir waste container.
• Ensure the container is kept closed when not in use.
• Store the waste container in a secure, designated area away from general lab traffic.

4. Procedure for Liquid Waste (e.g., unused solutions, contaminated solvents):

• Perform all handling of liquid Zanamivir waste within a chemical fume hood to avoid inhalation of any aerosols.
• Carefully pour all liquid waste containing Zanamivir into the designated, labeled liquid waste container.
• Avoid splashing. Use a funnel if necessary.
• Check the pH of the collected liquid waste. If required by the waste disposal contractor, neutralize the solution to a pH between 6 and 8 using appropriate neutralizing agents.
• Securely cap the liquid waste container.
• Store the container in a secondary containment bin in a designated, secure area.

5. Waste Pickup and Disposal:

• Once the waste containers are full, arrange for pickup by a licensed and approved professional waste disposal company.
• Ensure all labeling and documentation required by the disposal company and regulatory agencies are completed accurately.
• Maintain records of all disposed Zanamivir waste in accordance with institutional and regulatory requirements.

Logical Workflow for Zanamivir Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Zanamivir waste in a laboratory environment.

Caption: Zanamivir Waste Disposal Workflow.

This comprehensive approach to Zanamivir disposal, encompassing careful handling, proper segregation, and professional disposal, is paramount for maintaining a safe laboratory environment and protecting our ecosystems.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. Zanamivir hydrate|MSDS [dcchemicals.com]

Essential Safety and Logistical Information for Handling Zanamivir

For researchers, scientists, and drug development professionals, ensuring safe handling of active pharmaceutical ingredients like Zanamivir is paramount. This document provides a procedural guide to personal protective equipment (PPE), operational plans for handling and spills, and appropriate disposal methods based on established safety data.

Personal Protective Equipment (PPE) and Engineering Controls

When handling Zanamivir, particularly in powder form, a combination of engineering controls and personal protective equipment is required to minimize exposure.[1][2] Engineering controls, such as ensuring adequate ventilation and using appropriate exhaust systems (e.g., a chemical fume hood), are the first line of defense.[1] Accessible safety showers and eyewash stations are also essential.[2]

The following PPE should be worn:

• Eye Protection : Safety goggles with side-shields are necessary to protect against dust and splashes.[1]

• Hand Protection : Wear appropriate protective gloves.[2] Gloves should be inspected before use, and proper removal techniques must be employed to avoid skin contact.[3]

• Body Protection : Impervious clothing or a lab coat should be worn to protect the skin.[1][2] For situations with a risk of significant contamination, a long-sleeved, fluid-repellent gown is recommended.[4]

• Respiratory Protection : A suitable respirator, approved by NIOSH/MSHA or European Standard EN 149, is required, especially when dust or aerosols may be generated.[2]

Operational Plan for Safe Handling

A systematic approach is crucial to prevent contamination and exposure during routine handling of Zanamivir.

Preparation and Handling:

• Before beginning work, ensure the work area is well-ventilated.[1]

• Don all required PPE as specified above.

• Handle the substance in a manner that avoids the formation of dust and aerosols.[1]

• Avoid all direct contact with the substance, including inhalation and contact with skin and eyes.[1]

• Do not eat, drink, or smoke in the handling area.[1]

• After handling, wash hands and any exposed skin thoroughly.[3]

Storage:

• Keep the container tightly sealed in a cool, well-ventilated area.[1]

• Store away from direct sunlight and sources of ignition.[1]

• Recommended storage temperatures are -20°C for the powder form or -80°C when in solvent.[1]

Quantitative Exposure Data

While many safety documents do not list specific occupational exposure limit values for Zanamivir, one source indicates a Time-Weighted Average (TWA) for industrial use.[1][3]

Parameter	Value	Source
Occupational Exposure Limit (TWA)	1000 micrograms/m³	[5]

Emergency and Disposal Plan

Accidental Release Measures: In the event of a spill, follow these procedures:

• Evacuate personnel to a safe area and ensure adequate ventilation.[3]

• Wear full personal protective equipment, including respiratory protection.[1]

• Prevent the substance from entering drains or water courses.[1]

• For liquid spills, absorb with an inert, liquid-binding material (e.g., diatomite).[1] For solid spills, sweep or shovel the material into a suitable, closed container for disposal, avoiding dust creation.[3]

• Decontaminate the spill surface and any affected equipment, for example, by scrubbing with alcohol.[1]

Disposal: Proper disposal is critical to prevent environmental contamination. Zanamivir is classified as very toxic to aquatic life with long-lasting effects.[1]

• Dispose of Zanamivir waste and contaminated materials at an approved waste disposal plant.[1]

• Do not dispose of with household garbage or allow the product to reach sewage systems.[6]

• All disposal activities must be conducted in accordance with applicable local, state, and federal regulations.[6]

Experimental Workflow for Handling Zanamivir

References

• 1. Zanamivir (hydrate)(5:1)|171094-50-1|MSDS [dcchemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. s3.amazonaws.com [s3.amazonaws.com]
• 4. niinfectioncontrolmanual.net [niinfectioncontrolmanual.net]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]